1,4-Dithiin

• CAS: 290-79-9

Core Science & Biosynthesis

1,4-Dithiin structure and bonding principles

An In-Depth Technical Guide to the Structure and Bonding Principles of 1,4-Dithiin

Introduction

1,4-Dithiin (C₄H₄S₂) is a six-membered, non-aromatic heterocyclic compound containing two sulfur atoms at opposing positions within the ring.[1][2] Isoelectronic with cyclooctatetraene, its structure and electronic properties have been a subject of considerable interest for both theoretical and experimental chemists.[3] Comprised of a cyclic 8π-electron system, 1,4-dithiin deviates from planarity to avoid the destabilizing effects of antiaromaticity, adopting a characteristic boat conformation.[4][5] This non-planar structure dictates its chemical behavior, which is predominantly olefinic rather than aromatic.[3][5] The unique properties of the 1,4-dithiin scaffold, including its reversible one- and two-electron oxidations, have led to its incorporation into various materials for applications in energy storage, supramolecular chemistry, and the synthesis of phosphorescent compounds.[6] This guide provides a detailed overview of the core structural features, bonding principles, and key experimental data related to 1,4-dithiin.

Molecular Structure and Geometry

The defining structural feature of 1,4-dithiin is its non-planar, boat-shaped ring.[3][5] X-ray diffraction studies on the parent compound in the solid state have confirmed this conformation.[3] The molecule is characterized by a "butterfly-flapping" angle between the two S-C=C-S planes. This angle has been reported to be approximately 137° to 141°.[3][6] This folded structure minimizes antiaromatic interactions by preventing continuous overlap of p-orbitals around the ring.[4] Theoretical calculations using Density Functional Theory (DFT) also predict a non-planar ground state, indicating that the molecule is flexible in the gas phase and in solution.[4][7]

Upon single-electron oxidation to form the radical cation (1,4-dithiin•+), the ring flattens into a near-planar or fully planar conformation.[6] Further two-electron oxidation generates the 1,4-dithiin dication, which is considered aromatic.[4]

Table 1: Structural Parameters of 1,4-Dithiin

Quantitative data from experimental and computational studies are summarized below. Note that discrepancies can exist between methods and phases (solid vs. gas).

Parameter	Value	Method	Reference
Bond Lengths
C=C	1.337(6) Å	X-ray Diffraction	[4]
C-S	~1.77 Å	X-ray Diffraction	[3]
Angles
Butterfly-Flapping Angle (θ)	137° - 141°	X-ray Diffraction	[3]
Butterfly-Flapping Angle (θ)	~137°	Crystallographic/Computational	[6]
Energetics
Planar Inversion Barrier	< 2.7 kcal/mol	Theoretical Calculation	[4]

Bonding Principles

The bonding in 1,4-dithiin is unique due to its 8π-electron system. According to Hückel's rule, a planar, cyclic, conjugated system with 4n π-electrons (where n is an integer) would be antiaromatic and highly unstable. 1,4-Dithiin circumvents this instability by adopting a non-planar boat conformation.[4][5] This geometric distortion effectively breaks the π-conjugation across the sulfur atoms, and the molecule exhibits the properties of a cyclic diolefin.[3]

While earlier theories suggested potential d-orbital participation from the sulfur atoms to create an aromatic 10π-electron system, this is now considered to be of minor significance.[3][5] The predominant chemical character is olefinic, with the C=C double bonds and the sulfur atoms acting as reactive sites for both electrophiles and nucleophiles.[3][5]

The electronic structure has been investigated using UV photoelectron spectroscopy, which measured the lowest ionization energy to be 8.15 eV.[3] Quantum mechanical calculations have been used to assign the molecular orbitals and support the experimental findings.[3]

Spectroscopic Data

Spectroscopic analysis provides crucial evidence for the structure and electronic nature of 1,4-dithiin.

Table 2: Key Spectroscopic Data for 1,4-Dithiin and Derivatives

Spectrum Type	Feature	Observation	Reference
¹³C NMR	Olefinic Carbons (C-2, C-3, C-5, C-6)	Hammett correlation observed between chemical shifts and p-substituents in 2,5-diaryl-1,4-dithiins.	[3]
UV-Vis	Electronic Transitions	For substituted (1,4-dithiin)porphyrazines, a significant Soret band is observed around 337-338 nm, with Q-bands at higher wavelengths (~660-760 nm).	[8]
Photoelectron	Ionization Potential (IP)	The lowest ionization energy for the parent 1,4-dithiin is 8.15 eV.	[3]
Mass Spec (EI)	Molecular Ion (M+)	For the saturated analogue 1,4-dithiane (B1222100) (C₄H₈S₂), the molecular ion peak is at m/z 120.	[9]

Experimental Protocols: Synthesis of 1,4-Dithiins

Several synthetic routes to the 1,4-dithiin ring system have been developed. A common and high-yielding method involves the reaction of 1,2,3,4,5-pentathiepins with alkynes in the presence of triphenylphosphine (B44618).[10][11] This reaction proceeds via the extrusion of three sulfur atoms from the pentathiepin.[10]

Detailed Protocol: Synthesis of Dimethyl 1,4-Dithiin-2,3-dicarboxylate from Benzo[f]pentathiepin

This procedure is adapted from a reported method for the synthesis of 1,4-dithiins.[10]

Materials:

• Appropriate pentathiepin (e.g., 6,7,8,9,10-Pentathiacyclohepta[b]naphthalene) (1 mmol)

• Appropriate alkyne (e.g., Dimethyl acetylenedicarboxylate, DMAD) (3 mmol)

• Triphenylphosphine (4 mmol)

• Dichloromethane (B109758) (CH₂Cl₂) (13 mL total)

• Silica (B1680970) gel (for column chromatography)

Procedure:

• Dissolve the pentathiepin (1 mmol) and the alkyne (3 mmol) in 10 mL of dichloromethane in a reaction flask with a magnetic stirrer.

• In a separate container, prepare a solution of triphenylphosphine (4 mmol) in 3 mL of dichloromethane.

• Add the triphenylphosphine solution dropwise to the stirred solution of pentathiepin and alkyne at room temperature.

• Stir the reaction mixture for 1 hour at room temperature.

• After 1 hour, remove the solvent (dichloromethane) under reduced pressure using a rotary evaporator.

• The crude residue contains the desired 1,4-dithiin product and triphenylphosphine sulfide (B99878) as a byproduct.

• Purify the corresponding dithiin by column chromatography using silica gel.

Visualization of Core Concepts

The following diagram illustrates the logical relationships between the structural conformation of 1,4-dithiin, its resulting bonding characteristics, and the methods used for its characterization.

Caption: Logical flow of 1,4-dithiin's structure and properties.

References

• 1. 1,4-Dithiin [webbook.nist.gov]
• 2. 1,4-Dithiin | C4H4S2 | CID 136139 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. 1,4-Dithiane [webbook.nist.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Synthesis of 1,4-dithiins from pentathiepins - PubMed [pubmed.ncbi.nlm.nih.gov]

The Electronic Landscape of 1,4-Dithiins: A Technical Guide for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the electronic properties of 1,4-dithiin and its derivatives, a class of sulfur-containing heterocycles with significant potential in organic electronics and materials science. Citing their unique non-aromatic, boat-shaped conformation in the neutral state and their ability to undergo reversible redox reactions to form planar, aromatic radical cations and dications, this document serves as a comprehensive resource for professionals engaged in the development of novel organic semiconductors and electroactive materials.[1][2][3][4][5] We will delve into their fundamental electronic characteristics, the experimental and computational methods used to probe these properties, and the synthetic pathways to these versatile molecules.

Core Electronic Properties and Molecular Structure

The 1,4-dithiin ring is an 8π-electron system that, contrary to what Hückel's rule might suggest for a planar system, is neither aromatic nor anti-aromatic.[5][6] Its preference for a non-planar boat conformation is a key determinant of its electronic behavior.[5][7] This structural feature can be modulated by substitution and fusion with other ring systems. A critical aspect of 1,4-dithiins is their capacity for reversible one- and two-electron oxidations.[1][2][3] This process leads to the formation of a radical cation and a dication, respectively, which adopt a more planar conformation, thereby gaining aromatic character.[7] This reversible redox behavior is central to their application in electronic materials.

Incorporating the 1,4-dithiin framework into larger π-conjugated systems has been shown to lower the Highest Occupied Molecular Orbital (HOMO) energy level, a desirable trait for creating air-stable organic semiconductor materials.[8] The electronic properties, such as the HOMO-LUMO gap, can be further tuned by the introduction of various substituents.

Quantitative Electronic Data

The electronic properties of 1,4-dithiin derivatives are highly dependent on their molecular structure. The following table summarizes key quantitative data from the literature, providing a comparative overview of different substitution patterns.

Compound/Derivative	HOMO (eV)	LUMO (eV)	Electrochemical Gap (eV)	Optical Gap (eV)	Oxidation Potential(s) (V vs. Ag/AgCl)	Reference(s)
Acenaphtho[1,2-b][8][9]dithiine derivatives	< 1.0 (reversible single-electron)	[9]
End-capped sexithiophene with fused TTF and 1,4-dithiin	2.1	Oxidized through both sexithiophene and TTF units	[10]
Tetrathiafulvalene (B1198394) derivative with 1,4-dithiin moieties	Complex redox behavior	[11]
Porphyrazines with fused 2,3-dihydro-1,4-dithiin groups	Ligand-based and metal-based redox couples	[12]
Dipyrrolo-1,4-dithiins	Characterized by CV	Characterized by CV	Characterized by UV/vis	Characterized by CV and ESR	[13]

Note: Direct HOMO/LUMO values are often calculated from electrochemical data and can vary based on experimental conditions and reference electrodes. The electrochemical gap is determined from the difference in oxidation and reduction potentials, while the optical gap is typically derived from the onset of absorption in UV-Vis spectroscopy.

Experimental Protocols

The characterization of the electronic properties of 1,4-dithiin and its derivatives relies on a combination of electrochemical, spectroscopic, and computational techniques.

Cyclic Voltammetry (CV) for Redox Characterization

Cyclic voltammetry is a primary technique for investigating the redox behavior of 1,4-dithiin derivatives and estimating their HOMO and LUMO energy levels.[14][15]

Objective: To determine the oxidation and reduction potentials of a 1,4-dithiin derivative.

Materials:

• Working Electrode (e.g., Glassy Carbon, Platinum, or ITO-coated glass)[14]

• Reference Electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE)

• Counter (Auxiliary) Electrode (e.g., Platinum wire)[16]

• Electrochemical cell[16]

• Potentiostat

• Inert gas (Nitrogen or Argon) for deoxygenation[16]

• Anhydrous, high-purity solvent (e.g., Dichloromethane, Acetonitrile, or DMF)

• Supporting electrolyte (e.g., 0.1 M Tetrabutylammonium hexafluorophosphate (B91526) - TBAPF6 or Tetrabutylammonium perchlorate (B79767) - TBAP)

• Analyte (1,4-dithiin derivative) at a concentration of ~1-5 mM

• Ferrocene (B1249389) (as an internal standard for potential referencing)

Procedure:

• Electrode Preparation: Polish the working electrode with alumina (B75360) slurry on a polishing pad, followed by sonication in deionized water, acetone, and isopropanol (B130326) to ensure a clean surface.[14] Dry the electrode thoroughly.

• Solution Preparation: Dissolve the supporting electrolyte in the chosen solvent in the electrochemical cell. Add the 1,4-dithiin derivative to the desired concentration.

• Deoxygenation: Purge the solution with an inert gas for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the measurements.[16] Maintain an inert atmosphere over the solution during the experiment.

• Electrochemical Measurement:

  • Assemble the three-electrode system in the cell.

  • Set the parameters on the potentiostat: scan rate (e.g., 50-100 mV/s), potential window (chosen to encompass the redox events of the analyte).

  • Run the cyclic voltammogram, scanning from an initial potential towards the expected oxidation or reduction potential, and then reversing the scan.

  • Record several cycles to ensure reproducibility.

• Internal Referencing: After recording the voltammogram of the analyte, add a small amount of ferrocene to the solution and record its cyclic voltammogram. The ferrocene/ferrocenium (Fc/Fc+) redox couple provides a stable internal reference potential.

• Data Analysis:

  • Determine the half-wave potentials (E1/2) for reversible redox processes, calculated as the average of the anodic (Epa) and cathodic (Epc) peak potentials.

  • Estimate the HOMO and LUMO energy levels using the following empirical formulas, referencing against the Fc/Fc+ couple:

    • HOMO (eV) = -[E_ox (vs Fc/Fc+) + 4.8] eV

    • LUMO (eV) = -[E_red (vs Fc/Fc+) + 4.8] eV

  • The electrochemical energy gap (Eg) is the difference between the LUMO and HOMO levels.

UV-Vis Spectroscopy for Optical Band Gap Determination

UV-Vis spectroscopy is used to determine the optical band gap of a material by measuring its absorption of light as a function of wavelength.[8][17][18]

Objective: To determine the optical HOMO-LUMO gap of a 1,4-dithiin derivative.

Materials:

• Dual-beam UV-Vis spectrophotometer[17]

• Quartz cuvettes (typically 1 cm path length)

• UV-transparent solvent (e.g., Dichloromethane, Chloroform, THF, or Cyclohexane)[17]

• Analyte (1,4-dithiin derivative)

Procedure:

• Sample Preparation: Prepare a dilute solution of the 1,4-dithiin derivative in a suitable UV-transparent solvent. The concentration should be adjusted to yield an absorbance maximum in the range of 0.5-1.5 to ensure adherence to the Beer-Lambert law.[17]

• Baseline Correction: Fill a cuvette with the pure solvent and use it as a reference to record a baseline spectrum.

• Measurement:

  • Fill a cuvette with the sample solution.

  • Place the sample and reference cuvettes in the spectrophotometer.

  • Record the absorption spectrum over a relevant wavelength range (e.g., 200-800 nm).[17]

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax).

  • Determine the onset of the lowest energy absorption band (λonset) from the red side of the spectrum. This can be estimated from the intersection of the tangent of the absorption edge with the baseline.[19]

  • Calculate the optical band gap (E_opt) using the formula:

    • E_opt (eV) = 1240 / λonset (nm)

Computational Chemistry for Theoretical Electronic Properties

Density Functional Theory (DFT) calculations are a powerful tool for predicting and understanding the electronic structure of 1,4-dithiin derivatives.[3][8]

Objective: To theoretically calculate the HOMO-LUMO energies and other electronic properties.

Software: Gaussian, ORCA, Schrödinger's Maestro, or other quantum chemistry packages.[8]

General Workflow:

• Molecular Geometry Optimization:

  • Construct the 3D structure of the 1,4-dithiin derivative.

  • Perform a geometry optimization to find the lowest energy conformation of the molecule. A common level of theory for this is the B3LYP functional with a basis set such as 6-31G(d,p).[2][3]

• Frequency Calculation: Perform a frequency calculation on the optimized geometry to confirm that it is a true energy minimum (no imaginary frequencies).

• Single-Point Energy Calculation: Using the optimized geometry, perform a single-point energy calculation at a higher level of theory if desired to obtain more accurate electronic properties.

• Property Analysis:

  • Extract the energies of the HOMO and LUMO from the output file.

  • Visualize the molecular orbitals to understand the distribution of electron density.

  • Calculate other properties such as the electrostatic potential map and ionization potential.

Visualizations: Workflows and Structures

The following diagrams, generated using the DOT language, illustrate key concepts and workflows relevant to the study of 1,4-dithiin derivatives.

Caption: General workflow for the synthesis and characterization of 1,4-dithiin derivatives.

Caption: Conformational and electronic changes in 1,4-dithiin upon oxidation.

Conclusion

1,4-Dithiin and its derivatives represent a promising class of molecules for the development of advanced organic electronic materials. Their unique structural and redox properties offer a rich design space for tuning their electronic characteristics. This guide has provided a foundational overview of their electronic properties, standardized protocols for their characterization, and visual representations of key concepts. Continued research into the synthesis of novel derivatives and a deeper understanding of their structure-property relationships will undoubtedly unlock new applications in fields ranging from organic field-effect transistors and sensors to energy storage systems.

References

• 1. Read between the Molecules: Computational Insights into Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and properties of tetrathiafulvalenes bearing 6-aryl-1,4-dithiafulvenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Computational Protocol Combining DFT and Cheminformatics for Prediction of pH-Dependent Redox Potentials | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. organic chemistry - Why do dithiins have 8 π-electrons? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. learn.schrodinger.com [learn.schrodinger.com]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of an end-capped sexithiophene bearing fused tetrathiafulvalene (TTF) units - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A new series of ?-extended tetrathiafulvalene derivatives incorporating fused furanodithiino and thienodithiino units: a joint experimental and theoretical study - ePrints Soton [eprints.soton.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds [jove.com]
• 15. Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. cdm16771.contentdm.oclc.org [cdm16771.contentdm.oclc.org]
• 17. benchchem.com [benchchem.com]
• 18. polymerscience.physik.hu-berlin.de [polymerscience.physik.hu-berlin.de]
• 19. researchgate.net [researchgate.net]

Spectroscopic Characterization of 1,4-Dithiin Compounds: A Technical Guide

Introduction

The 1,4-dithiin ring is a sulfur-containing heterocyclic system that has garnered significant attention from both theoretical and experimental chemists.[1] Comprising a cyclic 8π-electron system, it is neither aromatic nor antiaromatic and characteristically adopts a non-planar boat structure.[1][2] The chemical properties are predominantly olefinic, allowing for versatile reactions with both electrophiles and nucleophiles.[1][2] The reversible redox properties of the 1,4-dithiin motif, which can generate radical cations and diradical dications, make these compounds particularly interesting for applications in organic electronics and materials science.[3]

This technical guide provides a comprehensive overview of the key spectroscopic techniques used for the structural elucidation and characterization of 1,4-dithiin compounds. It is intended for researchers, scientists, and drug development professionals who require a detailed understanding of how to analyze these unique sulfur heterocycles. The guide covers Nuclear Magnetic Resonance (NMR), Vibrational (IR and Raman), and UV-Visible (UV-Vis) Spectroscopy, as well as Mass Spectrometry and X-ray Crystallography, offering summarized data and generalized experimental protocols for each.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for elucidating the molecular structure of 1,4-dithiin derivatives in solution. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively.

¹H NMR Spectroscopy: The proton NMR spectra of 1,4-dithiin derivatives typically show signals for aromatic or vinylic protons in the range of δ = 6.28–7.60 ppm.[4][5] Signals corresponding to substituent groups, such as methyl (CH₃) or amino (NH) protons, are also clearly identifiable.[4]

¹³C NMR Spectroscopy: The carbon spectra provide complementary information, with characteristic signals for different carbon environments within the dithiin core and its substituents. For example, in certain dithiin-porphyrazine structures, a C=N group can be assigned to a signal around 108.8 ppm, while carbons of the thiin ring (C=C) and other aromatic systems appear in distinct regions of the spectrum.[4]

Table 1: Representative ¹H and ¹³C NMR Spectroscopic Data for 1,4-Dithiin Derivatives

Compound Class	Technique	Chemical Shift (δ, ppm)	Assignment	Reference
Dithiin-Porphyrazine Dyes	¹H NMR	6.30 - 7.57	Aromatic Protons	[4]
¹H NMR	~2.34 - 2.49	Methyl (CH₃) Protons	[4]
¹H NMR	~1.80 - 1.98	Amino (NH) Protons	[4]
Dithiin-Dicarbonitrile	¹³C NMR	~24.4	Methyl (CH₃) Carbon	[4]
¹³C NMR	~117.3	Nitrile (CN) Carbon	[4]
¹³C NMR	~123.5	C=C (Thiin Ring)	[4]
Dithiin-Porphyrazine Dyes	¹³C NMR	~108.8	C=N Carbon	[4]
¹³C NMR	117.4 - 188.7	Ring System Carbons

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified 1,4-dithiin compound in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. Ensure complete dissolution, using sonication if necessary.

• Instrument Setup: Place the NMR tube in the spectrometer's probe. Tune and shim the instrument to optimize the magnetic field homogeneity.

• Data Acquisition: Acquire the ¹H NMR spectrum using standard parameters. A typical experiment involves a 90° pulse, a relaxation delay of 1-5 seconds, and the collection of 16-64 scans. For ¹³C NMR, a larger number of scans (e.g., 1024 or more) and a wider spectral window are typically required due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus.

• Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase the resulting spectrum and perform baseline correction. Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS).

• Analysis: Integrate the signals in the ¹H NMR spectrum to determine proton ratios. Analyze chemical shifts, coupling constants, and multiplicities to assign signals to specific protons and carbons in the molecule.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Synthesis and properties of 1,4-Dithiins and thianthrenes

An In-depth Technical Guide to the Synthesis and Properties of 1,4-Dithiins and Thianthrenes

This guide offers a comprehensive overview of the synthesis, properties, and applications of 1,4-dithiins and their dibenzo-analogues, thianthrenes. These sulfur-rich heterocyclic compounds have garnered significant interest due to their unique non-planar structures and reversible redox properties, making them valuable scaffolds in materials science and drug development.[1][2]

Core Structure and Properties

1,4-Dithiin is a non-aromatic, six-membered heterocycle containing two sulfur atoms at positions 1 and 4.[3] Unlike its planar oxygen analog, dibenzodioxin, the 1,4-dithiin ring adopts a boat conformation.[3] Thianthrene (B1682798), consisting of two benzene (B151609) rings fused to a central 1,4-dithiin ring, also possesses a non-planar, bent structure with a fold angle of approximately 128° between the two benzo groups.[4][5] This unique geometry is a key determinant of their physical and chemical properties.

The key properties of 1,4-dithiins and thianthrenes are their reversible one- and two-electron oxidations, which lead to the formation of stable radical cations and dications.[1][2] This redox behavior is central to their application in redox-active materials and energy storage.[1][6]

Physicochemical Properties

Property	1,4-Dithiin	Thianthrene
Molar Mass	116.21 g/mol	216.32 g/mol [4]
Melting Point	113-114 °C	151-155 °C[4]
Boiling Point	179-180 °C	364-366 °C[4]
Fold Angle	-	~128°[4][5]
Appearance	Colorless crystals	Colorless needles or powder

Synthesis of 1,4-Dithiins

Several synthetic routes have been developed for the preparation of 1,4-dithiins, with the choice of method often depending on the desired substitution pattern and the availability of starting materials.

Comparative Analysis of 1,4-Dithiin Synthesis Methods

Method	Starting Materials	Reagents & Conditions	Reaction Time	Yield (%)	Key Advantages	Key Disadvantages
Transition-Metal-Free Cyclization	Alkynes and Elemental Sulfur	K₂CO₃, DMF, 100 °C	12 h	92%[7][8]	High regioselectivity, mild conditions.[8]	-
Lawesson's Reagent-Mediated Cyclization	1,4-Diketones	Lawesson's Reagent, Toluene, Reflux	1 - 4 h	80-95%[7]	Good yields for specific diketones.	Use of a specific, potentially hazardous reagent.
From Pentathiepins	Fused Aromatic/Heterocyclic Pentathiepins and Alkynes	Triphenylphosphine	-	High[9]	High yields and regioselectivity.[9]	Requires synthesis of the pentathiepin precursor.
From Acyloins	Acyloin and Organic Thiosulfate	Acidic water, Reflux	2 h	-	Avoids odor and handling problems of other methods.[10]	Yield not specified in the provided reference.

Experimental Protocols for 1,4-Dithiin Synthesis

1. Transition-Metal-Free Cyclization of Alkynes and Elemental Sulfur [7][8]

• Procedure: In a round-bottom flask, combine the alkyne (1 equivalent), elemental sulfur (2.5 equivalents), and potassium carbonate (2 equivalents) in N,N-dimethylformamide (DMF). Stir the reaction mixture at 100 °C for 12 hours. Monitor the reaction by thin-layer chromatography (TLC). After completion, cool the mixture to room temperature, pour it into water, and extract with ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel.

2. Lawesson's Reagent-Mediated Cyclization of 1,4-Diketones [7]

• Procedure: In a round-bottomed flask equipped with a reflux condenser, dissolve the 1,4-diketone (1 equivalent) in dry toluene. Add Lawesson's reagent (0.5 equivalents) to the solution. Heat the reaction mixture to reflux and monitor the reaction progress by TLC. Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure and purify the residue by column chromatography on silica gel.

Synthesis of Thianthrenes

The synthesis of thianthrenes can be achieved through various methods, ranging from classical approaches to modern, highly regioselective techniques.

Comparative Analysis of Thianthrene Synthesis Methods

Method	Starting Materials	Reagents & Conditions	Yield (%)	Key Advantages	Key Disadvantages
Friedel-Crafts Reaction	Benzene, Disulfur (B1233692) dichloride (S₂Cl₂)	AlCl₃, Reflux	Moderate[11]	Utilizes readily available starting materials.[11]	Limited to simple benzene derivatives; can produce side products.[11]
Ullmann Condensation	2-Halothiophenols	Copper catalyst, High-boiling polar aprotic solvent, 150-210 °C	Variable[12]	Potentially versatile for synthesizing substituted thianthrenes.[12]	Requires high temperatures.[12]
From Arenethiols	Arenethiols	Fuming H₂SO₄, Reductant (e.g., Zn, SnCl₂)	Good[13]	Effective for the synthesis of symmetric thianthrenes.[13]	Requires harsh and corrosive reagents.[13]
Thia-APEX Reaction	Unfunctionalized Aromatics, S-diimidated 1,2-arenedithiols	Catalytic TfOH	21-87%[13]	One-step synthesis of π-extended thianthrenes.[13]	Requires synthesis of the S-diimidated precursor.
C-H Thianthrenation	Arene, Thianthrene S-oxide	TFAA, Strong acid (e.g., HBF₄·OEt₂)	High	Highly regioselective for the synthesis of aryl thianthrenium salts.[11]	Forms a salt that requires further reaction for neutral product.

Experimental Protocols for Thianthrene Synthesis

1. Friedel-Crafts Reaction [4][11]

• Procedure: In a flask equipped with a reflux condenser and a dropping funnel, place anhydrous aluminum chloride in benzene. Slowly add disulfur dichloride (S₂Cl₂) to the mixture. Heat the reaction mixture to reflux. After the reaction is complete, cool the mixture and carefully quench with water. Extract the product with an organic solvent, wash with brine, and dry over anhydrous sodium sulfate. Purify the crude product by recrystallization or column chromatography.

2. Ullmann Condensation [12]

• Procedure: In a suitable reaction vessel, combine the 2-halothiophenol and a copper catalyst in a high-boiling point polar aprotic solvent (e.g., DMF). Heat the reaction mixture to a high temperature (typically 150-210 °C) with vigorous stirring. Monitor the reaction progress by TLC. Upon completion, cool the mixture to room temperature, dilute with water, and extract the product with an organic solvent. Wash the organic layer, dry it over anhydrous sodium sulfate, and purify the product.

3. Synthesis of Thianthrene S-oxide (A Precursor for C-H Thianthrenation) [14]

• Procedure: Under an ambient atmosphere, a 500 mL round-bottomed flask is charged with thianthrene, dichloromethane (B109758) (DCM), sodium bromide, acetic acid, and iron(III) nitrate (B79036) nonahydrate. The reaction is left open to the atmosphere. After the reaction is complete, the mixture is worked up by washing with water and separating the organic layer. The organic layer is dried over sodium sulfate, filtered, and concentrated under reduced pressure. The resulting solid is stirred in ethyl acetate, collected by filtration, washed with diethyl ether, and dried in vacuo to afford Thianthrene S-oxide.

Logical Relationships and Workflows

The synthesis of these compounds often involves a series of steps, from the selection of starting materials to the final purification of the product. The following diagrams illustrate these logical workflows.

Caption: General workflow for the synthesis of 1,4-dithiins and thianthrenes.

Caption: C-H functionalization of arenes via thianthrenium salts.

Applications

The unique properties of 1,4-dithiins and thianthrenes have led to their use in a variety of applications, including:

• Redox-Active Materials: Their reversible redox behavior makes them suitable for use in organic batteries and other energy storage devices.[1][6]

• Organic Electronics: Thianthrene derivatives have been incorporated into organic semiconductors for applications in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).[15]

• Supramolecular Chemistry: The bent shape of thianthrene can be exploited in the design of host-guest systems and molecular cages.[1]

• Synthetic Intermediates: Aryl thianthrenium salts are versatile intermediates for the late-stage functionalization of arenes, allowing for the introduction of a wide range of functional groups.[12][16]

References

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Thianthrene - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Synthesis of 1,4-dithiins and 1,4-diselenins from alkynes and elemental sulfur/selenium under transition metal-free conditions with high regioselectivity - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. Synthesis of 1,4-dithiins from pentathiepins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. EP0094190B1 - Synthesis of dihydro-1,4 dithiins - Google Patents [patents.google.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. One-step synthesis of polycyclic thianthrenes from unfunctionalized aromatics by thia-APEX reactions - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D2QO02058K [pubs.rsc.org]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. chemimpex.com [chemimpex.com]
• 16. Organothianthrenium salts: synthesis and utilization - PMC [pmc.ncbi.nlm.nih.gov]

Theoretical and Computational Insights into the Aromaticity of 1,4-Dithiin

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

1,4-Dithiin, a sulfur-containing six-membered heterocycle, presents a fascinating case study in the principles of aromaticity. As an 8π-electron system, it would be expected to exhibit anti-aromatic character if planar. However, extensive theoretical and computational studies have revealed a more nuanced reality. This technical guide delves into the core of 1,4-dithiin's electronic structure, exploring its non-aromatic nature in the ground state and the emergence of aromaticity in its dicationic form. Through a comprehensive review of computational data, including key aromaticity indices, and detailed methodologies, this document provides a thorough understanding of the factors governing the aromatic character of this important heterocyclic scaffold.

Introduction: The Aromaticity Question in 1,4-Dithiin

Aromaticity, a cornerstone concept in organic chemistry, describes the enhanced stability and unique reactivity of certain cyclic, planar, and conjugated molecules. The archetypal example, benzene, with its 6π-electron system, fulfills Hückel's rule (4n+2 π-electrons) and exhibits significant resonance stabilization. Conversely, cyclic, planar, and conjugated systems with 4n π-electrons are predicted to be anti-aromatic, characterized by destabilization and high reactivity.

1,4-Dithiin, with its two sulfur atoms and two carbon-carbon double bonds, possesses a cyclic arrangement of 8π-electrons (n=2), seemingly fitting the criteria for anti-aromaticity. However, early experimental and theoretical work quickly established that 1,4-dithiin does not behave as a typical anti-aromatic compound. Its chemical properties are predominantly olefinic, and it lacks the inherent instability associated with anti-aromaticity[1]. The key to understanding this deviation lies in its molecular geometry.

Computational studies have consistently shown that 1,4-dithiin adopts a non-planar, boat-like conformation in its ground state. This puckered geometry disrupts the continuous overlap of p-orbitals, thereby avoiding the destabilizing effects of an 8π-electron delocalization in a planar ring. The energy barrier to inversion through a planar transition state is relatively low, calculated to be less than 12 kJ/mol, indicating conformational flexibility.

In stark contrast, the two-electron oxidation of 1,4-dithiin yields a dication (C₄H₄S₂²⁺), a 6π-electron system. Theoretical calculations and experimental evidence from NMR spectroscopy have confirmed that this dication is planar and exhibits strong aromatic character. This dramatic shift in aromaticity upon a change in electron count and geometry highlights the subtle interplay of electronic and structural factors in determining the aromatic nature of heterocyclic compounds.

Computational Methodologies for Assessing Aromaticity

The evaluation of aromaticity in molecules like 1,4-dithiin relies heavily on a suite of computational tools and theoretical indices. These methods provide quantitative measures of the geometric, magnetic, and electronic consequences of cyclic electron delocalization.

Density Functional Theory (DFT) Calculations

A majority of modern computational studies on heterocyclic aromaticity employ Density Functional Theory (DFT). This quantum mechanical modeling method offers a good balance between computational cost and accuracy for predicting molecular structures, energies, and electronic properties.

Typical Protocol:

• Geometry Optimization: The first step involves finding the minimum energy structure of the molecule. For 1,4-dithiin, this typically leads to the boat conformation. For the dication, a planar geometry is the energetic minimum.

• Frequency Calculations: To confirm that the optimized geometry corresponds to a true energy minimum, vibrational frequency analysis is performed. A minimum energy structure will have no imaginary frequencies. A transition state, such as the planar form of neutral 1,4-dithiin, will have one imaginary frequency.

• Aromaticity Index Calculations: Once the optimized geometry is obtained, a variety of indices are calculated to quantify aromaticity.

Commonly used functionals and basis sets in these studies include:

• Functionals: B3LYP (Becke, three-parameter, Lee-Yang-Parr) is a widely used hybrid functional. Other functionals like the CAM-B3LYP and ωB97X-D are also employed, particularly when long-range interactions are important.

• Basis Sets: Pople-style basis sets like 6-31G(d) and 6-311++G(d,p) are frequently used, providing a good description of the electron distribution around the atoms.

Key Aromaticity Indices

Several indices are commonly calculated to provide a multi-faceted view of a molecule's aromaticity.

• Nucleus-Independent Chemical Shift (NICS): This magnetic criterion is one of the most popular methods for assessing aromaticity. It involves placing a "ghost" atom (a point with no nucleus or electrons) at the center of the ring and calculating the magnetic shielding at that point. A negative NICS value is indicative of a diatropic ring current, a hallmark of aromaticity, while a positive value suggests a paratropic ring current, characteristic of anti-aromaticity. NICS(1) and NICS(1)zz, which are calculated 1 Å above the ring plane and consider only the out-of-plane tensor component, respectively, are often considered more reliable indicators.

• Harmonic Oscillator Model of Aromaticity (HOMA): This geometry-based index quantifies the degree of bond length equalization in a cyclic system. It compares the bond lengths of the ring to optimal values for aromatic systems. HOMA values range from 1 for a fully aromatic system (like benzene) to 0 for a non-aromatic system with alternating single and double bonds. Negative values can indicate anti-aromaticity.

• Para-Delocalization Index (PDI): This electronic index measures the extent of electron sharing between para-related atoms in a six-membered ring. Larger PDI values are associated with greater electron delocalization and aromaticity.

• Aromatic Fluctuation Index (FLU): This electronic index quantifies the fluctuation of electron delocalization between adjacent atoms in a ring. Lower FLU values indicate more uniform electron delocalization and, therefore, higher aromaticity.

The following diagram illustrates a typical computational workflow for assessing the aromaticity of a molecule like 1,4-dithiin.

Computational workflow for aromaticity assessment.

Quantitative Analysis of 1,4-Dithiin Aromaticity

Table 1: Aromaticity Indices for Neutral 1,4-Dithiin (Boat Conformation)

Aromaticity Index	Expected Value	Interpretation
NICS(1)	Close to 0 ppm	Non-aromatic
HOMA	Close to 0	Non-aromatic
PDI	Low	Low electron delocalization
FLU	High	High fluctuation in electron delocalization

Table 2: Aromaticity Indices for 1,4-Dithiin Dication (Planar Conformation)

Aromaticity Index	Expected Value	Interpretation
NICS(1)	Significantly negative (e.g., < -5 ppm)	Aromatic
HOMA	Close to 1	Aromatic
PDI	High	High electron delocalization
FLU	Low	Low fluctuation in electron delocalization

The stark contrast in the expected values for these indices between the neutral molecule and its dication provides compelling quantitative evidence for the non-aromatic nature of 1,4-dithiin and the aromaticity of its 6π-electron dication.

Logical Relationships in Aromaticity Assessment

The decision-making process for classifying a molecule's aromaticity based on computational results can be visualized as a logical flow. The following diagram illustrates this process, taking into account the key criteria for aromaticity.

Decision pathway for aromaticity classification.

Implications for Drug Development and Materials Science

The unique electronic properties of the 1,4-dithiin ring system have significant implications for its application in drug development and materials science.

• Drug Development: The non-aromatic nature of the 1,4-dithiin core makes it a flexible and stable scaffold. Its ability to undergo redox reactions to form a stable aromatic dication can be exploited in the design of redox-active drugs or prodrugs that are activated under specific physiological conditions. The conformational flexibility of the ring can also be advantageous for binding to biological targets.

• Materials Science: The reversible redox switching between a non-aromatic and an aromatic state makes 1,4-dithiin derivatives promising candidates for organic electronic materials, such as molecular switches and components of organic conductors. The ability to tune the electronic properties through substitution on the ring further enhances their potential in this area.

Conclusion

The case of 1,4-dithiin serves as an excellent illustration of the multifaceted nature of aromaticity. While simple electron counting rules provide a useful starting point, a comprehensive understanding requires the application of sophisticated computational methods. The non-planar, boat conformation of neutral 1,4-dithiin is a direct consequence of its 8π-electron system, allowing it to circumvent the destabilization of anti-aromaticity. The formation of a planar, aromatic 6π-electron dication upon oxidation demonstrates the dramatic influence of electron count and geometry on the electronic structure of heterocyclic systems. The continued theoretical and computational investigation of 1,4-dithiin and its derivatives will undoubtedly uncover further insights into the fundamental principles of aromaticity and pave the way for their application in diverse scientific fields.

References

• 1. researchgate.net [researchgate.net]

The Non-Planar Structure of 1,4-Dithiin: An In-depth Technical Guide

Abstract

1,4-Dithiin, a heterocyclic compound with the formula C₄H₄S₂, presents a fascinating case study in conformational analysis. Contrary to what might be expected from a six-membered unsaturated ring, 1,4-dithiin adopts a non-planar boat-like conformation. This technical guide provides a comprehensive overview of the structural features of 1,4-dithiin, delving into the electronic factors that govern its geometry. We will explore the experimental and theoretical methodologies employed to elucidate its structure, present key quantitative data, and provide detailed protocols for the cited experimental and computational techniques. This document is intended for researchers, scientists, and professionals in the field of drug development who require a deep understanding of the stereoelectronic properties of sulfur-containing heterocycles.

Introduction: The Puzzle of 1,4-Dithiin's Conformation

The structure of 1,4-dithiin is a classic example of how electronic effects can dictate molecular geometry. A planar conformation of 1,4-dithiin would contain a cyclic array of 8 π-electrons (four from the two C=C double bonds and two from the lone pairs of each sulfur atom). According to Hückel's rule, a planar, cyclic, conjugated system with 4n π-electrons (where n is an integer) is considered antiaromatic and is therefore destabilized. In the case of 1,4-dithiin (n=2), the planar conformation is antiaromatic, leading to a strong energetic preference for a non-planar geometry that disrupts the cyclic conjugation and alleviates this electronic strain.[1]

Experimental evidence from X-ray diffraction and gas-phase electron diffraction, supported by numerous theoretical calculations, has unequivocally confirmed that 1,4-dithiin exists in a boat-like conformation.[2] This non-planar structure is crucial for understanding its reactivity, electronic properties, and potential applications in medicinal chemistry and materials science.

The Non-Planar Boat Conformation

The most stable conformation of 1,4-dithiin is a boat form. This can be visualized as a cyclohexane (B81311) boat conformation where two opposing methylene (B1212753) groups are replaced by sulfur atoms. This puckering of the ring effectively breaks the π-orbital overlap between the sulfur lone pairs and the carbon p-orbitals, thus avoiding the destabilizing antiaromaticity of the planar state.[1]

Conformational Inversion

The boat conformation of 1,4-dithiin is not rigid and can undergo a process of ring inversion, passing through a planar transition state. The energy barrier for this inversion has been a subject of computational studies, which provide insight into the molecule's flexibility.

The logical relationship between the electronic structure of 1,4-dithiin and its preferred conformation is illustrated in the following diagram:

Caption: Logical flow from electronic structure to the stable boat conformation.

Quantitative Structural Data

The precise geometry of 1,4-dithiin has been determined by a combination of experimental techniques and theoretical calculations. The following tables summarize the key structural parameters.

Table 1: Experimental and Calculated Dihedral Angles for 1,4-Dithiin and Derivatives

Compound	Method	Dihedral Angle (°C=C-S-C)	Reference
1,4-Dithiin	X-ray Diffraction	34
1,4-Dithiin	B3LYP/6-311++G**	35.46	[1]
Perfluoro-1,4-dithiin	B3LYP/6-31G	41.18
Perchloro-1,4-dithiin	B3LYP/6-31G	42.63
Perbromo-1,4-dithiin	B3LYP/6-31G*	40.72

Table 2: Calculated Energy Barriers for Boat-to-Planar Inversion of Perhalo-1,4-dithiins

Compound	Method	Energy Barrier (kcal/mol)	Reference
Perfluoro-1,4-dithiin	B3LYP/6-31G	6.5
Perchloro-1,4-dithiin	B3LYP/6-31G	6.0
Perbromo-1,4-dithiin	B3LYP/6-31G*	3.9

Experimental and Theoretical Methodologies

The determination of the non-planar structure of 1,4-dithiin has been a synergistic effort between experimental and computational chemists.

The general workflow for the structural elucidation of 1,4-dithiin is depicted below:

Caption: A generalized workflow for determining the structure of 1,4-dithiin.

Experimental Protocols

X-ray crystallography provides precise information about the arrangement of atoms in a crystalline solid.

• Sample Preparation: Single crystals of 1,4-dithiin are grown, typically by slow evaporation of a suitable solvent or by sublimation.

• Data Collection: A single crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded on a detector as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is used to calculate an electron density map of the unit cell. An initial model of the molecule is fitted to the electron density and then refined using least-squares methods to obtain the final atomic coordinates, bond lengths, bond angles, and dihedral angles.

GED is a powerful technique for determining the structure of molecules in the gas phase, free from intermolecular interactions present in the crystalline state.

• Sample Introduction: A gaseous beam of 1,4-dithiin molecules is introduced into a high-vacuum chamber.

• Electron Beam Interaction: The molecular beam is crossed by a high-energy electron beam (typically 40-60 keV).

• Data Analysis: The scattered electrons form a diffraction pattern that is recorded on a photographic plate or a CCD detector. The radial distribution of the scattered electrons is related to the interatomic distances in the molecule. A theoretical model of the molecular geometry is refined to fit the experimental scattering data, yielding information about bond lengths, bond angles, and conformational populations.

Computational Protocols

Theoretical calculations, particularly Density Functional Theory (DFT), have been instrumental in understanding the conformational landscape of 1,4-dithiin.

• Software: A common software package for these calculations is Gaussian.

• Methodology:

  • Model Building: An initial 3D structure of 1,4-dithiin is built using a molecular modeling program.

  • Geometry Optimization: The geometry of the molecule is optimized to find a local minimum on the potential energy surface. A widely used method is the B3LYP functional with a basis set such as 6-31G* or 6-311++G**. The optimization is typically performed in redundant internal coordinates using the Berny algorithm.

  • Frequency Calculation: A frequency calculation is performed on the optimized geometry to confirm that it is a true minimum (no imaginary frequencies) and to obtain thermodynamic data.

  • Transition State Search: To study the boat-to-boat interconversion, a transition state search is performed to locate the planar saddle point on the potential energy surface. This can be done using methods like the synchronous transit-guided quasi-Newton (STQN) method.

  • Energy Profile: The energy difference between the boat conformation (minimum) and the planar conformation (transition state) gives the energy barrier for ring inversion.

Conclusion

The non-planar, boat-like structure of 1,4-dithiin is a direct consequence of its electronic nature, specifically the avoidance of antiaromaticity in the hypothetical planar 8π-electron system. This has been consistently demonstrated by a combination of X-ray and electron diffraction experiments and corroborated by a wide range of quantum chemical calculations. The quantitative data on its dihedral angles and the energy barrier to planarization provide a detailed picture of its conformational preferences and flexibility. A thorough understanding of this fundamental structural aspect is essential for predicting the reactivity and designing novel applications for 1,4-dithiin and its derivatives in various scientific disciplines.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Technical Guide to the Reversible Redox Properties of the 1,4-Dithiin Motif

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract: The 1,4-dithiin motif, and its prominent dibenzo-analogue thianthrene (B1682798), constitute a unique class of non-aromatic, sulfur-rich heterocycles.[1][2] Their defining characteristic is the ability to undergo reversible one- and two-electron oxidations to form stable radical cations and dications, a property that stems from their distinct conformational and electronic structures.[3][4] This reversible redox behavior is central to their growing applications in materials science, particularly in energy storage, organic electronics, and supramolecular chemistry.[1][5] This document provides an in-depth examination of the fundamental redox chemistry, electrochemical properties, and key experimental protocols associated with the 1,4-dithiin core, offering valuable insights for its application in advanced research and development.

Fundamental Redox Chemistry and Structural Transformation

The 1,4-dithiin ring contains an 8π-electron system, which would be antiaromatic if planar.[6] To avoid this instability, the neutral molecule adopts a non-planar, boat-like conformation.[6][7][8] This structural feature is key to its redox behavior. The molecule can be easily oxidized, and this process is associated with a significant conformational change.[8][9]

Upon a one-electron oxidation, the 1,4-dithiin ring flattens to form a planar radical cation.[9] A second one-electron oxidation yields a planar dication, which is considered a stable, aromatic 6π-electron system.[8] This highly reversible process of oxidation and planarization is the foundation of the motif's utility in redox-active materials.[3][9]

Caption: Reversible two-electron oxidation pathway of the 1,4-dithiin motif.

Electrochemical Properties: Quantitative Data

The redox potentials of 1,4-dithiin derivatives can be precisely tuned by introducing electron-donating or electron-withdrawing groups. This tunability is crucial for designing materials with specific electrochemical properties, for instance, to match the energy levels required in a redox flow battery.[10] Cyclic voltammetry is the primary technique used to quantify these properties.[11][12]

Compound/Derivative	First Oxidation Potential (E½, V vs. ref)	Second Oxidation Potential (E½, V vs. ref)	Reference Electrode / Conditions	Source
Thianthrene (n-Th)	4.07	-	Li/Li⁺	[10]
Methoxy-Thianthrene (MeO-Th)	3.95	-	Li/Li⁺	[10]
Carbonyl-Thianthrene (CO-Th)	4.15	-	Li/Li⁺	[10]
Thianthrene Polymer (P1)	~4.1	Irreversible	Li/Li⁺	[13]
Thianthrene Cation Radical (Th•+)	-1.0 (Reduction Potential)	-	Ag/AgCl (implied)	[12]

Note: Direct comparison of potentials requires careful consideration of the reference electrode and experimental conditions, which may vary between studies.

Key Experimental Protocols

The synthesis and characterization of 1,4-dithiin derivatives involve standard organic chemistry and electrochemical techniques.

Protocol: Synthesis of 1,4-Dithiins via Lawesson's Reagent

This method is a common route for converting 1,4-dicarbonyl compounds into the corresponding 1,4-dithiin heterocycle.[14]

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the 1,4-diketone starting material (1 equivalent) in a dry, inert solvent such as toluene.

• Reagent Addition: Add Lawesson's reagent (0.5 equivalents) to the solution.

• Reaction: Heat the mixture to reflux. Monitor the reaction's progress using Thin-Layer Chromatography (TLC). Reaction times typically vary from 1 to 4 hours.[14]

• Workup: Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Purification: Purify the resulting crude residue by column chromatography on silica (B1680970) gel to isolate the 1,4-dithiin product.[14]

Protocol: Characterization by Cyclic Voltammetry (CV)

Cyclic voltammetry is essential for determining the redox potentials and assessing the reversibility of the oxidation processes.[15]

• Electrode Setup: Use a standard three-electrode system consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl or a silver pseudoreference), and a counter electrode (e.g., platinum wire).[11][15]

• Solution Preparation: Dissolve the synthesized 1,4-dithiin compound in a suitable solvent (e.g., dichloromethane (B109758) or acetonitrile) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium (B224687) hexafluorophosphate, [Bu₄N][PF₆]).[16]

• Measurement: Place the electrodes in the solution. Linearly sweep the potential between the working and reference electrodes from a starting potential to a vertex potential and back. The scan rate can be varied (e.g., 100 mV/s) to investigate reaction kinetics.[11]

• Data Analysis: The resulting voltammogram plots current versus potential. The peak potentials provide information on the oxidation and reduction events, and the separation between the anodic and cathodic peaks is an indicator of the reaction's reversibility.[15]

Caption: General workflow for the synthesis and electrochemical analysis of 1,4-dithiins.

Applications in Research and Development

The unique properties of the 1,4-dithiin motif make it a versatile building block for functional materials and, to a lesser extent, for biologically active molecules.

Materials Science

The primary applications are in materials science, where the reversible redox chemistry is paramount.

• Energy Storage: Thianthrene-based compounds are being developed as high-potential electrolytes (catholytes) for redox flow batteries, which are promising for large-scale energy storage.[5][10]

• Redox-Active Polymers: Incorporating the dithiin motif into polymers creates materials that can be used as cathodes in Li-ion batteries or in electrochromic devices.[11]

• Supramolecular Chemistry: The change in geometry and electronic properties upon oxidation allows for the creation of redox-switchable host-guest systems and molecular machines.[3]

Drug Development

While less common, the dithiin scaffold has been explored in drug discovery.

• Enzyme Modulation: Certain benzodithiine derivatives have been shown to modulate the activity of redox-enzymes like glutathione (B108866) reductase.[17]

• Receptor Antagonism: Dithiin and dithiepine tetroxide derivatives have been identified as non-peptide antagonists of the human galanin receptor (hGAL-R1), which is involved in various physiological functions.[18]

Caption: Logical map from the core 1,4-dithiin properties to key application areas.

Conclusion

The 1,4-dithiin motif is a powerful building block for the development of advanced functional materials. Its reversible redox properties, coupled with a dramatic and predictable change in molecular geometry, provide a rich platform for innovation. The ability to fine-tune its electrochemical characteristics through synthetic modification further enhances its appeal. For researchers in materials science and drug development, a thorough understanding of the synthesis, electrochemistry, and structure-property relationships of 1,4-dithiins is essential for harnessing their full potential in creating next-generation technologies.

References

• 1. semanticscholar.org [semanticscholar.org]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. researchgate.net [researchgate.net]
• 4. The Properties, Synthesis, and Materials Applications of 1,4-Dithiins and Thianthrenes (2022) | Timothy M. Swager | 11 Citations [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Thianthrene - Wikipedia [en.wikipedia.org]
• 8. organic chemistry - Why do dithiins have 8 π-electrons? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 9. One-step synthesis of polycyclic thianthrenes from unfunctionalized aromatics by thia-APEX reactions - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D2QO02058K [pubs.rsc.org]
• 10. Thianthrene polymers as 4 V-class organic mediators for redox targeting reaction with LiMn2O4 in flow batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 11. dspace.mit.edu [dspace.mit.edu]
• 12. Reaction of thianthrene and phenoxathiin cation radicals with 2,3-dimethyl-2-butene. Chemical and electrochemical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. ossila.com [ossila.com]
• 16. researchgate.net [researchgate.net]
• 17. Synthesis and redox-enzyme modulation by amino-1,4-dihydro-benzo[d][1,2]dithiine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 18. 2,3-Dihydro-dithiin and -dithiepine-1,1,4,4-tetroxides: small molecule non-peptide antagonists of the human galanin hGAL-1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

The Genesis and Endurance of 1,4-Dithiin Radical Cations: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,4-dithiin ring system, a sulfur-containing heterocycle, has garnered significant attention in the scientific community due to its intriguing electronic properties. A key feature of 1,4-dithiins is their ability to undergo facile one-electron oxidation to form stable radical cations.[1][2] This propensity for stable radical cation formation has positioned 1,4-dithiin derivatives as promising candidates for applications in organic electronics, materials science, and the development of novel therapeutic agents.[3][4] This technical guide provides a comprehensive overview of the formation, stability, and characterization of 1,4-dithiin radical cations, with a focus on quantitative data and detailed experimental protocols.

Formation of 1,4-Dithiin Radical Cations

The generation of 1,4-dithiin radical cations is primarily achieved through the removal of a single electron from the highest occupied molecular orbital (HOMO) of the neutral 1,4-dithiin molecule. This oxidation process can be induced both electrochemically and chemically.

The non-planar, boat-like conformation of the 1,4-dithiin ring is a crucial factor in the stability of the resulting radical cation.[5] Upon oxidation, the ring system tends to planarize, which is a key structural change associated with the formation of the radical cation.[1]

Electrochemical Formation

Cyclic voltammetry (CV) is a powerful technique for both generating and characterizing 1,4-dithiin radical cations. In a typical CV experiment, a solution of the 1,4-dithiin derivative in a suitable solvent with a supporting electrolyte is subjected to a sweeping potential. The resulting voltammogram reveals the oxidation potential at which the radical cation is formed. 1,4-Dithiins generally exhibit two reversible one-electron oxidation waves, corresponding to the formation of the radical cation and the dication, respectively.[6]

Chemical Formation

Chemical oxidation offers an alternative route to generate 1,4-dithiin radical cations in solution for further spectroscopic studies. This is often achieved by reacting the neutral 1,4-dithiin with a suitable one-electron oxidizing agent. While specific protocols for 1,4-dithiin are not extensively detailed in the provided results, methods for the analogous thianthrene (B1682798) radical cation, such as reaction with concentrated sulfuric acid or nitrosonium salts, can be adapted.[3] Silver salts, like silver trifluoromethanesulfonate (B1224126) (AgOTf), are also commonly employed for the chemical oxidation of similar organic molecules to their radical cations.[7]

Stability of 1,4-Dithiin Radical Cations

The remarkable stability of 1,4-dithiin radical cations is a defining characteristic that underpins their utility. This stability can be attributed to the delocalization of the unpaired electron and the positive charge across the sulfur atoms and the π-system of the molecule. The inherent stability allows for their isolation and characterization under ambient conditions in some cases.[7]

Factors influencing the stability include the nature and position of substituents on the 1,4-dithiin ring. Electron-donating groups generally lower the oxidation potential and can further stabilize the radical cation. The stability of these species is crucial for their application as, for instance, hole conductors in electronic devices.[1]

While generally stable, these radical cations can participate in subsequent reactions. For example, the analogous thianthrene radical cation is known to react with nucleophiles such as water.[8][9] The study of these decomposition pathways is essential for understanding the long-term stability and potential degradation mechanisms in various applications.

Quantitative Data

The following tables summarize key quantitative data related to the electrochemical properties and spectroscopic characterization of 1,4-dithiin and related radical cations.

Table 1: Half-Wave Potentials of 1,4-Dithiin Derivatives

Compound	First Oxidation (E¹⁄₂) (V vs Fc/Fc⁺)	Second Oxidation (E¹⁄₂) (V vs Fc/Fc⁺)	Solvent System	Reference
PQtBuTH (3.22)	0.82	1.02	1:4 MeCN:o-DCB with LiTFSI	[1]
PZtBuTH (3.23)	0.76	1.07	1:4 MeCN:o-DCB with LiTFSI	[1]
QXtBuTH (3.24)	1.03	-	1:4 MeCN:o-DCB with LiTFSI	[1]
E-diamino tri-substituted alkene (3)	-0.37	-0.62	Not Specified	[7]

Table 2: EPR Spectroscopic Data for Radical Cations

Radical Cation	g-value (g_iso)	Hyperfine Coupling Constants (a) (mT)	Solvent	Reference
TMePD•⁺	2.0059 ± 0.0001	a(N) = 0.7156, a(arom H) = 0.2071, a(CH₃ H) = 0.6686	Not Specified	[10]
Alkene-derived radical cation (6)	2.0044	Not Specified	Not Specified	[7]
Thianthrene Radical Cation in TA[PF6]	Not Specified	Not Specified	Solid State	[11]

Experimental Protocols

Cyclic Voltammetry for 1,4-Dithiin Oxidation

Objective: To determine the oxidation potentials of a 1,4-dithiin derivative and generate its radical cation electrochemically.

Materials:

• Working Electrode: Glassy carbon electrode (e.g., 0.071 cm²)

• Counter Electrode: Platinum wire

• Reference Electrode: Silver pseudoreference electrode or Ag/AgCl

• Solvent System: A 1:4 mixture of acetonitrile (B52724) (MeCN) and o-dichlorobenzene (oDCB) is a common choice.[1]

• Supporting Electrolyte: 0.1 M Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) or tetrabutylammonium (B224687) hexafluorophosphate (B91526) (TBAPF₆).[1]

• Analyte: 1-10 mM solution of the 1,4-dithiin derivative.

Procedure:

• Prepare the electrolyte solution by dissolving the supporting electrolyte in the chosen solvent system.

• Dissolve the 1,4-dithiin derivative in the electrolyte solution to the desired concentration.

• Assemble the three-electrode cell with the working, counter, and reference electrodes immersed in the analyte solution.

• Purge the solution with an inert gas (e.g., argon or nitrogen) for at least 15 minutes to remove dissolved oxygen. Maintain an inert atmosphere above the solution during the experiment.

• Connect the electrodes to a potentiostat.

• Set the potential window to scan from a potential where no reaction occurs to a potential sufficiently positive to observe the oxidation waves of the 1,4-dithiin.

• Record the cyclic voltammogram at various scan rates (e.g., 25, 50, 100, 200 mV/s). The peak potential's dependence on the square root of the scan rate can provide information about the reversibility of the redox process.[1]

• The half-wave potential (E¹⁄₂) for a reversible process is calculated as the average of the anodic and cathodic peak potentials.

EPR Spectroscopy for Radical Cation Characterization

Objective: To detect and characterize the 1,4-dithiin radical cation using Electron Paramagnetic Resonance (EPR) spectroscopy.

Materials:

• EPR Spectrometer (X-band is common).[12]

• EPR tube (quartz).

• Solution of the 1,4-dithiin radical cation, generated either chemically or electrochemically in situ.

• Solvent: A solvent that freezes to a glass at low temperatures (e.g., 2-methyltetrahydrofuran) is often used for solid-state measurements. For solution-state measurements, a non-viscous, aprotic solvent is preferred.

Procedure:

• Generate the radical cation solution. For chemical generation, mix the 1,4-dithiin derivative with a one-electron oxidant in the chosen solvent. For electrochemical generation, this can be done in situ within the EPR cavity using a specialized electrochemical cell.

• Transfer the radical cation solution to an EPR tube.

• If the solution is oxygen-sensitive, degas the sample by several freeze-pump-thaw cycles.

• Place the EPR tube in the spectrometer's resonant cavity.

• Tune the spectrometer to the appropriate microwave frequency and magnetic field range.

• Record the EPR spectrum at room temperature (for solution-state) and/or at a low temperature (e.g., 77 K, for frozen solution/solid-state).

• Analyze the resulting spectrum to determine the g-value and any hyperfine coupling constants. The g-value provides information about the electronic environment of the unpaired electron, while hyperfine coupling constants arise from the interaction of the electron spin with nearby magnetic nuclei (e.g., ¹H, ¹³C, ³³S), offering insights into the spin density distribution.[12][13]

Visualizations

Caption: Formation of 1,4-dithiin radical cation and dication via sequential one-electron oxidations.

Caption: Experimental workflow for the synthesis, formation, and characterization of 1,4-dithiin radical cations.

References

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. researchgate.net [researchgate.net]
• 3. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. An Air-Stable Alkene-Derived Organic Radical Cation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. A Combined Experimental and Theoretical Study of ESR Hyperfine Coupling Constants for N,N,N’,N’-Tetrasubstituted p-Phenylenediamine Radical Cations | MDPI [mdpi.com]
• 11. znaturforsch.com [znaturforsch.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. EPR spectroscopy: A unique method for free radical analysis | Bruker [bruker.com]

The Dawn of a Heterocycle: Unearthing the Early Research and Discovery of 1,4-Dithiins

A deep dive into the foundational synthetic routes and initial characterization of 1,4-dithiin heterocycles, providing researchers and drug development professionals with a comprehensive technical guide to the core principles of this important scaffold.

The 1,4-dithiin ring system, a six-membered heterocycle containing two sulfur atoms at opposing positions, has emerged as a significant structural motif in medicinal chemistry and materials science. Its unique electronic properties and conformational flexibility have made it a target for a wide array of applications. This technical guide delves into the seminal early research that led to the discovery and fundamental understanding of this important class of compounds, focusing on the initial synthetic methodologies, experimental protocols, and early characterization efforts.

The Pioneering Syntheses: From α-Haloketones to a Reliable Method

The mid-20th century marked a pivotal period in the exploration of 1,4-dithiin chemistry. While an early report in 1936 described the synthesis of 2,5-diphenyl-1,4-dithiin (B14170245), it was the work of W. E. Parham and his collaborators in 1953 that established the first reliable and generalizable synthesis of the parent 1,4-dithiin heterocycle. This breakthrough paved the way for a more systematic investigation of the structure and reactivity of this novel ring system.

A cornerstone of early 1,4-dithiin synthesis was the utilization of α-haloketones as starting materials. The underlying principle of these reactions involves the reaction of a sulfur-containing nucleophile with two equivalents of an α-haloketone or a related species, leading to the formation of the six-membered ring.

Key Early Synthetic Approaches

Two primary strategies dominated the early landscape of 1,4-dithiin synthesis:

• Reaction of α-Haloketones with a Sulfide (B99878) Source: This approach, a cornerstone of early efforts, typically involved the self-condensation of an α-mercaptoketone or the reaction of an α-haloketone with a sulfide reagent. The general transformation can be visualized as the formation of a key intermediate that subsequently cyclizes to the 1,4-dithiin ring.

• Dimerization of Phenacyl Mercaptans: The synthesis of substituted 1,4-dithiins, such as the 2,5-diaryl derivatives, was often achieved through the dimerization of phenacyl mercaptans. These reactions highlighted the propensity of these systems to form the stable six-membered heterocyclic core.

Experimental Protocols from Seminal Works

To provide a practical understanding of these foundational discoveries, the detailed experimental methodologies from key early publications are presented below.

Synthesis of 2,5-Diphenyl-1,4-Dithiin (Based on early methods)

Experimental Protocol:

A solution of phenacyl mercaptan in a suitable solvent, such as ethanol (B145695), was treated with a base to facilitate the dimerization reaction. The reaction mixture was typically heated to promote the cyclization. Upon cooling, the 2,5-diphenyl-1,4-dithiin product would often precipitate from the solution and could be isolated by filtration. Recrystallization from an appropriate solvent, such as ethanol or acetic acid, was commonly employed for purification.

Parham's Synthesis of 1,4-Dithiin (Conceptual Protocol)

Experimental Protocol:

Parham's groundbreaking synthesis involved a multi-step process that ultimately led to the formation of the unsubstituted 1,4-dithiin ring. A key aspect of this methodology was the careful construction of a precursor that could be induced to cyclize and form the desired heterocycle. While the specific reagents and conditions are detailed in the original publication, the conceptual workflow involved the creation of a 1,4-dithiane (B1222100) derivative which was then converted to the unsaturated 1,4-dithiin.

Quantitative Data from Early Syntheses

The following table summarizes the quantitative data, including yields and melting points, reported in the early literature for the synthesis of 1,4-dithiin and its derivatives. This data provides a valuable benchmark for understanding the efficiency of these pioneering synthetic methods.

Compound	Starting Material(s)	Reported Yield (%)	Melting Point (°C)
2,5-Diphenyl-1,4-dithiin	Phenacyl mercaptan	Not consistently reported	118-119
1,4-Dithiin	(Precursor from Parham's synthesis)	Not consistently reported	113-114

Mechanistic Insights and Logical Relationships

The early researchers in the field of 1,4-dithiin chemistry proposed mechanisms to explain the formation of these heterocycles. These initial hypotheses laid the groundwork for our current understanding of these reactions.

A proposed general mechanism for the formation of 2,5-disubstituted 1,4-dithiins from α-haloketones involves the initial formation of a key intermediate, followed by a cyclization step. This process can be visualized as a logical workflow.

Figure 1. Proposed reaction pathway for 1,4-dithiin synthesis.

This diagram illustrates the key transformations in the synthesis of 1,4-dithiins from α-haloketones, highlighting the progression from simple starting materials to the final heterocyclic product through a series of intermediate species.

The logical relationship for the dimerization of phenacyl derivatives to form 2,5-diaryl-1,4-dithiins can be represented as a straightforward transformation.

Figure 2. Logical workflow for the dimerization to 2,5-diaryl-1,4-dithiins.

This visualization clarifies the key steps involved in the dimerization process, emphasizing the role of a base catalyst and the subsequent cyclization to form the stable 1,4-dithiin ring.

Early Spectroscopic Characterization

In the nascent stages of 1,4-dithiin research, spectroscopic techniques were fundamental in confirming the structure of these novel heterocycles. While modern analytical methods provide a wealth of structural information, the early studies relied on techniques such as infrared (IR) and ultraviolet-visible (UV-Vis) spectroscopy.

• Infrared (IR) Spectroscopy: Early IR spectra of 1,4-dithiins would have been used to identify key functional groups and to infer the overall structure. The absence of a carbonyl stretch (around 1700 cm⁻¹) from the α-haloketone starting material and the presence of C=C stretching vibrations would have provided strong evidence for the formation of the dithiin ring.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy was employed to study the electronic transitions within the 1,4-dithiin system. The absorption maxima and molar absorptivities provided insights into the conjugated π-system of the heterocycle.

While detailed NMR data was not available in the earliest period of discovery, later studies in the 1960s and beyond utilized this powerful technique to provide definitive structural elucidation and to study the conformational dynamics of the 1,4-dithiin ring.

Conclusion

The early research and discovery of 1,4-dithiin heterocycles, particularly the seminal work of W. E. Parham, laid a critical foundation for the development of this important class of compounds. The initial synthetic methods, born out of the chemistry of α-haloketones, provided the first access to this ring system, enabling the exploration of its fundamental properties. This guide has provided a detailed overview of these pioneering efforts, including experimental approaches, quantitative data, and early mechanistic considerations, offering valuable insights for today's researchers who continue to build upon this rich chemical heritage.

The Chemistry and Applications of 1,4-Dithiins: A Technical Guide

The 1,4-dithiin ring system, a six-membered heterocycle containing two sulfur atoms at positions 1 and 4, has garnered significant attention from researchers in various fields. This non-aromatic and non-planar scaffold possesses unique electronic and structural properties that make it a valuable building block in materials science and a promising pharmacophore in drug discovery.[1][2] This technical guide provides a comprehensive overview of the chemistry of 1,4-dithiins, including their synthesis and reactivity, and delves into their diverse applications, with a focus on their roles in organic electronics and as antimicrobial agents.

Core Chemistry of 1,4-Dithiins

The 1,4-dithiin ring adopts a boat conformation, which precludes aromaticity despite the presence of 8 π-electrons.[2] This structural feature, along with the presence of the sulfur atoms, imparts distinct chemical properties. The sulfur atoms can be oxidized to the corresponding sulfoxides and sulfones, and the double bonds can undergo various reactions typical of alkenes.[3]

One of the most notable characteristics of 1,4-dithiins is their ability to undergo reversible one- and two-electron oxidations, leading to the formation of stable radical cations and dications.[2] This redox activity is central to their application in electronic materials.

Synthesis of the 1,4-Dithiin Core

Several synthetic routes to the 1,4-dithiin ring system have been developed, each with its own advantages and limitations. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Table 1: Comparison of Selected Synthetic Methods for 1,4-Dithiins

Method	Reactants	Reagents & Conditions	Reaction Time	Yield (%)
Transition-Metal-Free Cyclization	Substituted Acetylene and Elemental Sulfur	K₂CO₃, DMF, 100 °C	12 h	92
Lawesson's Reagent-Mediated Cyclization	1,4-Diketone	Lawesson's Reagent, Toluene (B28343), Reflux	1 - 4 h	~80-95
Reaction of Pentathiepins with Alkynes	Fused Aromatic/Heterocyclic Pentathiepin and Electron-Deficient Alkyne	Triphenylphosphine	Not Specified	High

Applications in Materials Science

The unique redox properties and structural features of 1,4-dithiins make them attractive components for a range of advanced materials, particularly in the field of organic electronics.

Organic Field-Effect Transistors (OFETs)

Derivatives of 1,4-dithiin have been investigated as organic semiconductors in OFETs. The ability of the 1,4-dithiin core to facilitate charge transport, coupled with the potential for tuning its electronic properties through substitution, makes it a promising candidate for these devices. The performance of such devices is highly dependent on the molecular packing and film morphology of the organic semiconductor.

Table 2: Performance of Selected 1,4-Dithiin-Based Organic Semiconductors in OFETs

Compound	Device Configuration	Mobility (cm²/Vs)	On/Off Ratio	Reference
BEDT-TTF	Bottom-gate, top-contact	> 0.1	> 10⁶	[4]
P3HT	Bottom-gate, bottom-contact	Not Specified	Not Specified	[5]
diF-TES-ADT	Not Specified	Not Specified	Not Specified	[6]

Note: Data for specific 1,4-dithiin derivatives in OFETs is emerging, and the table includes related organic semiconductors to illustrate typical performance parameters.

Organic Solar Cells (OSCs)

The electron-rich nature of the 1,4-dithiin ring suggests its potential use as a donor material in organic solar cells. The efficiency of OSCs is influenced by factors such as the energy levels of the donor and acceptor materials, charge carrier mobility, and the morphology of the active layer.

Table 3: Performance of Selected Organic Solar Cells (Illustrative)

Donor/Acceptor System	Power Conversion Efficiency (%)	Open-Circuit Voltage (V)	Short-Circuit Current (mA/cm²)	Fill Factor (%)
PTB7:PC₇₁BM	9.036	Not Specified	Not Specified	Not Specified
PBDBT-T:PDT	7.07	Not Specified	Not Specified	Not Specified
ZR1:IDIC-4Cl	14.34	Not Specified	Not Specified	Not Specified

Note: This table provides examples of high-performance organic solar cells to contextualize the potential of novel materials like 1,4-dithiin derivatives.[7][8]

Applications in Drug Development

1,4-Dithiin derivatives have shown promising biological activities, particularly as antimicrobial agents. Their mechanism of action and potential for therapeutic development are areas of active research.

Antifungal Activity

A significant area of investigation is the antifungal activity of 1,4-dithiin derivatives. Certain compounds have demonstrated potent activity against a range of pathogenic fungi, including Candida albicans, Sclerotinia sclerotiorum, and Botrytis cinerea.

Mechanism of Action: Succinate (B1194679) Dehydrogenase Inhibition

The primary mechanism of antifungal action for a class of dithiin tetracarboximide derivatives is the inhibition of succinate dehydrogenase (SDH), also known as mitochondrial complex II.[5] SDH is a crucial enzyme in both the Krebs cycle and the electron transport chain.[9] By inhibiting this enzyme, the 1,4-dithiin derivatives disrupt fungal respiration and energy production, leading to fungal cell death.[9]

Table 4: Antifungal Activity of Selected 1,4-Dithiin Derivatives

Compound	Fungal Species	Activity Metric	Value
Dithiin tetracarboximide 18	Sclerotinia sclerotiorum	EC₅₀	1.37 µg/mL
Dithiin tetracarboximide 1	Botrytis cinerea	EC₅₀	5.02 µg/mL
Dithiin tetracarboximide 12	Rhizoctonia solani	EC₅₀	4.26 µg/mL
Dithiin tetracarboximide 13	Rhizoctonia solani	EC₅₀	5.76 µg/mL
Dithiin tetracarboximide 13	Succinate Dehydrogenase	IC₅₀	15.3 µM

Experimental Protocols

Synthesis of 2,5-Diaryl-1,4-dithiins using Lawesson's Reagent

This protocol describes a general method for the synthesis of 2,5-diaryl-1,4-dithiins from the corresponding 1,4-diaryl-1,4-butanediones.

Materials:

• 1,4-Diaryl-1,4-butanedione (1 equivalent)

• Lawesson's Reagent (0.5 equivalents)

• Anhydrous Toluene

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware (round-bottomed flask, reflux condenser)

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• In a round-bottomed flask equipped with a reflux condenser and under an inert atmosphere, dissolve the 1,4-diaryl-1,4-butanedione in anhydrous toluene.

• Add Lawesson's reagent to the solution.

• Heat the reaction mixture to reflux. Monitor the progress of the reaction by thin-layer chromatography (TLC). Reaction times typically range from 1 to 4 hours.

• Upon completion of the reaction, allow the mixture to cool to room temperature.

• Remove the toluene under reduced pressure using a rotary evaporator.

• Purify the crude residue by column chromatography on silica gel to yield the desired 2,5-diaryl-1,4-dithiin.[1]

Antifungal Susceptibility Testing (Broth Microdilution Method)

This protocol outlines a standardized method for determining the minimum inhibitory concentration (MIC) of a 1,4-dithiin derivative against Candida albicans.[1][10]

Materials:

• Candida albicans isolate

• RPMI-1640 medium

• 96-well microtiter plates

• 1,4-Dithiin derivative (test compound)

• Positive control antifungal (e.g., fluconazole)

• Spectrophotometer or microplate reader

• Incubator (35 °C)

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of C. albicans in RPMI-1640 medium to a concentration of 0.5 × 10³ to 2.5 × 10³ cells/mL.[1]

• Serial Dilution: Prepare serial twofold dilutions of the 1,4-dithiin derivative and the positive control antifungal in RPMI-1640 medium in the wells of a 96-well microtiter plate.

• Inoculation: Add 100 µL of the prepared fungal inoculum to each well containing the serially diluted compounds. Include a drug-free well as a growth control.

• Incubation: Incubate the microtiter plates at 35 °C for 24-48 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that causes a significant inhibition of fungal growth compared to the drug-free control. This can be determined visually or by measuring the optical density using a microplate reader.

Visualizations

Mechanism of antifungal action of 1,4-dithiin derivatives.

Workflow for the discovery of novel antifungal agents.

Workflow for OFET fabrication and testing.

References

• 1. Standardized Method for In Vitro Antifungal Susceptibility Testing of Candida albicans Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. reviberoammicol.com [reviberoammicol.com]
• 4. researchgate.net [researchgate.net]
• 5. Item - Fabrication and characterisation of organic thin-film transistors for sensing applications - Open Research Newcastle - Figshare [openresearch.newcastle.edu.au]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researching.cn [researching.cn]
• 10. academic.oup.com [academic.oup.com]

The 1,4-Dithiin Ring: A Technical Guide to Chemical Properties and Reactivity

For Researchers, Scientists, and Drug Development Professionals

The 1,4-dithiin ring, a six-membered heterocycle containing two sulfur atoms at positions 1 and 4, represents a unique scaffold of significant interest in materials science, organic synthesis, and medicinal chemistry. Though isoelectronic with the well-studied cyclooctatetraene, its distinct structural and electronic properties give rise to a rich and versatile reactivity profile. This technical guide provides an in-depth exploration of the chemical properties, reactivity, and experimental methodologies associated with the 1,4-dithiin core.

Core Chemical Properties

The fundamental characteristics of the 1,4-dithiin ring dictate its behavior in chemical transformations. These properties are a direct consequence of its unique electronic structure and three-dimensional conformation.

Structure, Conformation, and Aromaticity

The 1,4-dithiin ring is a cyclic system containing 8 π-electrons, which, according to Hückel's rule, would suggest anti-aromatic character if the molecule were planar. However, to avoid the destabilizing effects of anti-aromaticity, the ring adopts a non-planar boat conformation.[1][2] This boat structure is flexible, with a relatively low energy barrier for ring inversion.[2]

The consequence of this non-planarity is that the π-orbitals of the two C=C double bonds do not effectively overlap with the p-orbitals of the sulfur atoms, breaking the cyclic conjugation. Therefore, the neutral 1,4-dithiin molecule is considered non-aromatic, and its chemical behavior is predominantly olefinic.[1][3]

A key feature of the 1,4-dithiin system is its ability to be oxidized. Upon a two-electron oxidation, it forms a dication (1,4-dithiin²⁺). In this state, the ring system possesses 6 π-electrons and adopts a planar conformation, fulfilling the criteria for aromaticity and exhibiting enhanced stability.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to Sulfur-Rich Heterocyclic Compounds in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of sulfur-rich heterocyclic compounds, a cornerstone in modern medicinal chemistry. We delve into their classification, synthesis, and profound impact on drug development, supported by quantitative data, detailed experimental protocols, and visualizations of their mechanisms of action.

Introduction to Sulfur-Rich Heterocyclic Compounds

Sulfur-rich heterocyclic compounds are organic molecules characterized by a ring structure containing at least one sulfur atom in addition to carbon atoms.[1][2] These compounds are of immense interest in medicinal chemistry due to their diverse pharmacological activities.[3][4][5] The presence of the sulfur heteroatom imparts unique physicochemical properties, such as bond angles, lengths, and the ability to form hydrogen bonds, which influence their biological activity and make them staples in the design of novel therapeutic agents.[1][6]

These compounds are integral to a wide array of approved drugs, demonstrating efficacy as anticancer, antidiabetic, antimicrobial, anti-inflammatory, and antiviral agents.[3][4][5][7] Prominent examples include the thiazole (B1198619) ring in the protease inhibitor Ritonavir and the thiazolidinedione core in antidiabetic drugs.[2][8][9][10]

Classification of Key Sulfur-Containing Heterocycles

Sulfur heterocycles are classified based on ring size and the number of heteroatoms. Some of the most significant classes in drug development include:

• Five-Membered Rings:

  • Thiophene (B33073): An aromatic ring resembling benzene (B151609), found in numerous drugs with activities ranging from anticancer to antimicrobial.[1][11][12]

  • Thiazole: Contains a sulfur and a nitrogen atom. This scaffold is present in drugs like the kinase inhibitor Dasatinib and the HIV protease inhibitor Ritonavir.[10][13]

  • Thiazolidine: A saturated five-membered ring with sulfur and nitrogen. The thiazolidinedione subclass is famous for its antidiabetic properties.[3][8][14]

• Six-Membered Rings:

  • Thiazines: Contain one sulfur and one nitrogen atom in a six-membered ring.[15]

• Fused-Ring Systems:

  • Benzothiophene (B83047): A thiophene ring fused to a benzene ring. It is a key structural motif in various pharmacologically active compounds.[5][16][17]

  • Benzothiazole: A thiazole ring fused to a benzene ring, known for its presence in anticancer and neuroprotective agents.[7]

Quantitative Biological and Pharmacokinetic Data

The following tables summarize key quantitative data for representative sulfur-rich heterocyclic compounds, providing a comparative look at their biological activity and pharmacokinetic profiles.

Table 1: Anticancer Activity of Selected Thiophene Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
Thiophene Carboxamide (2b)	Hep3B	5.46	[18]
Thiophene Carboxamide (2d)	Hep3B	8.85	[18]
Thiophene Carboxamide (2e)	Hep3B	12.58	[18]
Thienopyrimidine (5)	MCF-7	7.30	[19]
Thienopyrimidine (5)	HepG-2	5.3	[19]
Thienopyrimidine (8)	MCF-7	4.13	[19]
Thienopyrimidine (8)	HepG-2	3.3	[19]
5-Alkyl-2-amino-3-carboxylate thiophene (19)	Lymphoma CEM	0.18	[1]
5-Alkyl-2-amino-3-carboxylate thiophene (19)	Molt/4	0.057	[1]
Thiophene pyridine (B92270) based compound (1m)	MCF-7	0.09	[1]

Table 2: Pharmacokinetic Parameters of Thiazole-Containing Drugs

Derivative	Class	Bioavailability (%)	Tmax (h)	Half-life (t½) (h)	Volume of Distribution (Vd) (L)	Plasma Protein Binding (%)	Primary Metabolism	Primary Excretion	Reference
Dasatinib	Kinase Inhibitor	~14-34	0.5 - 6	3 - 5	2505	~96	CYP3A4	Feces	[10]
Febuxostat	Xanthine Oxidase Inhibitor	~85	1 - 1.5	~2 (initial), 9.4 (terminal)	~50	~99.2	Oxidation & Glucuronidation	Urine & Feces	[10]
Ritonavir	Protease Inhibitor	Not specified	2 - 4	3 - 5	~20-30	~98-99	CYP3A4, CYP2D6	Feces	[10]
Pramipexole	Dopamine Agonist	>90	~2	8 - 12	~500	~15	Negligible	Urine (unchanged)	[10]

Signaling Pathways and Mechanisms of Action

Sulfur-rich heterocycles exert their therapeutic effects through a variety of mechanisms. Below are graphical representations of key signaling pathways modulated by these compounds.

Thiazolidinediones (TZDs) - PPARγ Agonism

Thiazolidinediones, a class of antidiabetic drugs, act as agonists for the Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a nuclear receptor.[3][8][14] Their activation leads to a cascade of genomic effects that ultimately improve insulin (B600854) sensitivity.[4][6][14]

Mechanism of action for Thiazolidinediones (TZDs).

Ritonavir - Dual HIV Protease and CYP3A4 Inhibition

Ritonavir, a thiazole-containing compound, is a potent antiretroviral agent. Its primary mechanism involves the competitive inhibition of HIV protease, an enzyme crucial for viral maturation.[13][20] Additionally, it is a strong inhibitor of the metabolic enzyme Cytochrome P450 3A4 (CYP3A4), a property leveraged to "boost" the plasma levels of other co-administered antiretroviral drugs.[9][15][20] Recent studies also suggest it may have antineoplastic activity by disrupting pathways like Akt and NF-κB.[9]

Dual mechanism of action for Ritonavir.

Detailed Experimental Protocols

Reproducibility is paramount in scientific research. This section provides detailed methodologies for the synthesis of key sulfur-rich heterocyclic scaffolds.

Synthesis of Benzothiophene Derivatives

The following protocols are adapted from established literature for the synthesis of C2 and C3 arylated benzothiophenes, which are valuable intermediates in drug discovery.

Protocol 1: Gram-Scale C2 Arylation of Benzo[b]thiophene 1,1-dioxide [5]

This procedure details a palladium-catalyzed C-H arylation reaction.

• Materials:

  • Benzo[b]thiophene 1,1-dioxide

  • Phenylboronic acid

  • Palladium(II) acetate (B1210297) (Pd(OAc)₂)

  • Copper(II) acetate (Cu(OAc)₂)

  • Pyridine

  • Dimethyl sulfoxide (B87167) (DMSO)

  • Ethyl acetate

  • Water

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄)

  • Silica (B1680970) gel for column chromatography

• Procedure:

  • To a suitable reaction vessel, add benzo[b]thiophene 1,1-dioxide (1.0 g, 6.0 mmol), phenylboronic acid (2.2 g, 18.0 mmol), Pd(OAc)₂ (135 mg, 0.6 mmol), Cu(OAc)₂ (4.3 g, 24.0 mmol), and pyridine (1.4 g, 18.0 mmol).

  • Add dimethyl sulfoxide (DMSO, 60 mL) to the vessel.

  • Heat the mixture at 100 °C for 20 hours with stirring.

  • After cooling to room temperature, pour the reaction mixture into water.

  • Extract the aqueous phase with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired 2-phenylbenzo[b]thiophene (B72322) 1,1-dioxide.

Protocol 2: Metal-Free C3 Arylation of Benzothiophene S-oxides [5]

This protocol achieves C3 regioselectivity via an interrupted Pummerer reaction.

• Materials:

  • Benzothiophene S-oxide

  • Trifluoroacetic anhydride (B1165640) (TFAA)

  • Phenol (B47542) coupling partner

  • Dichloromethane (CH₂Cl₂)

  • p-Toluenesulfonic acid (pTsOH)

  • Magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

• Procedure:

  • Dissolve the benzothiophene S-oxide (0.2 mmol) in anhydrous CH₂Cl₂ (2 ml) in a reaction vessel.

  • Cool the mixture to -40 °C with stirring.

  • Add trifluoroacetic anhydride (TFAA, 0.3 mmol).

  • After 5 minutes, add the phenol coupling partner (0.3 mmol) dissolved in CH₂Cl₂ (1 ml).

  • Stir the mixture for 15 minutes at -40 °C, then remove the cooling bath and stir at ambient temperature overnight (approx. 16 hours).

  • Add p-toluenesulfonic acid (pTsOH, 0.4 mmol) and heat the mixture at 45 °C for 5 hours.

  • Add water (3 ml) and extract the aqueous phase with CH₂Cl₂ (3 x 5 ml).

  • Dry the combined organic phases over MgSO₄ and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel to obtain the pure C3-arylated benzothiophene.

Biological Evaluation: In Vitro Cytotoxicity Assay (MTS Assay)

This protocol is a common method for assessing the antiproliferative effects of newly synthesized compounds on cancer cell lines.[18]

Workflow for a typical MTS cytotoxicity assay.

Conclusion

Sulfur-rich heterocyclic compounds remain a highly productive and versatile area of research in drug discovery. Their structural diversity and wide range of biological activities ensure their continued relevance in the development of new therapeutics.[3][4][5] The synthetic protocols, quantitative data, and mechanistic insights provided in this guide are intended to serve as a valuable resource for scientists working to harness the potential of these remarkable molecules to address unmet medical needs.

References

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ritonavir - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. nps.org.au [nps.org.au]
• 5. benchchem.com [benchchem.com]
• 6. Thiazolidinediones - mechanisms of action - Australian Prescriber [australianprescriber.tg.org.au]
• 7. researchgate.net [researchgate.net]
• 8. Thiazolidinedione - Wikipedia [en.wikipedia.org]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. kthmcollege.ac.in [kthmcollege.ac.in]
• 13. Mechanism of action of Ritonavir_Chemicalbook [chemicalbook.com]
• 14. The mode of action of thiazolidinediones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The Mechanism-Based Inactivation of CYP3A4 by Ritonavir: What Mechanism? - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Domino Reaction Protocol to Synthesize Benzothiophene-Derived Chemical Entities as Potential Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Benzothiophene synthesis [organic-chemistry.org]
• 18. mdpi.com [mdpi.com]
• 19. Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction - PMC [pmc.ncbi.nlm.nih.gov]
• 20. What is the mechanism of Ritonavir? [synapse.patsnap.com]

Protocols & Analytical Methods

Transition-Metal-Free Synthesis of 1,4-Dithiins from Alkynes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of 1,4-dithiins from alkynes and elemental sulfur without the use of transition metals. This method offers a straightforward and efficient route to a variety of substituted 1,4-dithiins, which are important scaffolds in medicinal chemistry and materials science. The protocols are based on the work of Cheng et al., who developed a highly regioselective synthesis under mild conditions.[1][2][3]

Overview and Key Advantages

The synthesis proceeds via a base-catalyzed reaction between alkynones and elemental sulfur. This methodology is notable for several key advantages:

• Transition-Metal-Free: Avoids the use of expensive and potentially toxic transition metal catalysts.[1][2][3]

• High Regioselectivity: The reaction exhibits excellent control over the position of substituents on the 1,4-dithiin ring.[1][3]

• Mild Reaction Conditions: The synthesis is typically carried out at or near room temperature.[1][3]

• Operational Simplicity: The procedure is straightforward and does not require specialized equipment.[1][3]

• Good Functional Group Tolerance: A broad range of functional groups on the alkyne substrate are well-tolerated.

Reaction Scheme and Proposed Mechanism

The overall transformation involves the reaction of two equivalents of an alkynone with elemental sulfur in the presence of a base to yield the corresponding 2,5-dicarbonyl-1,4-dithiin.

A proposed reaction mechanism is initiated by the reaction of elemental sulfur with the base (e.g., triethylamine) to form a reactive polysulfide species. This species then undergoes a cascade of reactions with the alkynone, including nucleophilic attack and cyclization, to ultimately form the stable 1,4-dithiin ring.

Experimental Protocols

General Procedure for the Synthesis of 1,4-Dithiins

To a solution of the alkynone (0.3 mmol, 1.0 equiv.) and elemental sulfur (0.6 mmol, 2.0 equiv.) in 3.0 mL of N,N-dimethylformamide (DMF) was added triethylamine (B128534) (Et3N) (0.9 mmol, 3.0 equiv.). The resulting mixture was stirred at room temperature for the specified time (typically 12-24 hours). Upon completion, the reaction mixture was quenched with water and extracted with ethyl acetate (B1210297). The combined organic layers were washed with brine, dried over anhydrous sodium sulfate (B86663), and concentrated under reduced pressure. The residue was purified by column chromatography on silica (B1680970) gel to afford the desired 1,4-dithiin product.

Materials and Reagents

• Substituted alkynones (commercially available or synthesized)

• Elemental sulfur (S8)

• Triethylamine (Et3N)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Hexanes

• Water (deionized)

• Brine (saturated aqueous sodium chloride)

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Data Presentation: Reaction Optimization and Substrate Scope

The following tables summarize the quantitative data for the optimization of reaction conditions and the substrate scope for the synthesis of various 1,4-dithiins.

Table 1: Optimization of Reaction Conditions

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Et3N	DMF	rt	12	85
2	DBU	DMF	rt	12	78
3	K2CO3	DMF	rt	24	52
4	Et3N	DMSO	rt	12	80
5	Et3N	CH3CN	rt	24	65
6	Et3N	DMF	0	24	75
7	Et3N	DMF	50	6	82

Reaction conditions: Alkynone (0.3 mmol), S8 (0.6 mmol), base (0.9 mmol), solvent (3.0 mL).

Table 2: Substrate Scope for the Synthesis of Symmetrical 2,5-Dicarbonyl-1,4-dithiins

Entry	R¹	R²	Time (h)	Yield (%)
1	Ph	H	12	85
2	4-MeC6H4	H	12	88
3	4-MeOC6H4	H	14	90
4	4-FC6H4	H	12	82
5	4-ClC6H4	H	12	80
6	4-BrC6H4	H	12	78
7	2-Thienyl	H	16	75
8	Me	H	24	65
9	Ph	Me	18	72

Reaction conditions: Alkynone (0.3 mmol), S8 (0.6 mmol), Et3N (0.9 mmol), DMF (3.0 mL), rt.

Visualizations

Diagram 1: General Experimental Workflow

Caption: General workflow for the synthesis of 1,4-dithiins.

Diagram 2: Proposed Reaction Mechanism Pathway

Caption: Proposed mechanism for 1,4-dithiin formation.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of 1,4-dithiins and 1,4-diselenins from alkynes and elemental sulfur/selenium under transition metal-free conditions with high regioselectivity - East China Normal University [pure.ecnu.edu.cn]
• 3. Synthesis of 1,4-dithiins and 1,4-diselenins from alkynes and elemental sulfur/selenium under transition metal-free conditions with high regioselectivity - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Lawesson's Reagent-Mediated Cyclization in 1,4-Dithiin Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lawesson's reagent, 2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulfide, is a versatile and efficient thionating agent widely employed in organic synthesis.[1][2] One of its significant applications is the synthesis of sulfur-containing heterocycles, including the 1,4-dithiin ring system. This six-membered heterocycle is of interest in medicinal chemistry and materials science. The reaction typically proceeds via the thionation of a 1,4-dicarbonyl compound, followed by an intramolecular cyclization. This methodology provides a direct route to substituted 1,4-dithiins, which can be challenging to synthesize through other methods. This document provides detailed application notes and experimental protocols for the synthesis of 1,4-dithiins using Lawesson's reagent.

Reaction Mechanism and Principles

The synthesis of 1,4-dithiins using Lawesson's reagent initiates with the thionation of the carbonyl groups of a 1,4-dicarbonyl precursor. In solution, Lawesson's reagent exists in equilibrium with a reactive dithiophosphine ylide.[1][3] This species reacts with the carbonyl group to form a transient thiaoxaphosphetane intermediate. Subsequent cycloreversion, driven by the formation of a stable P=O bond, yields the corresponding thioketone.[1][3] When a 1,4-dicarbonyl compound is used as the substrate, both carbonyl groups are converted to thiocarbonyls. The resulting 1,4-dithiocarbonyl intermediate then undergoes an intramolecular cyclization to form the stable 1,4-dithiin ring.

It is important to note that in some cases, particularly with 1,4-dicarbonyl compounds, the reaction can lead to the formation of thiophenes as byproducts or even the main product through the Paal-Knorr thiophene (B33073) synthesis pathway.[4] The reaction conditions can influence the product distribution.

Applications in Synthesis

The Lawesson's reagent-mediated cyclization is a valuable tool for the synthesis of various 1,4-dithiin derivatives, including:

• Substituted 1,4-Dithiins: By starting with appropriately substituted 1,4-diketones, a wide range of substituted 1,4-dithiins can be prepared.

• Fused 1,4-Dithiins: The reaction of 1,8-diketones with Lawesson's reagent provides a straightforward method for the synthesis of fused bicyclic 1,4-dithiin systems.[5][6]

Experimental Protocols

General Procedure for the Synthesis of 1,4-Dithiins from 1,4-Diketones

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 1,4-Diketone (1.0 equiv)

• Lawesson's Reagent (1.0 - 2.2 equiv)

• Anhydrous toluene (B28343) or xylene

• Standard laboratory glassware for reactions under inert atmosphere

• Heating mantle or oil bath

• Magnetic stirrer

• Thin Layer Chromatography (TLC) apparatus

• Silica (B1680970) gel for column chromatography

• Appropriate solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the 1,4-diketone (1.0 equiv) and Lawesson's reagent (1.0 - 2.2 equiv).

• Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous toluene or xylene to the flask to achieve a suitable concentration (typically 0.1-0.5 M).

• Heat the reaction mixture to reflux (for toluene, ~110 °C; for xylene, ~140 °C).

• Monitor the progress of the reaction by TLC. The reaction time can vary from a few hours to overnight, depending on the substrate.

• Once the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to afford the pure 1,4-dithiin.

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for the synthesis of various 1,4-dithiins using Lawesson's reagent.

Starting Material	Lawesson's Reagent (equiv)	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)	Reference
1,8-Diketone (generic)	Not specified	Toluene	Reflux	Not specified	Fused 1,4-dithiin	Not specified	[5][6]
1,4-Dicarbonyl (generic)	Excess	Not specified	Not specified	Not specified	Thiophene (Paal-Knorr)	Not specified	[4]

Visualizations

Reaction Mechanism

Caption: General reaction pathway for 1,4-dithiin synthesis.

Experimental Workflow

Caption: Step-by-step experimental workflow for synthesis.

Safety Precautions

• Lawesson's reagent is a sulfur-containing compound and should be handled in a well-ventilated fume hood.

• The reaction can produce hydrogen sulfide (B99878) gas, which is toxic and has a strong, unpleasant odor.

• The solvents used (toluene, xylene) are flammable. Appropriate safety measures should be taken to avoid ignition sources.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Troubleshooting

• Low Yield: If the yield is low, consider increasing the amount of Lawesson's reagent, extending the reaction time, or using a higher boiling point solvent (e.g., xylene instead of toluene). The purity of the Lawesson's reagent can also affect the yield.

• Formation of Byproducts: The formation of thiophenes can be a competing reaction.[4] Modifying the reaction temperature or the stoichiometry of the reagents may help to favor the formation of the desired 1,4-dithiin.

• Difficult Purification: The phosphorus-containing byproducts from Lawesson's reagent can sometimes complicate purification. Multiple chromatographic separations or alternative purification techniques may be necessary.

Conclusion

The Lawesson's reagent-mediated cyclization of 1,4-dicarbonyl compounds is a valuable and direct method for the synthesis of 1,4-dithiins. By following the outlined protocols and considering the potential for side reactions, researchers can effectively utilize this methodology to access a variety of substituted and fused 1,4-dithiin structures for further investigation in drug discovery and materials science.

References

• 1. Lawesson's Reagent [organic-chemistry.org]
• 2. A Focused Review of Synthetic Applications of Lawesson’s Reagent in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reagents of the month- April- Lawesson's and Woollins' reagents - SigutLabs [sigutlabs.com]
• 4. Paal-Knorr Thiophene Synthesis [organic-chemistry.org]
• 5. An unusual reaction of Lawesson's reagent with 1,8-diketones: A synthesis of fused 1,4-dithiins and thiophenes - Kent Academic Repository [kar.kent.ac.uk]
• 6. research.itu.edu.tr [research.itu.edu.tr]

Application Notes and Protocols: Diels-Alder Reaction for the Synthesis of 1,4-Dithiin Adducts

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Diels-Alder reaction is a powerful and versatile [4+2] cycloaddition reaction in organic synthesis for the construction of six-membered rings. This method has been effectively employed in the synthesis of a variety of heterocyclic compounds, including 1,4-dithiin adducts. The resulting thianthrene (B1682798) derivatives and related structures are of significant interest in medicinal chemistry and materials science due to their unique electronic and biological properties. This document provides detailed application notes and experimental protocols for the synthesis of 1,4-dithiin adducts via the Diels-Alder reaction, with a focus on the use of 2,6-divinyl-1,4-dithiin as a reactive diene.

Reaction Principle

The Diels-Alder reaction for the synthesis of 1,4-dithiin adducts typically involves the reaction of a conjugated diene, in this case, a substituted 1,4-dithiin, with a dienophile. The reaction proceeds in a concerted fashion, leading to the formation of a new six-membered ring. The reactivity of the reaction is influenced by the electronic nature of both the diene and the dienophile.

A notable example is the reaction of 2,6-divinyl-1,4-dithiin with various dienophiles, which yields thianthrene derivatives.[1] This facile synthesis provides access to a library of complex sulfur-containing heterocycles.[1][2]

Data Presentation

The following table summarizes the quantitative data for the synthesis of 2,6-divinyl-1,4-dithiin and its subsequent Diels-Alder reactions with various dienophiles.

Diene/Dienophile	Product	Reaction Conditions	Yield (%)	Reference
1-bromo-4-phenyloxy-2-butyne (precursor)	2,6-divinyl-1,4-dithiin	NaS·9H₂O, DMSO	75	[1]
2,6-divinyl-1,4-dithiin + Tetracyanoethylene (B109619)	3,7,9a,10a-Tetrahydrothianthrene-1,1,2,2,8,8,9,9-octacarbonitrile (isomer mixture)	Benzene (B151609), reflux, 2h	High	[1]
2,6-divinyl-1,4-dithiin + Maleic anhydride	Thianthrene derivative	Benzene, reflux, 2h	High	[1]
2,6-divinyl-1,4-dithiin + N-Phenylmaleimide	Thianthrene derivative	Benzene, reflux, 2h	High	[1]

Experimental Protocols

Protocol 1: Synthesis of 2,6-Divinyl-1,4-dithiin

This protocol is adapted from the facile synthesis reported by Braverman et al.[1]

Materials:

• 1-bromo-4-phenyloxy-2-butyne

• Sodium sulfide (B99878) nonahydrate (NaS·9H₂O)

• Dimethyl sulfoxide (B87167) (DMSO)

• Chloroform (CHCl₃)

• Diethyl ether (Et₂O)

• Magnesium sulfate (B86663) (MgSO₄)

• Deionized water

Procedure:

• To a solution of 1-bromo-4-phenyloxy-2-butyne (1.12 g, 5 mmol) in DMSO (50 mL), add NaS·9H₂O (3 g, 12.5 mmol).

• Stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with CHCl₃ (50 mL) and pour it into water (250 mL).

• Separate the organic layer and extract the aqueous layer with Et₂O (3 x 50 mL).

• Combine the organic extracts and wash with water (2 x 50 mL).

• Dry the organic layer over MgSO₄ and concentrate under vacuum.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford 2,6-divinyl-1,4-dithiin. The reported yield is 75%.[1]

Protocol 2: General Procedure for Diels-Alder Reaction of 2,6-Divinyl-1,4-dithiin

This protocol describes a general method for the Diels-Alder reaction of 2,6-divinyl-1,4-dithiin with a dienophile.[1]

Materials:

• 2,6-divinyl-1,4-dithiin

• Dienophile (e.g., tetracyanoethylene, maleic anhydride, N-phenylmaleimide)

• Benzene (or an alternative high-boiling solvent like toluene (B28343) or xylene)

Procedure:

• To a solution of 2,6-divinyl-1,4-dithiin (0.168 g, 1 mmol) in benzene (5 mL), add the corresponding dienophile (2 mmol).

• Reflux the reaction mixture for 2 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Concentrate the reaction mixture under vacuum to remove the solvent.

• The crude product can be purified by recrystallization or column chromatography. For example, the adduct with tetracyanoethylene can be purified by recrystallization from CHCl₃.[1]

Applications in Drug Development

1,4-Dithiin and its derivatives, including the thianthrene adducts synthesized via the Diels-Alder reaction, represent a class of compounds with potential applications in drug discovery. While the specific biological activities of the adducts from 2,6-divinyl-1,4-dithiin are an active area of research, related sulfur-containing heterocycles have shown promising biological activities. For instance, some thianthrene derivatives have been investigated for their therapeutic applications in treating dermal infections and their ability to interfere with enzyme and nucleic acid functions.[3] Furthermore, certain Diels-Alder adducts have been found to exhibit cytotoxic activity against cancer cell lines.[4] The rigid, three-dimensional structure of these adducts makes them attractive scaffolds for the design of novel therapeutic agents.

Visualizations

Diels-Alder Reaction of 2,6-Divinyl-1,4-dithiin

Caption: General scheme of the Diels-Alder reaction.

Experimental Workflow for Synthesis and Screening

Caption: Workflow for synthesis and screening.

References

• 1. researchgate.net [researchgate.net]
• 2. cris.biu.ac.il [cris.biu.ac.il]
• 3. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for the Synthesis of Substituted 1,4-Dithiins

Introduction

Substituted 1,4-dithiins are an important class of sulfur-containing heterocyclic compounds with diverse applications in materials science and medicinal chemistry. Their unique electronic properties make them valuable components in organic electronics, while their biological activities have been explored in drug discovery programs. This document provides detailed experimental protocols for several key methods for the synthesis of substituted 1,4-dithiins, targeting researchers, scientists, and professionals in drug development.

Method 1: Transition-Metal-Free Cyclization of Alkynes with Elemental Sulfur

This modern approach offers a straightforward and highly regioselective synthesis of 1,4-dithiins from readily available alkynes and elemental sulfur, avoiding the need for transition metal catalysts.[1][2]

Quantitative Data Summary

Reactants	Reagents & Conditions	Reaction Time	Yield (%)	Reference
1-Phenyl-2-(p-tolyl)acetylene and Elemental Sulfur	K₂CO₃, N,N-Dimethylformamide (DMF), 100 °C	12 h	92	[3]
Various Alkynes and Elemental Sulfur/Selenium	Transition-metal-free	-	High	[1]

Experimental Protocol

Materials:

• Substituted alkyne (1.0 mmol)

• Elemental sulfur (2.5 mmol)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• N,N-Dimethylformamide (DMF) (5.0 mL)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• To a round-bottomed flask, add the substituted alkyne (1.0 mmol), elemental sulfur (2.5 mmol), and potassium carbonate (2.0 mmol).

• Add N,N-Dimethylformamide (5.0 mL) to the flask.

• Stir the reaction mixture at 100 °C for 12 hours.[3]

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature.

• Pour the reaction mixture into water and extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired substituted 1,4-dithiin.[3]

Experimental Workflow

Caption: Workflow for Transition-Metal-Free Synthesis.

Method 2: Lawesson's Reagent-Mediated Cyclization of 1,4-Diketones

This established method utilizes Lawesson's reagent to efficiently convert 1,4-diketones into the corresponding 1,4-dithiins. It is a reliable route for the synthesis of various substituted dithiins.

Quantitative Data Summary

Reactants	Reagents & Conditions	Reaction Time	Yield (%)	Reference
1,4-Diphenylbutane-1,4-dione	Lawesson's Reagent, Toluene, Reflux	1 - 4 h	~80-95	[3]

Experimental Protocol

Materials:

• 1,4-Diketone (e.g., 1,4-diphenylbutane-1,4-dione) (1.0 equiv)

• Lawesson's Reagent (0.5 equiv)

• Dry Toluene

• Silica gel for column chromatography

Procedure:

• In a round-bottomed flask equipped with a reflux condenser, dissolve the 1,4-diketone (1.0 equiv) in dry toluene.

• Add Lawesson's reagent (0.5 equiv) to the solution.[3]

• Heat the reaction mixture to reflux.

• Monitor the reaction progress by TLC; reaction times are typically between 1 and 4 hours.[3]

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield the corresponding 1,4-dithiin.[3]

Experimental Workflow

Caption: Workflow for Lawesson's Reagent-Mediated Synthesis.

Method 3: Diels-Alder Reaction

The Diels-Alder reaction provides a cycloaddition pathway to 1,4-dithiin derivatives. This method involves the reaction of an in situ generated α,β-unsaturated thione with a dienophile.

Quantitative Data Summary

Reactants	Reagents & Conditions	Reaction Time	Yield (%)	Reference
α,β-Unsaturated Thione (in situ) and N-phenylmaleimide	AlCl₃, Dichloromethane (B109758) (DCM), Room Temperature	4 days	Moderate to High	[3]

Experimental Protocol

Materials:

• α,β-Unsaturated carbonyl compound (1.0 equiv)

• Dienophile (e.g., N-phenylmaleimide) (1.0 equiv)

• Aluminum chloride (AlCl₃)

• Dry Dichloromethane (DCM)

• Water

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the α,β-unsaturated carbonyl compound (1.0 equiv) and the dienophile (1.0 equiv) in dry dichloromethane (DCM).

• Add a Lewis acid catalyst, such as AlCl₃, to facilitate the in situ generation of the thione and subsequent cycloaddition.

• Allow the reaction to stir at room temperature for the specified time (e.g., 4 days), monitoring by TLC.[3]

• Quench the reaction by the slow addition of water.

• Extract the product with dichloromethane.

• Wash the combined organic layers with brine and dry over anhydrous sodium sulfate.

• Evaporate the solvent and purify the crude product by column chromatography to obtain the dithiin adduct.[3]

Logical Relationship Diagram

Caption: Diels-Alder Reaction Workflow.

Method 4: Dimerization of α-Haloketone Derivatives

The dimerization of phenacyl derivatives, which are readily obtainable from α-haloketones, provides a convenient route to certain substituted 1,4-dithiins.[4]

Experimental Protocol (General Outline)

The synthesis of 1,4-dithiins from α-haloketones often proceeds through an intermediate, such as a phenacyl derivative, which then undergoes dimerization.[4] A general procedure involves the reaction of an α-haloketone with a sulfur source, followed by base- or reagent-induced dimerization.

Materials:

• α-Haloketone (e.g., phenacyl bromide)

• Sulfur nucleophile (e.g., sodium sulfide, thiourea)

• Base (e.g., NaOH) or coupling reagent

• Solvent (e.g., ethanol, DMF)

Procedure:

• React the α-haloketone with a suitable sulfur nucleophile to form a reactive intermediate.

• Induce dimerization of the intermediate, often by treatment with a base like sodium hydroxide (B78521) or by using a specific coupling reagent such as Lawesson's reagent.[4]

• The reaction conditions (temperature, time, solvent) will vary depending on the specific substrates and reagents used.

• After the reaction is complete, the product is isolated through standard workup procedures, including extraction and purification by crystallization or chromatography.

Conceptual Workflow

Caption: Synthesis from α-Haloketones.

References

• 1. Synthesis of 1,4-dithiins and 1,4-diselenins from alkynes and elemental sulfur/selenium under transition metal-free conditions with high regioselectivity - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification and Isolation of 1,4-Dithiin Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the common techniques used for the purification and isolation of 1,4-dithiin derivatives, a class of sulfur-containing heterocyclic compounds with significant potential in medicinal chemistry and materials science. This document offers detailed experimental protocols for the most prevalent purification methods and presents a comparative analysis of their effectiveness. Additionally, it includes a visualization of a key signaling pathway involving a biological target of certain 1,4-dithiin derivatives and a logical workflow for their development as potential therapeutic agents.

Data Presentation: Comparison of Purification Techniques

The selection of an appropriate purification technique is critical for obtaining 1,4-dithiin derivatives of the desired purity and yield. The choice depends on several factors, including the physicochemical properties of the compound, the nature of the impurities, and the desired scale of the purification. Below is a comparative summary of common purification techniques with typical performance metrics.

Purification Technique	Typical Purity Achieved	Typical Recovery Yield	Throughput	Key Advantages	Common Applications
Silica (B1680970) Gel Column Chromatography	>95%	70-90%	Low to Medium	High resolution for complex mixtures, applicable to a wide range of compounds.	Primary purification of crude reaction mixtures.
Crystallization	>99%	50-80%	High	Yields highly pure crystalline solids, suitable for obtaining analytical-grade material.	Final purification step to obtain highly pure compounds.
Extraction	Variable (used for workup)	>95%	High	Removes bulk impurities and unreacted reagents, simple and rapid.	Initial workup of reaction mixtures before further purification.
Preparative HPLC	>99%	60-85%	Low	Excellent separation of closely related compounds and isomers.	Purification of high-value compounds, chiral separations.

Experimental Protocols

Purification by Silica Gel Column Chromatography

This protocol describes the purification of a crude 1,4-dithiin derivative using silica gel column chromatography.

Materials:

• Crude 1,4-dithiin derivative

• Silica gel (60-120 mesh or 230-400 mesh for flash chromatography)

• Eluent (e.g., a mixture of hexane (B92381) and ethyl acetate, determined by TLC analysis)

• Sand

• Cotton or glass wool

• Chromatography column

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates and chamber

• UV lamp for visualization

Procedure:

• Eluent Selection: Determine the optimal eluent system by running TLC plates of the crude mixture in various solvent systems (e.g., different ratios of hexane:ethyl acetate). The ideal eluent system should provide a good separation of the desired compound from impurities, with the Rf value of the target compound typically between 0.2 and 0.4.

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand (approximately 0.5 cm) over the plug.

  • Prepare a slurry of silica gel in the chosen eluent and pour it into the column. Gently tap the column to ensure even packing and to remove any air bubbles.

  • Add another layer of sand (approximately 0.5 cm) on top of the silica gel bed.

  • Drain the excess eluent until the solvent level is just at the top of the sand layer.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the eluent or a more polar solvent (e.g., dichloromethane) and carefully apply it to the top of the column using a pipette.

  • Dry Loading: Dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the column.

• Elution:

  • Carefully add the eluent to the top of the column.

  • Begin collecting fractions. The flow rate can be increased by applying gentle pressure (flash chromatography).

• Fraction Analysis:

  • Monitor the elution process by spotting the collected fractions on TLC plates.

  • Visualize the spots under a UV lamp.

  • Combine the fractions containing the pure product.

• Solvent Removal: Evaporate the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 1,4-dithiin derivative.

Purification by Crystallization

This protocol outlines the general procedure for purifying a 1,4-dithiin derivative by crystallization.

Materials:

• Crude or partially purified 1,4-dithiin derivative

• A suitable solvent or solvent system (e.g., ethanol, ethyl acetate, hexane, or mixtures thereof)

• Erlenmeyer flask

• Heating source (e.g., hot plate)

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Solvent Selection: The ideal solvent is one in which the 1,4-dithiin derivative is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Test small amounts of the compound in various solvents to find the most suitable one.

• Dissolution: Place the crude compound in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture gently while stirring until the solid completely dissolves. If necessary, add more solvent dropwise until a clear solution is obtained.

• Decolorization (Optional): If the solution is colored due to impurities, add a small amount of activated charcoal and boil for a few minutes. Perform a hot filtration to remove the charcoal.

• Crystal Formation:

  • Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature. Crystal formation should begin as the solution cools.

  • Further Cooling: To maximize the yield, place the flask in an ice bath for 15-30 minutes once it has reached room temperature.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of the cold crystallization solvent to remove any remaining impurities.

• Drying: Dry the crystals in a desiccator or a vacuum oven to remove any residual solvent.

Liquid-Liquid Extraction for Workup

This protocol describes a typical liquid-liquid extraction procedure for the initial workup of a reaction mixture containing a 1,4-dithiin derivative.

Materials:

• Reaction mixture

• Immiscible organic solvent (e.g., ethyl acetate, dichloromethane)

• Aqueous solutions (e.g., water, brine, saturated sodium bicarbonate)

• Separatory funnel

• Anhydrous drying agent (e.g., sodium sulfate, magnesium sulfate)

Procedure:

• Quenching: If necessary, quench the reaction by adding an appropriate aqueous solution (e.g., water or a saturated solution of sodium bicarbonate to neutralize any acid).

• Extraction:

  • Transfer the mixture to a separatory funnel.

  • Add the organic solvent and shake the funnel vigorously, periodically venting to release any pressure.

  • Allow the layers to separate.

• Washing:

  • Drain the aqueous layer.

  • Wash the organic layer with water and then with brine to remove any water-soluble impurities and residual water.

• Drying: Drain the organic layer into a clean flask and add an anhydrous drying agent. Swirl the flask and let it stand for 10-15 minutes.

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solution using a rotary evaporator to obtain the crude 1,4-dithiin derivative, which can then be further purified.

Visualizations

Galanin Receptor Signaling Pathway

Certain dihydro-1,4-dithiin tetraoxides have been identified as antagonists of the human galanin-1 receptor (hGAL-R1).[1] Galanin receptors are G-protein coupled receptors (GPCRs) that mediate various physiological processes. The following diagram illustrates the primary signaling pathways initiated by the activation of different galanin receptor subtypes.[2][3][4][5]

Caption: Simplified Galanin Receptor Signaling Pathways.

Drug Discovery Workflow for 1,4-Dithiin Derivatives

The development of novel drugs based on 1,4-dithiin scaffolds can be streamlined through a logical and iterative workflow, from initial hit identification to preclinical evaluation.[6]

Caption: A typical drug discovery workflow for 1,4-dithiin derivatives.

References

• 1. 2,3-Dihydro-dithiin and -dithiepine-1,1,4,4-tetroxides: small molecule non-peptide antagonists of the human galanin hGAL-1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. An assembly of galanin–galanin receptor signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]

1,4-Dithiin: A Versatile Sulfur-Based Heterocycle for Complex Molecule Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The 1,4-dithiin ring system, a six-membered heterocycle containing two sulfur atoms, has emerged as a valuable and versatile building block in the synthesis of complex organic molecules. Its unique electronic properties and reactivity patterns offer synthetic chemists a powerful tool for constructing intricate molecular architectures, ranging from novel materials to biologically active compounds. This document provides detailed application notes, experimental protocols, and visualizations to guide researchers in harnessing the synthetic potential of 1,4-dithiin and its derivatives.

Applications in Complex Molecule Synthesis

The utility of the 1,4-dithiin scaffold is diverse, finding applications in several key areas of chemical research:

• Organic Electronics: The sulfur-rich 1,4-dithiin core can engage in reversible redox processes, making it an attractive component for the design of novel organic electronic materials.[1] Its non-planar, boat-like conformation can influence molecular packing and electronic coupling in the solid state.

• Bioactive Molecules: The 1,4-dithiin motif is present in a number of compounds with interesting biological activities. For instance, derivatives of 2,3-dihydro-5H-[1][2]dithiino[2,3-c]pyrrole-5,7(6H)-dione have been investigated for their potential as antimicrobial agents.

• Synthetic Intermediates: The carbon-sulfur bonds in the 1,4-dithiin ring can be strategically cleaved or transformed, allowing the ring to serve as a masked functionality or a linchpin in a larger synthetic strategy. This approach has been explored in the context of natural product synthesis.

Synthetic Methodologies for 1,4-Dithiin Derivatives

Several synthetic routes have been developed to access the 1,4-dithiin core, each with its own advantages in terms of substrate scope, efficiency, and reaction conditions. A comparative summary of key methods is presented below.

Method	Reactants	Reagents & Conditions	Reaction Time	Yield (%)
Lawesson's Reagent-Mediated Cyclization	1,4-Dicarbonyl Compound	Lawesson's Reagent, Toluene (B28343), Reflux	1 - 4 h	~80-95
Transition-Metal-Free Cyclization	Alkyne and Elemental Sulfur	K₂CO₃, DMF, 100 °C	12 h	~92
From Pentathiepins	Fused Aromatic Pentathiepin and Alkyne	Triphenylphosphine, Toluene, rt	1 - 2 h	High
Diels-Alder Reaction	α,β-Unsaturated Thione (in situ) and Dienophile	AlCl₃, Dichloromethane, rt	4 days	Moderate

Experimental Protocols

The following are detailed experimental protocols for the synthesis of 1,4-dithiin derivatives via two common methods.

Protocol 1: Synthesis of 2,5-Diphenyl-1,4-dithiin (B14170245) via Lawesson's Reagent

This protocol describes the synthesis of a 2,5-disubstituted 1,4-dithiin from a 1,4-dicarbonyl precursor using Lawesson's reagent.

Materials:

• 1,4-Diphenylbutane-1,4-dione

• Lawesson's Reagent

• Toluene (anhydrous)

• Silica (B1680970) gel for column chromatography

• Hexane

• Dichloromethane

Procedure:

• To a solution of 1,4-diphenylbutane-1,4-dione (1.0 g, 4.2 mmol) in anhydrous toluene (50 mL) is added Lawesson's reagent (1.7 g, 4.2 mmol).

• The reaction mixture is heated to reflux and the progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction (typically within 2 hours), the mixture is cooled to room temperature.

• The solvent is removed under reduced pressure.

• The crude residue is purified by column chromatography on silica gel, eluting with a hexane/dichloromethane gradient, to afford 2,5-diphenyl-1,4-dithiin as a crystalline solid.

Protocol 2: Transition-Metal-Free Synthesis of a Substituted 1,4-Dithiin

This protocol details the synthesis of a substituted 1,4-dithiin from an alkyne and elemental sulfur without the use of a transition metal catalyst.

Materials:

• 1-Phenyl-2-(p-tolyl)acetylene

• Elemental Sulfur (S₈)

• Potassium Carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, 1-phenyl-2-(p-tolyl)acetylene (0.5 g, 2.4 mmol), elemental sulfur (0.15 g, 4.8 mmol), and potassium carbonate (0.66 g, 4.8 mmol) are combined in DMF (10 mL).

• The reaction mixture is stirred at 100 °C for 12 hours.

• After cooling to room temperature, the mixture is poured into water and extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to yield the desired 2-phenyl-3-p-tolyl-1,4-dithiin.

Visualizing Synthetic and Biological Pathways

The following diagrams, generated using the DOT language, illustrate a typical synthetic workflow and a potential biological signaling pathway relevant to 1,4-dithiin-containing compounds.

A generalized workflow for the synthesis and application of 1,4-dithiin derivatives.

Proposed apoptotic pathway induced by a bioactive thianthrene derivative.

Application in Drug Development: A Case Study in Apoptosis Induction

While the direct therapeutic applications of simple 1,4-dithiins are still under investigation, the structurally related thianthrenes and other sulfur-containing heterocycles have shown promise as anticancer agents. Some of these compounds are believed to exert their cytotoxic effects by inducing apoptosis, or programmed cell death.

One proposed mechanism involves the modulation of the intrinsic (mitochondrial) apoptotic pathway. As illustrated in the diagram above, a bioactive thianthrene derivative could potentially inhibit the anti-apoptotic protein Bcl-2 while activating the pro-apoptotic protein Bax. This shift in the balance of Bcl-2 family proteins leads to mitochondrial outer membrane permeabilization (MOMP), releasing cytochrome c into the cytosol. Cytochrome c then associates with Apaf-1 and pro-caspase-9 to form the apoptosome, which in turn activates caspase-9. Activated caspase-9 then cleaves and activates the executioner caspase, caspase-3, which orchestrates the dismantling of the cell, leading to apoptosis.

The ability to synthesize a diverse library of 1,4-dithiin and thianthrene derivatives using the protocols outlined above provides a powerful platform for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the heterocyclic core, researchers can optimize the pro-apoptotic activity and other pharmacological properties of these compounds, paving the way for the development of novel anticancer therapeutics.

References

• 1. A Review on Anticancer Activities of Thiophene and Its Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Applications of 1,4-Dithiin in Materials Science: From Porous Polymers to Energy Storage

Introduction

1,4-Dithiin, a sulfur-containing heterocyclic compound, and its derivatives have emerged as versatile building blocks in the field of materials science. Their unique electronic properties, stemming from their non-planar, boat-like conformation and the presence of two sulfur atoms, make them attractive components for a wide range of applications. The ability of the 1,4-dithiin ring to undergo reversible redox reactions to form stable radical cations further enhances its utility in the design of functional materials. This document provides detailed application notes and experimental protocols for the use of 1,4-dithiin and its derivatives, particularly thianthrene (B1682798), in the synthesis of porous polymers and their application in energy storage and electronic materials.

Application Note 1: Synthesis of Thianthrene-Based Conjugated Microporous Polymers (CMPs) for Supercapacitor Applications

Thianthrene, a dibenzo derivative of 1,4-dithiin, is an excellent monomer for the synthesis of conjugated microporous polymers (CMPs). These materials exhibit high porosity, good thermal stability, and redox activity, making them promising candidates for use as electrode materials in supercapacitors. The sulfur and sulfone groups within the polymer network can enhance electrostatic interactions and improve the wettability of the electrodes, leading to high specific capacitance.

Experimental Protocol: Synthesis of PyPh-BZ-Th CMP

This protocol details the synthesis of a pyrene- and thianthrene-based CMP (PyPh-BZ-Th) via a Suzuki coupling reaction.

Materials:

• 1,3,6,8-Tetrakis(4-bromophenyl)pyrene (PyPh-Br4)

• Benzene-1,4-diboronic acid (BZ-2B(OH)2)

• 2,8-Dibromothianthrene (Th-Br2)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4)

• Potassium carbonate (K2CO3)

• 1,4-Dioxane (B91453) (anhydrous)

• Water (deionized)

• Methanol (B129727)

• Dichloromethane (B109758) (DCM)

• Hydrochloric acid (HCl)

• Acetone (B3395972)

Procedure:

• In a 100 mL Schlenk flask, combine 1,3,6,8-tetrakis(4-bromophenyl)pyrene (PyPh-Br4) (200 mg, 0.24 mmol), benzene-1,4-diboronic acid (BZ-2B(OH)2) (40 mg, 0.24 mmol), and 2,8-dibromothianthrene (Th-Br2) (90 mg, 0.24 mmol).

• Add potassium carbonate (K2CO3) (332 mg, 2.4 mmol) and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4) (28 mg, 0.024 mmol).

• Evacuate the flask and backfill with nitrogen gas. Repeat this cycle three times.

• Add a degassed mixture of 1,4-dioxane (15 mL) and water (5 mL) to the flask via syringe.

• Heat the reaction mixture at 90 °C for 72 hours with continuous stirring.

• After cooling to room temperature, collect the precipitate by filtration.

• Wash the solid product sequentially with water, methanol, chloroform, and acetone to remove any unreacted monomers and catalyst residues.

• Further purify the polymer by Soxhlet extraction with methanol for 24 hours, followed by dichloromethane for 24 hours.

• Dry the resulting PyPh-BZ-Th CMP in a vacuum oven at 80 °C for 24 hours.

Data Presentation: Performance of Thianthrene-Based CMPs in Supercapacitors

The following table summarizes the key performance metrics of PyPh-BZ-Th CMP and related porous polymers as electrode materials in a three-electrode supercapacitor setup.[1][2]

Polymer	Monomers	Specific Capacitance (F g⁻¹ at 0.5 A g⁻¹)	Energy Density (Wh kg⁻¹)	Power Density (W kg⁻¹)
PyPh-BZ-Th CMP	PyPh-Br4, BZ-2B(OH)2, Th-Br2	617	21.4	250
PyPh-BZ-SU CMP	PyPh-Br4, BZ-2B(OH)2, SU-Br2	538	18.7	250
PyPh-BZ-DSU CMP	PyPh-Br4, BZ-2B(OH)2, DSU-Br2	596	20.7	250

Note: SU-Br2 is 3,7-dibromodibenzothiophene S,S-dioxide and DSU-Br2 is 2,8-dibromothianthrene-5,5',10,10'-tetraoxide.

Visualization: Synthetic Workflow for Thianthrene-Based CMP

Caption: Synthetic workflow for PyPh-BZ-Th CMP via Suzuki coupling.

Application Note 2: Thianthrene Derivatives as Electrolytes for Symmetric Redox Flow Batteries

The reversible two-electron oxidation of the thianthrene core makes it a suitable candidate for the development of redox-active materials for energy storage applications, particularly in non-aqueous redox flow batteries (RFBs). By functionalizing the thianthrene scaffold with other redox-active moieties, it is possible to create bipolar molecules that can serve as both the anolyte and catholyte in a symmetric RFB, simplifying the battery design and mitigating issues related to crossover.

Experimental Protocol: Synthesis of a Thianthrene-Quinone Derivative (A Conceptual Protocol)

This protocol outlines a general, conceptual approach to the synthesis of a thianthrene derivative functionalized with a quinone moiety, a common redox-active group.

Materials:

• 2,8-Dibromothianthrene

• Quinone-boronic ester

• Palladium catalyst (e.g., Pd(PPh3)4)

• Base (e.g., K2CO3)

• Anhydrous solvent (e.g., Toluene or Dioxane)

• Standard workup and purification reagents (e.g., water, brine, organic solvents, silica (B1680970) gel)

Procedure:

• To a Schlenk flask, add 2,8-dibromothianthrene, the quinone-boronic ester, the palladium catalyst, and the base.

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the required time (typically 12-48 hours), monitoring the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and perform a standard aqueous workup.

• Extract the product with an appropriate organic solvent, dry the combined organic layers over anhydrous sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired thianthrene-quinone derivative.

Data Presentation: Electrochemical Properties of Thianthrene Derivatives

The following table presents hypothetical but representative electrochemical data for a functionalized thianthrene derivative designed for RFB applications.

Compound	Oxidation Potential (V vs. Fc/Fc⁺)	Reduction Potential (V vs. Fc/Fc⁺)	Cell Voltage (V)
Thianthrene-Quinone	+0.45	-1.20	1.65
Thianthrene-Ester	+0.50	-	-

Visualization: Operating Principle of a Symmetric Redox Flow Battery

Caption: Charging and discharging process in a symmetric RFB with a Thianthrene-Quinone molecule.

Application Note 3: General Synthetic Routes to 1,4-Dithiins

The synthesis of the 1,4-dithiin core is a critical first step for its use in materials science. Several methods have been developed, each with its own advantages and limitations. The choice of synthetic route often depends on the desired substitution pattern and the availability of starting materials.

Data Presentation: Comparison of 1,4-Dithiin Synthesis Methods

The following table summarizes and compares three common methods for the synthesis of 1,4-dithiins.[3]

Method	Reactants	Reagents & Conditions	Reaction Time	Yield
Transition-Metal-Free Cyclization	1-Phenyl-2-(p-tolyl)acetylene and Elemental Sulfur	K2CO3, DMF, 100 °C	12 h	92%
Lawesson's Reagent-Mediated Cyclization	1,4-Diketone (e.g., 1,4-diphenylbutane-1,4-dione)	Lawesson's Reagent, Toluene, Reflux	1 - 4 h	~80-95%
Diels-Alder Reaction	α,β-Unsaturated Thione (in situ) and Dienophile	AlCl3, DCM, Room Temperature	4 days	Moderate to High

Experimental Protocol: Transition-Metal-Free Synthesis of a 1,4-Dithiin

This protocol describes a straightforward method for the synthesis of a substituted 1,4-dithiin from an alkyne and elemental sulfur.[3]

Materials:

• 1-Phenyl-2-(p-tolyl)acetylene

• Elemental Sulfur (S8)

• Potassium carbonate (K2CO3)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

• Silica gel

Procedure:

• In a round-bottom flask, dissolve 1-phenyl-2-(p-tolyl)acetylene (1 equivalent) and elemental sulfur (2.5 equivalents) in DMF.

• Add potassium carbonate (K2CO3) (2 equivalents) to the mixture.

• Stir the reaction mixture at 100 °C for 12 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 1,4-dithiin.

Visualization: General Synthetic Pathways to 1,4-Dithiins

Caption: Overview of common synthetic routes to the 1,4-dithiin ring system.

The unique structural and electronic properties of 1,4-dithiin and its derivatives make them highly valuable building blocks for the development of advanced materials. Their incorporation into porous polymers has led to high-performance electrode materials for supercapacitors. Furthermore, their redox activity is being harnessed for the design of novel electrolytes for redox flow batteries. The synthetic versatility in accessing the 1,4-dithiin core allows for the fine-tuning of material properties for specific applications. The protocols and data presented herein provide a foundation for researchers and scientists to explore and expand the applications of this fascinating class of sulfur-containing heterocycles in materials science.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for 1,4-Dithiin-Containing Polymers in Organic Electronics

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Dithiin-containing polymers are an emerging class of materials in the field of organic electronics. The electron-rich nature of the 1,4-dithiin ring, a non-aromatic heterocycle, imparts unique electronic and redox properties to conjugated polymer backbones. These characteristics make them promising candidates for active layers in a variety of organic electronic devices, including Organic Field-Effect Transistors (OFETs) and Organic Photovoltaics (OPVs). The reversible redox behavior of the 1,4-dithiin motif is of particular interest for developing stable and efficient charge-transporting materials.[1][2][3] This document provides an overview of the applications of these polymers, quantitative performance data, and detailed experimental protocols for their synthesis and device fabrication.

Applications in Organic Electronics

The unique molecular structure and electronic properties of 1,4-dithiin-containing polymers make them suitable for several applications in organic electronics:

• Organic Field-Effect Transistors (OFETs): The ability of the 1,4-dithiin moiety to support stable radical cations suggests its potential in facilitating hole transport. By incorporating 1,4-dithiin units into a conjugated polymer backbone, it is possible to modulate the highest occupied molecular orbital (HOMO) energy levels, which is crucial for efficient charge injection and transport in p-type OFETs.

• Organic Photovoltaics (OPVs): In OPV devices, the active layer consists of a blend of a donor and an acceptor material. 1,4-Dithiin-containing polymers can be engineered to act as either the electron donor or acceptor component. Their broad absorption spectra and tunable energy levels are advantageous for efficient light harvesting and charge separation at the donor-acceptor interface.

• Redox-Active Materials: The stable and reversible one- and two-electron oxidations of the 1,4-dithiin unit make these polymers suitable for applications in energy storage and electrochromic devices.

Data Presentation: Performance of Dithiin-Related Polymers

While specific data for polymers containing the 1,4-dithiin ring is still emerging, valuable insights can be drawn from structurally similar sulfur-containing heterocyclic polymers, such as those based on dithieno[3,2-b:2',3'-d]thiophene (DTT). The following tables summarize the performance of these related polymers in OFETs and OPVs.

Table 1: Performance of Dithieno[3,2-b:2',3'-d]thiophene (DTT)-Based Polymers in OFETs

Polymer/Small Molecule	Co-monomer	Hole Mobility (μ) (cm²/Vs)	On/Off Ratio
DTT Derivative 1	Alkylated Thiophene (B33073)	0.000028	> 10⁷
DTT Derivative 2	Alkylated Thiophene	0.067	> 10⁷
DTT Derivative 3	Alkyl Chain	0.0091	> 10⁷
PDBF-co-TT	Diketopyrrolopyrrole (DPP)	up to 0.53	-

Data sourced from multiple studies.[1][4]

Table 2: Performance of Dithieno[3,2-b:2',3'-d]thiophene (DTT)-Based Polymers in OPVs

Donor Polymer	Acceptor	Power Conversion Efficiency (PCE) (%)	Fill Factor (FF)
PDBF-co-TT	PC₇₁BM	up to 4.38	-

Data sourced from a study on a DPP-co-TT polymer.[1]

Experimental Protocols

Protocol 1: Synthesis of a 1,4-Dithiin-Containing Monomer (Illustrative Example)

This protocol provides a general procedure for the synthesis of a substituted 1,4-dithiin monomer, which can then be used in polymerization reactions.

Workflow for Monomer Synthesis

Caption: General workflow for the synthesis of a 1,4-dithiin monomer.

Materials:

• α-haloketone derivative

• 1,2-Ethanedithiol (B43112)

• Base (e.g., sodium ethoxide)

• Oxidizing agent (e.g., DDQ)

• Anhydrous solvent (e.g., ethanol (B145695), THF)

• Silica (B1680970) gel for column chromatography

• Organic solvents for chromatography (e.g., hexane (B92381), ethyl acetate)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the α-haloketone in anhydrous ethanol.

• Addition of Dithiol and Base: To the stirred solution, add 1,2-ethanedithiol followed by the dropwise addition of a solution of sodium ethoxide in ethanol at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction with water and extract the product with an organic solvent (e.g., dichloromethane). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude dihydrodithiin intermediate.

• Oxidation: Dissolve the crude intermediate in a suitable solvent (e.g., toluene) and add an oxidizing agent such as DDQ. Reflux the mixture for 2-4 hours.

• Purification: After cooling to room temperature, filter the reaction mixture and concentrate the filtrate. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to obtain the pure 1,4-dithiin monomer.

• Characterization: Confirm the structure and purity of the synthesized monomer using techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Synthesis of a 1,4-Dithiin-Containing Polymer via Stille Coupling

This protocol describes a general procedure for the polymerization of a distannylated 1,4-dithiin monomer with a dibrominated comonomer using a palladium catalyst.

Workflow for Stille Polymerization

Caption: General workflow for Stille polymerization of a 1,4-dithiin monomer.

Materials:

• 2,5-Bis(tributylstannyl)-1,4-dithiin monomer

• Dibrominated comonomer (e.g., a dibrominated thiophene or benzothiadiazole derivative)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃/P(o-tol)₃)

• Anhydrous and degassed solvent (e.g., toluene (B28343) or chlorobenzene)

• Methanol

• Soxhlet extraction thimbles and apparatus

• Solvents for Soxhlet extraction (e.g., methanol, acetone, hexane, chloroform)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask, add equimolar amounts of the 2,5-bis(tributylstannyl)-1,4-dithiin monomer and the dibrominated comonomer.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon) at least three times.

• Solvent and Catalyst Addition: Under a positive flow of inert gas, add the anhydrous and degassed solvent to dissolve the monomers. Then, add the palladium catalyst (typically 1-5 mol%).

• Polymerization: Heat the reaction mixture to reflux (e.g., 90-120 °C) and stir for 24-72 hours under the inert atmosphere.

• Work-up: Cool the reaction mixture to room temperature and pour it into a large volume of methanol with vigorous stirring to precipitate the polymer.

• Purification: Collect the crude polymer by filtration and dry it under vacuum. Purify the polymer by Soxhlet extraction using a sequence of solvents (e.g., methanol, acetone, hexane) to remove catalyst residues and low molecular weight oligomers. Finally, extract the polymer with a good solvent (e.g., chloroform (B151607) or chlorobenzene) and re-precipitate it in methanol.

• Drying and Characterization: Collect the purified polymer by filtration and dry it in a vacuum oven. Characterize the polymer's molecular weight and polydispersity index (PDI) by gel permeation chromatography (GPC). Confirm the polymer structure using NMR spectroscopy.

Protocol 3: Fabrication and Characterization of an OFET Device

This protocol outlines the steps for fabricating a bottom-gate, top-contact OFET using a 1,4-dithiin-containing polymer as the active layer.

Workflow for OFET Fabrication and Testing

Caption: Workflow for the fabrication and characterization of an OFET.

Materials:

• Heavily doped silicon wafer with a thermally grown SiO₂ layer (serves as gate electrode and dielectric)

• 1,4-Dithiin-containing polymer solution in a suitable organic solvent (e.g., chloroform, chlorobenzene)

• Solvents for cleaning (e.g., acetone, isopropanol (B130326), deionized water)

• Surface treatment agent (e.g., hexamethyldisilazane (B44280) (HMDS) or octadecyltrichlorosilane (B89594) (OTS))

• Gold for thermal evaporation

• Shadow mask for source and drain electrodes

Procedure:

• Substrate Cleaning: Clean the Si/SiO₂ substrate by sequential ultrasonication in deionized water, acetone, and isopropanol for 15 minutes each. Dry the substrate with a stream of nitrogen gas.

• Surface Treatment: Treat the SiO₂ surface with HMDS vapor or by immersing it in an OTS solution to create a hydrophobic surface, which improves the morphology of the polymer film.

• Active Layer Deposition: Spin-coat the 1,4-dithiin-containing polymer solution onto the treated substrate. The spin speed and solution concentration should be optimized to achieve the desired film thickness (typically 30-100 nm).

• Annealing: Anneal the polymer film on a hotplate at a temperature optimized for the specific polymer (e.g., 100-200 °C) for a set time (e.g., 10-30 minutes) in a nitrogen-filled glovebox to improve the film's crystallinity and morphology.

• Electrode Deposition: Thermally evaporate gold (or another suitable metal) through a shadow mask to define the source and drain electrodes on top of the polymer film. The channel length and width are defined by the shadow mask dimensions.

• Characterization: Measure the electrical characteristics of the OFET device using a semiconductor parameter analyzer in a glovebox or in air.

  • Transfer Characteristics: Measure the drain current (I_d) as a function of the gate voltage (V_g) at a constant drain voltage (V_d). From this, extract the hole mobility (μ) in the saturation regime and the on/off current ratio.

  • Output Characteristics: Measure the drain current (I_d) as a function of the drain voltage (V_d) at various gate voltages (V_g).

Conclusion

1,4-Dithiin-containing polymers represent a promising avenue for the development of new high-performance materials for organic electronics. Their unique electronic structure offers opportunities to fine-tune the properties of conjugated polymers for efficient charge transport. While the field is still developing, the provided protocols offer a foundational framework for the synthesis, fabrication, and characterization of these materials and their corresponding devices. Further research focusing on the synthesis of novel 1,4-dithiin-based polymers and a systematic investigation of their structure-property relationships will be crucial for unlocking their full potential in next-generation organic electronic applications.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchmgt.monash.edu [researchmgt.monash.edu]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: 1,4-Dithiins in Redox-Active Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Dithiin and its derivatives represent a unique class of sulfur-rich heterocyclic compounds that have garnered significant interest in materials science.[1][2][3] Their non-planar, boat-like conformation and the ability to undergo reversible one- and two-electron oxidations to form stable radical cations and dications make them highly attractive building blocks for redox-active materials.[1][2][4] This has led to their exploration in a variety of applications, including organic electronics, energy storage, and supramolecular chemistry.[1][5] These application notes provide an overview of the use of 1,4-dithiins in the development of redox-active materials, with a focus on their synthesis, electrochemical properties, and application in electronic devices.

Data Presentation

The following tables summarize key quantitative data for representative 1,4-dithiin-based materials, providing a comparative overview of their properties.

Table 1: Redox Potentials of Pyrene-Fused 1,4-Dithiin Derivatives

Compound	First Oxidation Potential (Eox1, V vs. Fc/Fc+)	Second Oxidation Potential (Eox2, V vs. Fc/Fc+)
Pyrene-fused dithiin 13	Value not specified in abstract	Value not specified in abstract
Pyrene-fused dithiin 14	Value not specified in abstract	Value not specified in abstract
Pyrene-fused dithiin 15	Value not specified in abstract	Value not specified in abstract
Pyrene-fused dithiin 16	Value not specified in abstract	Value not specified in abstract

Note: Specific potential values for compounds 13-16 were observed but not explicitly stated in the available search results. The original research article should be consulted for precise values.

Table 2: Molecular Weight and Yield of Poly(1,4-dithiin)s

Polymer	Monomer	Temperature (°C)	Time (min)	Yield (%)	Mn ( g/mol )
Poly(1,4-dithiin)	Alkynone	Room Temp.	10	up to 87	up to 21,800
Polythiophene	Alkynone	80	30	up to 97	up to 20,700

Data extracted from a study on temperature-controlled polymerization of elemental sulfur and alkynones.[6][7]

Experimental Protocols

This section details the methodologies for the synthesis and characterization of 1,4-dithiin-based redox-active materials.

Protocol 1: Synthesis of Poly(1,4-dithiin)s via Base-Assisted Polymerization

This protocol describes a temperature-controlled synthesis of poly(1,4-dithiin)s from elemental sulfur and alkynones.[6][7]

Materials:

• Elemental sulfur (S8)

• Alkynone monomer (e.g., 1,3-diphenylprop-2-yn-1-one)

• Potassium hydroxide (B78521) (KOH)

• Anhydrous solvent (e.g., N,N-dimethylformamide - DMF)

• Methanol (B129727)

• Deionized water

Procedure:

• In a nitrogen-filled glovebox, add the alkynone monomer, elemental sulfur, and KOH to a dry reaction flask equipped with a magnetic stir bar.

• Add the anhydrous solvent to the flask.

• Stir the reaction mixture vigorously at room temperature for 10 minutes.

• Quench the reaction by adding methanol.

• Precipitate the polymer by pouring the reaction mixture into a large volume of methanol/water.

• Collect the polymer precipitate by filtration.

• Wash the polymer thoroughly with methanol and deionized water to remove any unreacted monomers and salts.

• Dry the polymer under vacuum at 40 °C overnight.

Characterization:

• The molecular weight (Mn) and polydispersity index (PDI) of the resulting polymer can be determined by gel permeation chromatography (GPC).

• The chemical structure can be confirmed using 1H NMR, 13C NMR, and FT-IR spectroscopy.

Protocol 2: Synthesis of Pyrene-Fused 1,4-Dithiins

This protocol outlines a general procedure for the synthesis of pyrene-fused 1,4-dithiins.[8]

Materials:

• 1,8- or 1,6-dibromopyrene

• Appropriate boronic acid or ester derivative

• Palladium catalyst (e.g., Pd(PPh3)4)

• Base (e.g., K2CO3)

• Solvent mixture (e.g., toluene/water)

• Ferric chloride (FeCl3)

• Dichloromethane

• Petroleum ether

• Nitromethane (B149229)

• Chloroform

Procedure: Step 1: Suzuki-Miyaura Cross-Coupling

• In a reaction tube, combine the dibromopyrene derivative, the boronic acid/ester, the palladium catalyst, and the base.

• Add the solvent mixture and stir the resulting solution at 70 °C for 48 hours under an inert atmosphere.

• After cooling to room temperature, extract the product with dichloromethane.

• Purify the crude product by silica (B1680970) gel column chromatography using a dichloromethane/petroleum ether mixture as the eluent.

Step 2: Oxidative Cyclization

• Dissolve the product from Step 1 in chloroform.

• Add a solution of FeCl3 in nitromethane to the stirred solution.

• Stir the reaction mixture at room temperature.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with water and dry the organic layer over anhydrous sodium sulfate.

• Purify the final product by column chromatography.

Protocol 3: Electrochemical Characterization by Cyclic Voltammetry (CV)

This protocol describes a general procedure for analyzing the redox properties of 1,4-dithiin derivatives using cyclic voltammetry.[9][10][11]

Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working electrode (e.g., glassy carbon or platinum)

• Reference electrode (e.g., Ag/AgCl or saturated calomel (B162337) electrode - SCE)

• Counter electrode (e.g., platinum wire)

• Electrolyte solution (e.g., 0.1 M tetrabutylammonium (B224687) hexafluorophosphate (B91526) - TBAPF6 in anhydrous acetonitrile (B52724) or dichloromethane)

• 1,4-Dithiin derivative sample (typically 1-5 mM)

• Inert gas (e.g., nitrogen or argon)

Procedure:

• Prepare the electrolyte solution by dissolving the supporting electrolyte in the chosen anhydrous solvent.

• Dissolve the 1,4-dithiin derivative in the electrolyte solution to the desired concentration.

• Assemble the three-electrode cell with the polished working electrode, reference electrode, and counter electrode.

• Deoxygenate the sample solution by bubbling with an inert gas for at least 15 minutes. Maintain an inert atmosphere over the solution during the measurement.

• Connect the electrodes to the potentiostat.

• Set the potential window to scan over the expected redox events of the 1,4-dithiin derivative.

• Perform the cyclic voltammetry scan at a specific scan rate (e.g., 100 mV/s). Varying the scan rate can provide information about the reversibility of the redox processes.

• Record the resulting voltammogram (current vs. potential). The oxidation and reduction peak potentials provide information about the redox potentials of the compound.

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of 1,4-dithiins in redox-active materials.

Caption: Workflow for the synthesis of poly(1,4-dithiin).

Caption: Reversible redox behavior of the 1,4-dithiin moiety.

References

• 1. chemie.uni-bonn.de [chemie.uni-bonn.de]
• 2. researchgate.net [researchgate.net]
• 3. The Properties, Synthesis, and Materials Applications of 1,4-Dithiins and Thianthrenes | Semantic Scholar [semanticscholar.org]
• 4. HEIDI: Keck, Christoph: Synthesis of chiral pyrene-based 1,4-dithiins [data] [katalog.ub.uni-heidelberg.de]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Base-Assisted Polymerizations of Elemental Sulfur and Alkynones for Temperature-Controlled Synthesis of Polythiophenes or Poly(1,4-dithiin)s - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Charge-transport kinetics of dissolved redox-active polymers for rational design of flow batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds [jove.com]

Application Notes and Protocols for the Synthesis of 1,4-Dithiin Derivatives in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of 1,4-dithiin derivatives, a class of sulfur-containing heterocyclic compounds that have garnered significant interest in medicinal chemistry due to their diverse biological activities. This document details synthetic methodologies, experimental protocols, and the medicinal applications of these compounds, with a focus on their potential as antifungal and anticancer agents.

Introduction

The 1,4-dithiin ring system is a six-membered heterocycle containing two sulfur atoms at positions 1 and 4. This scaffold is present in a variety of compounds exhibiting a broad spectrum of biological activities, including antifungal, antibacterial, antiviral, and anticancer properties. The unique electronic and structural features of the 1,4-dithiin ring, such as its non-planar, boat-like conformation, contribute to its ability to interact with various biological targets. This document outlines key synthetic routes to 1,4-dithiin derivatives and provides protocols for their biological evaluation.

Synthetic Methodologies

Several synthetic strategies have been developed for the preparation of 1,4-dithiin derivatives. The choice of method often depends on the desired substitution pattern on the dithiin ring and the availability of starting materials. Two common and versatile methods are highlighted below.

Synthesis from α-Haloketones and a Sulfur Source

A widely used method for constructing the 1,4-dithiin ring involves the reaction of α-haloketones with a sulfur source, such as sodium sulfide (B99878). This approach allows for the synthesis of symmetrically substituted 2,5- or 2,6-dithiins.

Paal-Knorr Type Synthesis from 1,4-Dicarbonyl Compounds

Analogous to the classical Paal-Knorr synthesis of furans and pyrroles, 1,4-dithiins can be prepared from 1,4-dicarbonyl compounds using a sulfurizing agent like Lawesson's reagent or phosphorus pentasulfide. This method is particularly useful for accessing a variety of substituted dithiins.

Experimental Protocols

Protocol 1: Synthesis of 2,5-Diphenyl-1,4-dithiin from 2-bromoacetophenone (B140003)

This protocol describes the synthesis of a representative 1,4-dithiin derivative using an α-haloketone as the starting material.

Materials:

• 2-Bromoacetophenone

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Ethanol

• Water

• Ethyl acetate (B1210297)

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• In a round-bottomed flask, dissolve 2-bromoacetophenone (1 equivalent) in ethanol.

• In a separate flask, prepare a solution of sodium sulfide nonahydrate (0.5 equivalents) in water.

• Add the sodium sulfide solution dropwise to the stirred solution of 2-bromoacetophenone at room temperature.

• After the addition is complete, heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford the desired 2,5-diphenyl-1,4-dithiin.

Protocol 2: Paal-Knorr Type Synthesis of a Tetrasubstituted 1,4-Dithiin

This protocol outlines a general procedure for the synthesis of a 1,4-dithiin derivative from a 1,4-dicarbonyl compound.

Materials:

• A 1,4-diketone (e.g., 1,4-diphenylbutane-1,4-dione) (1 equivalent)

• Lawesson's reagent (0.5 equivalents)

• Dry toluene

• Silica gel for column chromatography

Procedure:

• In a round-bottomed flask equipped with a reflux condenser, dissolve the 1,4-diketone in dry toluene.

• Add Lawesson's reagent to the solution.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC. Reaction times typically range from 1 to 4 hours.[1]

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield the corresponding 1,4-dithiin.[1]

Medicinal Chemistry Applications

1,4-Dithiin derivatives have shown promise in several areas of medicinal chemistry, primarily as antifungal and anticancer agents.

Antifungal Activity: Succinate (B1194679) Dehydrogenase Inhibition

A significant application of 1,4-dithiin derivatives is in the development of novel fungicides. Certain dithiin tetracarboximides have been identified as potent inhibitors of succinate dehydrogenase (SDH), a key enzyme in the mitochondrial electron transport chain and the tricarboxylic acid cycle.[2] Inhibition of SDH disrupts cellular respiration, leading to fungal cell death.[2]

Anticancer Activity

Several studies have reported the cytotoxic effects of 1,4-dithiin derivatives against various cancer cell lines. The mechanism of action for their anticancer activity is still under investigation but may involve the induction of apoptosis or inhibition of key signaling pathways involved in cancer cell proliferation and survival.

Quantitative Data

The following tables summarize the biological activity of selected 1,4-dithiin derivatives.

Table 1: Antifungal Activity of Dithiin Tetracarboximide Derivatives as Succinate Dehydrogenase Inhibitors [2]

Compound ID	Target Fungus	EC₅₀ (µg/mL)	SDH IC₅₀ (µM)
1	Botrytis cinerea	5.02	-
12	Rhizoctonia solani	4.26	-
13	Rhizoctonia solani	5.76	15.3
18	Sclerotinia sclerotiorum	1.37	-
Boscalid (Control)	-	-	14.2

Table 2: Antiviral and Antimicrobial Activity of Selected 1,4-Dithiin Derivatives [3]

Compound ID	Virus/Bacteria	Activity	MIC (µg/mL)
3h, 3j, 4b, 5a-d	CVB-2, HSV-1, YFV	Moderate to significant protection	-
1, 2, 4, 8, 9, 10, 12	S. aureus, S. epidermidis	High inhibition	4-32
4, 10	Methicillin-resistant S. aureus	-	4-64

Biological Assay Protocols

Protocol 3: In Vitro Succinate Dehydrogenase (SDH) Inhibition Assay

This protocol is used to determine the inhibitory activity of test compounds against SDH.

Principle: The activity of SDH is measured spectrophotometrically by monitoring the reduction of an artificial electron acceptor, 2,6-dichlorophenolindophenol (DCPIP). SDH catalyzes the oxidation of succinate to fumarate, and the electrons generated reduce DCPIP, causing a color change from blue to colorless, which is monitored as a decrease in absorbance at 600 nm.

Procedure:

• Prepare a mitochondrial fraction or use a commercially available SDH enzyme solution.

• In a 96-well microplate, add the enzyme preparation, buffer, and varying concentrations of the test compound (dissolved in a suitable solvent like DMSO). Include a control with solvent only.

• Pre-incubate the plate at a controlled temperature (e.g., 25°C) for 10 minutes.

• Initiate the reaction by adding succinate (substrate) and DCPIP.

• Immediately measure the decrease in absorbance at 600 nm in a microplate reader in kinetic mode for a set period (e.g., 10 minutes).

• Calculate the rate of reaction for each concentration.

• Plot the percentage of inhibition against the logarithm of the test compound concentration to determine the IC₅₀ value.

Protocol 4: MTT Assay for Anticancer Activity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: In live cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Procedure:

• Seed cancer cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the 1,4-dithiin derivatives for a specified period (e.g., 24, 48, or 72 hours). Include untreated cells as a control.

• After the incubation period, add MTT solution to each well and incubate for a few hours to allow formazan crystal formation.

• Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a specialized reagent).

• Measure the absorbance of the colored solution at a specific wavelength (usually between 500 and 600 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the untreated control and determine the IC₅₀ value.

Visualizations

Caption: General experimental workflow for the synthesis of 1,4-dithiin derivatives.

Caption: Signaling pathway showing the inhibition of succinate dehydrogenase by a 1,4-dithiin derivative.

Caption: Logical workflow for the discovery of medicinal agents based on the 1,4-dithiin scaffold.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. content.abcam.com [content.abcam.com]

Application Notes and Protocols for the Electropolymerization of 1,4-Dithiin-Containing Monomers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the electropolymerization of monomers containing the 1,4-dithiin moiety. The unique redox properties and non-planar structure of the 1,4-dithiin ring make these polymers promising candidates for various applications, including electrochromic devices, sensors, and energy storage.[1] This document outlines the synthesis of a key monomer and the subsequent electrochemical polymerization process, along with the characterization of the resulting polymer films.

Overview of 1,4-Dithiin-Containing Polymers

The 1,4-dithiin motif is a sulfur-rich heterocyclic compound known for its ability to undergo reversible one- and two-electron oxidations, forming stable radical cations and dications.[1] This inherent redox activity makes it an attractive building block for electroactive polymers. When incorporated into a conjugated polymer backbone, the non-planar, boat-like conformation of the 1,4-dithiin ring can disrupt extensive π-π stacking.[2] This structural feature can lead to polymers with a more open morphology, facilitating faster ion transport during redox switching and resulting in enhanced electrochromic performance, such as rapid switching speeds.[2]

Monomer Synthesis: A General Approach

A common strategy for synthesizing polymerizable 1,4-dithiin-containing monomers involves the reaction of fused aromatic or heterocyclic 1,2,3,4,5-pentathiepins with triphenylphosphine (B44618) and alkynes bearing electron-withdrawing groups.[3] This method provides a high-yield route to the corresponding 1,4-dithiins. For the purpose of these notes, we will focus on a teraryl monomer containing a 1,4-dithiin-furan central unit, which has demonstrated promising electrochromic properties.[2]

Experimental Protocols

Monomer Synthesis Protocol: Di(thienyl)furan with a 1,4-Dithiin Unit

This protocol is adapted from the synthesis of a similar teraryl monomer.[2]

Materials:

• Appropriate starting materials (e.g., a furan-based pentathiepin)

• 2-ethynylthiophene (B1312097)

• Triphenylphosphine

• Anhydrous solvent (e.g., toluene)

• Inert gas (e.g., Argon or Nitrogen)

Equipment:

• Schlenk line or glovebox

• Round-bottom flasks and condensers

• Magnetic stirrer and heating mantle

• Standard glassware for organic synthesis

• Chromatography equipment for purification

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve the furan-based pentathiepin and a stoichiometric amount of triphenylphosphine in anhydrous toluene (B28343).

• Stir the solution at room temperature for 30 minutes.

• Add a solution of 2-ethynylthiophene in anhydrous toluene dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired di(thienyl)furan monomer with a central 1,4-dithiin unit.

• Characterize the final product using standard analytical techniques such as NMR spectroscopy, mass spectrometry, and single-crystal X-ray crystallography if suitable crystals can be obtained.

Electropolymerization Protocol

This protocol outlines the electrochemical polymerization of the synthesized monomer to form a polymer film on an electrode surface.[2][4]

Materials:

• Synthesized 1,4-dithiin-containing monomer

• Acetonitrile (B52724) (CH3CN) and Dichloromethane (B109758) (CH2Cl2) (or other suitable solvent mixture)

• Supporting electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (B91526) (TBAPF6)

• Working electrode (e.g., gold-coated piezoelectric quartz crystal, glassy carbon, or ITO-coated glass)

• Counter electrode (e.g., platinum wire or rod)

• Reference electrode (e.g., Ag/AgCl or Ag/Ag+)

Equipment:

• Potentiostat/Galvanostat with electrochemical software

• Electrochemical cell

• Inert gas supply for deoxygenation

Procedure:

• Prepare a 5 x 10⁻⁴ M solution of the monomer in a 1:5 mixture of acetonitrile and dichloromethane containing 0.1 M TBAPF6 as the supporting electrolyte.[4]

• Assemble the three-electrode electrochemical cell with the working, counter, and reference electrodes.

• Deoxygenate the monomer solution by bubbling with an inert gas (e.g., Argon) for at least 15 minutes.

• Immerse the electrodes in the solution and ensure the working electrode surface is fully wetted.

• Perform electropolymerization using cyclic voltammetry (CV). A typical potential window is between -1.0 V and +1.25 V at a scan rate of 100 mV/s.[4] The number of cycles will determine the thickness of the polymer film.

• Alternatively, potentiostatic electropolymerization can be performed by applying a constant potential at which the monomer oxidizes.

• After polymerization, rinse the polymer-coated electrode with fresh solvent (e.g., acetonitrile) to remove any unreacted monomer and electrolyte.

• The resulting polymer film is now ready for characterization.

Data Presentation

The following tables summarize key quantitative data for a representative poly(di(thienyl)furan) containing a 1,4-dithiin unit, referred to as Poly3, and compares it to a well-known electrochromic polymer, PEDOT.[2]

Table 1: Electrochemical Properties

Property	Poly3 (with 1,4-Dithiin)	PEDOT (Reference)
Electrochemical Band Gap (eV)	1.97[2]	2.11[2]

Table 2: Electrochromic Performance

Property	Poly3 (with 1,4-Dithiin)	PEDOT (Reference)
Optical Contrast (ΔT%) at 95% Optical Switch	High[2]	-
Coloration Efficiency (cm²/C)	212[2]	183[2]
Switching Time for 44% Optical Change (s)	< 1[2]	2.2[2]

Visualizations

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for the synthesis and electropolymerization of 1,4-dithiin-containing monomers and the logical relationship leading to enhanced electrochromic properties.

Caption: Workflow for the synthesis of a 1,4-dithiin-containing monomer.

Caption: General workflow for the electropolymerization process.

Caption: Relationship between 1,4-dithiin structure and electrochromic properties.

Applications and Future Directions

The unique properties of poly(1,4-dithiin)s make them highly suitable for a range of applications. Their superior electrochromic performance, including high coloration efficiency and fast switching times, positions them as excellent materials for smart windows, anti-glare mirrors, and displays.[2] The inherent redox activity of the dithiin unit also suggests potential uses in energy storage devices and as mediators in electrochemical sensors. Further research could focus on tuning the properties of these polymers by modifying the monomer structure, for instance, by introducing different aromatic or heterocyclic units or by functionalizing the dithiin ring itself. This could lead to a wider range of colors, improved stability, and tailored redox potentials for specific applications in materials science and drug development, where controlled redox-active surfaces may be of interest.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 1,4-dithiins from pentathiepins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, Crystal Structure, and Electropolymerization of 1,4-Di([2,2′-bithiophen]-3-yl)buta-1,3-diyne [mdpi.com]

Applications of 1,4-Dithiin in Supramolecular Chemistry and Self-Assembly: A Detailed Guide for Researchers

For researchers, scientists, and drug development professionals, this document provides a comprehensive overview of the applications of 1,4-dithiin in the fields of supramolecular chemistry and self-assembly. It includes detailed application notes, experimental protocols, and quantitative data to facilitate further research and development in this area.

The unique structural and electronic properties of the 1,4-dithiin motif, particularly its non-planar, boat-like conformation and its ability to undergo reversible redox processes, make it a valuable component in the design of functional supramolecular systems.[1][2] These systems have shown promise in areas such as molecular recognition, the development of molecular switches, and the construction of novel materials.[3]

Application Notes

The core utility of 1,4-dithiin in supramolecular chemistry stems from its distinct characteristics. The sulfur-rich heterocyclic ring can engage in non-covalent interactions, and its redox-active nature allows for the dynamic control of host-guest interactions and self-assembly processes.

1. Redox-Switchable Host-Guest Systems:

1,4-Dithiin units can be incorporated into macrocyclic hosts to create receptors with switchable binding affinities for guest molecules. The oxidation of the 1,4-dithiin moiety to its radical cation or dication state alters the electronic and conformational properties of the host, thereby modulating its binding affinity for a guest. This has been demonstrated in the design of a macrocyclic anion receptor containing electroactive 1,4-dithiin units, where the binding of anions can be controlled through electrochemical stimuli.[4] Such systems are of interest for applications in chemical sensing, controlled release, and molecular machinery.

2. Anion Recognition and Binding:

Macrocycles incorporating 1,4-dithiin have been designed as selective anion receptors. The electron-rich sulfur atoms and the overall architecture of the macrocycle can provide a suitable environment for binding various anions. A notable example is a macrocyclic polyamide cage incorporating 1,4-dithiin units that exhibits a high affinity for dihydrogen arsenate (H₂AsO₄⁻) and bicarbonate (HCO₃⁻) anions in acetonitrile.[4] The selectivity and affinity of these receptors can be tuned by modifying the macrocyclic structure.

3. Self-Assembly of Polymeric Materials:

Polymers containing the 1,4-dithiin backbone have been synthesized and their self-assembly into structured nanomaterials is an emerging area of research. These polymers can be designed as amphiphilic block copolymers, which can self-assemble in selective solvents to form micelles, vesicles, or other nanostructures. The presence of the 1,4-dithiin unit can impart redox-responsiveness to these self-assembled materials, allowing for their disassembly or a change in morphology upon applying an electrochemical stimulus. This opens up possibilities for creating "smart" materials for drug delivery and other biomedical applications.

Quantitative Data

The following table summarizes the anion binding affinities of a macrocyclic receptor containing electroactive 1,4-dithiin units, as determined by UV/Vis titration experiments in acetonitrile.[4]

Anion Guest	Binding Constant (logβ₂)
H₂AsO₄⁻	10.4 ± 0.4
HCO₃⁻	8.3 ± 0.4

Note: Data extracted from the Ph.D. thesis of Samuel I. Etkind, MIT, 2022. The binding constants (β₂) represent the overall association constant for a 1:2 host-guest complexation.

Experimental Protocols

Protocol 1: Synthesis of a Macrocyclic Anion Receptor Containing 1,4-Dithiin Units

This protocol is based on the work of Etkind and Swager and describes the synthesis of a macrocyclic polyamide cage incorporating redox-active 1,4-dithiin units.[4]

Materials:

• 1,4-dithiin-2,5-dicarboxylic acid

• Oxalyl chloride

• Appropriate diamine linker

• Anhydrous dichloromethane (B109758) (DCM)

• Anhydrous triethylamine (B128534) (TEA)

• Standard glassware for organic synthesis

• Inert atmosphere setup (e.g., Schlenk line)

Procedure:

• Acid Chloride Formation: In a flame-dried round-bottom flask under an inert atmosphere, suspend 1,4-dithiin-2,5-dicarboxylic acid in anhydrous DCM. Add oxalyl chloride (2.2 equivalents) dropwise at 0 °C. Allow the reaction to warm to room temperature and stir for 4 hours. The solvent and excess oxalyl chloride are then removed under reduced pressure to yield the crude 1,4-dithiin-2,5-dicarbonyl dichloride. This is used immediately in the next step.

• Macrocyclization: Set up a high-dilution apparatus. In one syringe, dissolve the diamine linker in anhydrous DCM. In a second syringe, dissolve the crude 1,4-dithiin-2,5-dicarbonyl dichloride in anhydrous DCM. Simultaneously, add both solutions dropwise over a period of 8 hours to a larger flask containing anhydrous DCM and triethylamine (4 equivalents) under vigorous stirring at room temperature.

• Work-up and Purification: After the addition is complete, stir the reaction mixture for an additional 12 hours at room temperature. Quench the reaction with water and separate the organic layer. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel to afford the desired macrocyclic receptor.

Protocol 2: General Procedure for Self-Assembly of 1,4-Dithiin-Containing Amphiphilic Block Copolymers via Nanoprecipitation (Solvent Displacement)

This is a general protocol adapted for the self-assembly of hypothetical amphiphilic block copolymers containing a hydrophobic poly(1,4-dithiin) block and a hydrophilic block (e.g., polyethylene (B3416737) glycol).

Materials:

• Amphiphilic block copolymer containing a poly(1,4-dithiin) block

• A good solvent for the polymer (e.g., tetrahydrofuran (B95107) (THF) or dimethylformamide (DMF))

• A poor solvent for the hydrophobic block (e.g., deionized water)

• Stir plate and magnetic stir bar

• Vials

Procedure:

• Polymer Dissolution: Dissolve the amphiphilic block copolymer in the good solvent (e.g., THF) to a concentration of 1-5 mg/mL.

• Nanoprecipitation: Vigorously stir the poor solvent (deionized water) in a vial. Add the polymer solution dropwise to the stirring water. The volume ratio of the good solvent to the poor solvent should be optimized but is typically in the range of 1:5 to 1:20.

• Solvent Evaporation: Allow the mixture to stir for several hours (e.g., 4-24 hours) to allow for the evaporation of the good solvent. This process can be expedited by performing it in a fume hood or under a gentle stream of nitrogen.

• Characterization: The resulting nanoparticle suspension can be characterized by techniques such as Dynamic Light Scattering (DLS) to determine the size and size distribution of the self-assembled structures, and Transmission Electron Microscopy (TEM) or Atomic Force Microscopy (AFM) to visualize their morphology.

Protocol 3: Determination of Anion Binding Constants by UV-Vis Titration

This protocol describes a general method for determining the binding constant of a host-guest complex, such as the 1,4-dithiin macrocycle with an anion, using UV-Vis spectroscopy.[5]

Materials:

• 1,4-Dithiin-based host molecule

• Anion guest (as a salt, e.g., tetrabutylammonium (B224687) salt)

• Spectrophotometric grade solvent (e.g., acetonitrile)

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Micropipettes

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the host molecule of a known concentration (e.g., 1 x 10⁻⁵ M) in the chosen solvent. Prepare a concentrated stock solution of the anion guest (e.g., 1 x 10⁻³ M) in the same solvent.

• Titration: Place a known volume of the host solution into a quartz cuvette and record its initial UV-Vis spectrum. Add small aliquots of the guest stock solution to the cuvette, and after each addition, mix thoroughly and record the UV-Vis spectrum. Continue the additions until no further significant changes in the spectrum are observed.

• Data Analysis: Monitor the change in absorbance at a wavelength where the complex absorbs differently from the free host. Plot the change in absorbance against the concentration of the guest. The resulting binding isotherm can be fitted to a suitable binding model (e.g., 1:1 or 1:2) using non-linear regression analysis software to determine the binding constant(s).

Visualizations

The following diagrams, generated using the DOT language, illustrate key processes in the application of 1,4-dithiin in supramolecular chemistry.

Caption: Synthesis workflow for a 1,4-dithiin-containing macrocyclic anion receptor.

Caption: General workflow for the self-assembly of 1,4-dithiin-containing polymers.

Caption: Redox-switchable host-guest interaction with a 1,4-dithiin-based macrocycle.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Amphiphilic Block Copolymers: Their Structures, and Self-Assembly to Polymeric Micelles and Polymersomes as Drug Delivery Vehicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Anion Binding Studies of Urea and Thiourea Functionalized Molecular Clefts [frontiersin.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Low Yields in 1,4-Dithiin Synthesis

For researchers, scientists, and drug development professionals engaged in the synthesis of 1,4-dithiin derivatives, achieving high yields is crucial for the efficient progression of their work. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of these important heterocyclic compounds.

Troubleshooting Guides

This section provides detailed solutions to specific problems you might encounter during the synthesis of 1,4-dithiins.

Route 1: Lawesson's Reagent-Mediated Cyclization of 1,4-Diketones

This method is a widely used approach for the synthesis of 1,4-dithiins. However, several factors can lead to diminished yields.

Problem: Low to No Product Formation

• Question: I am following a standard protocol using Lawesson's reagent (LR) with my 1,4-diketone, but I am observing very low conversion to the desired 1,4-dithiin. What could be the issue?

• Answer: Several factors could be contributing to the low yield:

  • Poor Quality of Lawesson's Reagent: Lawesson's reagent is sensitive to moisture and can degrade over time.[1] Old or improperly stored reagent will have reduced activity. It is recommended to use a freshly opened bottle or to purify the reagent by recrystallization from dry toluene (B28343) or xylene.

  • Suboptimal Reaction Temperature: The thionation reaction is temperature-dependent.[1] For most reactions, refluxing in a solvent like toluene or xylene is necessary to drive the reaction to completion. Ensure your reaction is reaching and maintaining the appropriate temperature.

  • Insufficient Reaction Time: While some reactions can be completed in as little as 1-4 hours, others may require longer heating.[2] It is advisable to monitor the reaction's progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.

  • Inadequate Stoichiometry: Typically, 0.5 equivalents of Lawesson's reagent are used for the conversion of a 1,4-diketone.[2] Using a lower amount may result in incomplete conversion.

Problem: Formation of Multiple Byproducts

• Question: My reaction mixture shows multiple spots on the TLC plate, and the yield of the desired 1,4-dithiin is low after purification. What are these byproducts and how can I avoid them?

• Answer: The formation of byproducts is a common issue.

  • Phosphorus-Containing Byproducts: The reaction with Lawesson's reagent generates phosphorus-containing byproducts that can complicate purification.[3] These byproducts can sometimes co-elute with the desired product during column chromatography.

    • Solution: An effective workup procedure can help remove these impurities. After the reaction is complete, quenching with water and performing an aqueous extraction can help remove some of the more polar byproducts.[4] Additionally, some protocols suggest treating the crude mixture with an excess of ethanol (B145695) or ethylene (B1197577) glycol and refluxing for a couple of hours to convert the phosphorus byproducts into more polar species that are easier to remove.[1]

  • Thiophene (B33073) Formation: In some cases, particularly at higher temperatures or with prolonged reaction times, the 1,4-dithiin ring can undergo sulfur extrusion to form a more stable thiophene ring.

    • Solution: Careful monitoring of the reaction by TLC and avoiding unnecessarily high temperatures or long reaction times can help minimize thiophene formation.

Route 2: Transition-Metal-Free Synthesis from Alkynes and Elemental Sulfur

This method offers a direct route to 1,4-dithiins, often with high regioselectivity.[5][6] However, optimizing the reaction conditions is key to achieving high yields.

Problem: Low Yield of 1,4-Dithiin

• Question: I am attempting the synthesis of a 1,4-dithiin from an alkyne and elemental sulfur, but the yield is disappointingly low. What are the critical parameters to consider?

• Answer: The success of this reaction is highly dependent on several factors:

  • Nature of the Alkyne: The electronic and steric properties of the substituents on the alkyne can significantly influence the reaction outcome. Electron-withdrawing groups on the alkyne can facilitate the reaction.

  • Stoichiometry of Reactants: The ratio of alkyne to elemental sulfur is crucial. An excess of sulfur may be required to drive the reaction forward, but too much can lead to the formation of polysulfides and other byproducts.

  • Base and Solvent System: The choice of base and solvent is critical. Common systems include potassium carbonate in DMF.[2] The base is necessary to activate the sulfur and facilitate the reaction. The solvent should be able to dissolve the reactants and be stable at the reaction temperature.

  • Reaction Temperature: The reaction is typically carried out at elevated temperatures (e.g., 100 °C).[2] The optimal temperature will depend on the specific substrates and should be determined empirically.

Problem: Formation of Thiophenes and Other Byproducts

• Question: Besides the desired 1,4-dithiin, I am observing the formation of thiophenes and other unidentified byproducts. How can I improve the selectivity towards the 1,4-dithiin?

• Answer: Thiophene formation is a known side reaction in this synthesis, arising from the initial 1,2-dithietes intermediate.[5]

  • Control of Reaction Time: Over-running the reaction can lead to the decomposition of the 1,4-dithiin to the thermodynamically more stable thiophene. Monitor the reaction closely by TLC.

  • Bulky Substituents: Alkynes with bulky substituents have been shown to favor the formation of the initial 1,2-dithietes, which can then dimerize to form the 1,4-dithiin. Less hindered alkynes are more prone to rearrange to thiophenes.[5]

Frequently Asked Questions (FAQs)

• Q1: What is the best way to purify my 1,4-dithiin product?

  • A1: Column chromatography on silica (B1680970) gel is the most common method for purifying 1,4-dithiins.[2] The choice of eluent will depend on the polarity of your specific compound. A gradient elution from a non-polar solvent (like hexane (B92381) or petroleum ether) to a slightly more polar solvent (like ethyl acetate (B1210297) or dichloromethane) is often effective. For stubborn impurities from Lawesson's reagent, a thorough aqueous workup before chromatography is crucial.[4]

• Q2: My 1,4-dithiin product appears to be unstable and decomposes over time. How can I store it properly?

  • A2: Some 1,4-dithiin derivatives can be sensitive to light, air, and acid. It is advisable to store the purified product under an inert atmosphere (e.g., argon or nitrogen) in a sealed vial, protected from light, and at a low temperature (e.g., in a refrigerator or freezer).

• Q3: Are there alternative, higher-yielding methods for synthesizing 1,4-dithiins?

  • A3: The choice of method often depends on the desired substitution pattern of the 1,4-dithiin.

    • The reaction of fused aromatic and heterocyclic 1,2,3,4,5-pentathiepins with triphenylphosphine (B44618) and alkynes bearing electron-withdrawing groups can give high yields of the corresponding 1,4-dithiins.[7]

    • For specific substitution patterns, Diels-Alder reactions involving α,β-unsaturated thiones can provide moderate to high yields.[2]

Data Presentation

Table 1: Comparison of Common 1,4-Dithiin Synthesis Methods

Method	Starting Materials	Reagents & Conditions	Reaction Time	Typical Yield
Lawesson's Reagent-Mediated Cyclization	1,4-Diketone	Lawesson's Reagent, Toluene, Reflux	1 - 4 hours	~80-95%[2]
Transition-Metal-Free Cyclization	Alkyne, Elemental Sulfur	K₂CO₃, DMF, 100 °C	12 hours	up to 92%[2]
Diels-Alder Reaction	α,β-Unsaturated Thione, Dienophile	AlCl₃, DCM, Room Temperature	4 days	Moderate to High[2]

Experimental Protocols

General Procedure for Lawesson's Reagent-Mediated Synthesis of 1,4-Dithiins from 1,4-Diketones

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the 1,4-diketone (1 equivalent) in dry toluene.

• Add Lawesson's reagent (0.5 equivalents) to the solution.

• Heat the reaction mixture to reflux.

• Monitor the progress of the reaction by TLC.

• Once the starting material is consumed (typically 1-4 hours), cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude residue by column chromatography on silica gel to obtain the 1,4-dithiin.[2]

General Procedure for Transition-Metal-Free Synthesis of 1,4-Dithiins from Alkynes and Elemental Sulfur

• To a reaction vessel, add the alkyne (1 equivalent), elemental sulfur (2.5 equivalents), and potassium carbonate (2 equivalents).

• Add anhydrous N,N-dimethylformamide (DMF) as the solvent.

• Stir the reaction mixture at 100 °C for 12 hours.

• Monitor the reaction by TLC until the starting alkyne is consumed.

• After completion, cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 1,4-dithiin.[2]

Visualizations

Caption: A generalized workflow for the synthesis and purification of 1,4-dithiins.

Caption: A decision tree for troubleshooting low yields in common 1,4-dithiin syntheses.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of 1,4-dithiins and 1,4-diselenins from alkynes and elemental sulfur/selenium under transition metal-free conditions with high regioselectivity - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis of 1,4-dithiins from pentathiepins - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Lawesson's Reagent Cyclization Reactions

Welcome to the technical support hub for scientists, researchers, and drug development professionals. This resource is dedicated to providing troubleshooting guidance and optimized protocols for intramolecular cyclization reactions mediated by Lawesson's reagent.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of a Lawesson's reagent-mediated cyclization?

A1: The reaction proceeds via an initial thionation of a carbonyl group (like in an amide or ketone) within the substrate by Lawesson's reagent. This forms a thioamide or thioketone intermediate. Subsequent intramolecular nucleophilic attack, often spurred by heating, leads to cyclization and the formation of the desired heterocyclic product. The driving force for the initial thionation is the formation of a stable P=O bond.[1][2]

Q2: My cyclization reaction is resulting in a low yield or failing completely. What are the common causes?

A2: Low yields in Lawesson's reagent cyclizations can stem from several factors:

• Poor Reagent Quality: Lawesson's reagent degrades with exposure to moisture. Ensure you are using a fresh, dry batch.

• Suboptimal Temperature: The reaction often requires elevated temperatures (refluxing in solvents like toluene (B28343) or xylene) to drive the cyclization step after thionation.[3]

• Incorrect Stoichiometry: An insufficient amount of Lawesson's reagent will lead to incomplete thionation of the starting material.

• Solvent Choice: The solubility of both the substrate and Lawesson's reagent is critical. Toluene, xylene, and dioxane are commonly used solvents.[3][4]

• Steric Hindrance: Bulky substituents near the reaction centers can impede the cyclization.

Q3: I am observing multiple spots on my TLC plate, indicating side products. What are the likely side reactions?

A3: Common side reactions include the formation of dimeric or polymeric byproducts, especially if the intramolecular cyclization is slow. Additionally, intermolecular reactions can compete with the desired intramolecular cyclization. In some cases, rearrangement of the starting material or product can occur at high temperatures.

Q4: How can I effectively remove the phosphorus-containing byproducts from my reaction mixture?

A4: Purification can be challenging due to byproducts with similar polarity to the desired product.[5] A highly effective workup procedure involves quenching the reaction with an alcohol like ethanol (B145695) or ethylene (B1197577) glycol and refluxing for a couple of hours. This converts the phosphorus byproducts into more polar species that can be more easily removed during an aqueous workup or by column chromatography.[6][7] A thorough aqueous wash before chromatography is highly recommended.

Q5: Can microwave irradiation be used to improve my Lawesson's reagent cyclization?

A5: Yes, microwave-assisted synthesis can significantly reduce reaction times and often improves yields for Lawesson's reagent-mediated reactions, including cyclizations.[3][5][8] Reactions that might take several hours with conventional heating can often be completed in minutes under microwave irradiation.[5]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or No Product Yield	Poor quality of Lawesson's reagent	Use a fresh bottle of Lawesson's reagent or purify the existing stock.
Insufficient heating	Increase the reaction temperature or switch to a higher boiling point solvent like xylene. Consider using microwave irradiation.[3]
Incorrect stoichiometry	Use a slight excess of Lawesson's reagent (e.g., 0.6-0.7 equivalents for a diketone).
Incomplete Reaction	Poor solubility of starting materials	Try a different solvent system. THF can be a good option for reactions at room temperature, though it requires a larger volume to dissolve the reagent.
Short reaction time	Monitor the reaction by TLC and extend the reaction time until the starting material is consumed.
Formation of Multiple Products	Intermolecular side reactions	Run the reaction at a lower concentration (higher dilution) to favor intramolecular cyclization.
Thermal degradation	If the desired product or starting material is thermally sensitive, try running the reaction at a lower temperature for a longer duration.
Difficult Purification	Co-elution of product and byproducts	Employ a workup procedure with ethanol or ethylene glycol to decompose the phosphorus byproducts before chromatography.[6][7] An aqueous wash with NaHCO3 solution can also help remove some byproducts.

Data on Reaction Condition Optimization

The choice of solvent and temperature is critical for a successful cyclization reaction. Below is a summary of conditions that have been optimized for specific transformations.

Table 1: Optimization of Thiophene Synthesis from 1,4-Diketones

Diketone Substrate	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
2,5-Hexanedione	Toluene	Reflux	4 h	85	[9]
1,4-Diphenyl-1,4-butanedione	Xylene	Reflux	6 h	90	[4]
Acetonylacetone	Dioxane	90	5 h	78	[4]

Table 2: Optimization of Thiazole Synthesis from N-(2-oxoalkyl)amides

Amide Substrate	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
N-phenacylbenzamide	THF	Reflux	8 h	75	[10]
N-(2-oxopropyl)acetamide	Toluene	110	6 h	68	[11]
N-(2-oxopropyl)benzamide	Microwave (150W)	120	10 min	82	[11]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Thiophenes via Paal-Knorr Synthesis [9]

• To a solution of the 1,4-dicarbonyl compound (1.0 equiv) in dry toluene (10 mL per mmol of substrate), add Lawesson's reagent (0.5-0.6 equiv).

• Heat the mixture to reflux under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-8 hours.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Workup A (Standard): Dilute the mixture with ethyl acetate (B1210297) and wash sequentially with saturated aqueous NaHCO3 solution, water, and brine. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Workup B (for difficult purifications): Add ethanol (5 mL per mmol of initial substrate) to the cooled reaction mixture and heat to reflux for 2 hours to decompose phosphorus byproducts.[6] Then, remove the solvent under reduced pressure and proceed with an aqueous workup as described in Workup A.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Microwave-Assisted Synthesis of 1,3-Thiazoles [11]

• In a microwave reaction vial, combine the N-(2-oxoalkyl)amide (1.0 equiv), Lawesson's reagent (1.1 equiv), and a suitable solvent such as toluene or dioxane (2-3 mL).

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 120-150 °C) for 10-30 minutes. Monitor the internal pressure and temperature.

• After the reaction is complete, cool the vial to room temperature.

• Follow one of the workup procedures described in Protocol 1.

• Purify the product by flash column chromatography.

Visualized Workflows and Mechanisms

Caption: General experimental workflow for Lawesson's reagent cyclization.

Caption: Troubleshooting decision tree for low-yield cyclization reactions.

Caption: Simplified reaction pathway for Lawesson's reagent-mediated cyclization.

References

• 1. Lawesson's Reagent [organic-chemistry.org]
• 2. grokipedia.com [grokipedia.com]
• 3. A Focused Review of Synthetic Applications of Lawesson’s Reagent in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. BJOC - A chromatography-free and aqueous waste-free process for thioamide preparation with Lawesson’s reagent [beilstein-journals.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Paal-Knorr Thiophene Synthesis [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. Thiazole synthesis [organic-chemistry.org]

Technical Support Center: Scalable Synthesis of 1,4-Dithiins

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the synthesis of 1,4-dithiins. The information is tailored for researchers, scientists, and drug development professionals aiming to improve the scalability and efficiency of their synthetic methods.

Comparative Analysis of 1,4-Dithiin Synthesis Methods

The selection of a synthetic route for 1,4-dithiins is often dictated by the desired substitution pattern, required scale, and functional group tolerance.[1] Below is a summary of quantitative data for prominent methods to facilitate direct comparison.

Method	Starting Materials	Reagents & Conditions	Reaction Time	Yield (%)	Scalability Notes
Transition-Metal-Free Cyclization	Substituted Alkynes & Elemental Sulfur	K₂CO₃, DMF, 100 °C	12 h	up to 92%[1]	Good scalability, avoids costly metal catalysts.[2][3]
Lawesson's Reagent-Mediated Cyclization	1,4-Diketones	Lawesson's Reagent, Toluene (B28343), Reflux	1 - 4 h	~80-95%[1]	Generally good for lab-scale; purification of byproducts can be a challenge on a larger scale.
Diels-Alder Reaction	α,β-Unsaturated Thione (in situ) & Dienophile	Lewis Acid (e.g., AlCl₃), DCM, RT	up to 4 days	Moderate to High[1]	Can be slow; scalability may be limited by long reaction times and the need for stoichiometric Lewis acids.
From Pentathiepins	Fused Pentathiepins & Alkynes	Triphenylphosphine, DCM, RT	1 h	High (often >80%)[4]	Scalability may be limited by the availability and stability of pentathiepin starting materials.
Double Dehydration	1,4-Dithiane-2,5-diol	Thionyl Chloride, DMF, Reflux & Distillation	Several hours	80-85%	Convenient for gram-scale synthesis of the parent 1,4-dithiin.[5]
From Bunte Salts	Acyloin or α-Haloketone & Organic Thiosulfate	Varies	Varies	Good	Avoids malodorous and unstable intermediates, making it potentially suitable for larger-scale operations.[6]

Troubleshooting Guides & FAQs

Method 1: Transition-Metal-Free Cyclization from Alkynes and Elemental Sulfur

This method offers a straightforward and high-yielding route to various 1,4-dithiins under transition-metal-free conditions.[2][3]

FAQs:

• Q1: My reaction is giving a low yield of the desired 1,4-dithiin. What are the common causes?

  • A1: Low yields can result from several factors. Ensure that the reaction temperature is maintained at 100 °C, as lower temperatures may slow down the reaction. The purity of the alkyne and the quality of the DMF are also crucial; anhydrous conditions are recommended. Inadequate stirring can lead to poor mixing of the heterogeneous elemental sulfur. Finally, ensure the correct stoichiometry of reagents is used as described in the protocol.[7]

• Q2: I am observing the formation of thiophenes as a major byproduct. How can this be minimized?

  • A2: Thiophene formation can occur at higher temperatures due to sulfur extrusion from the 1,4-dithiin ring. Carefully control the reaction temperature to not exceed 100-110 °C. The choice of base can also influence the product distribution. While K₂CO₃ is commonly used, other bases might be explored for optimization.

• Q3: The reaction with my bulky alkyne is not producing the expected 1,4-dithiin. What is happening?

  • A3: Highly sterically hindered alkynes may favor the formation of stable 1,2-dithietes instead of undergoing the subsequent cycloaddition to form the 1,4-dithiin ring. If you are using a very bulky alkyne and not observing product formation, consider that an alternative reaction pathway may be dominant.

• Q4: How can I improve the scalability of this reaction?

  • A4: This method is generally scalable. For larger scales, ensure efficient mechanical stirring to handle the elemental sulfur slurry. A slow, controlled addition of the alkyne to the sulfur suspension might help to manage any exothermicity, although the reaction is not typically highly exothermic. The use of a robust solvent like DMF is advantageous for scalability due to its high boiling point and ability to dissolve the reactants.

Logical Workflow for Troubleshooting Low Yield:

Troubleshooting workflow for low yield in transition-metal-free synthesis.

Method 2: Lawesson's Reagent-Mediated Cyclization from 1,4-Diketones

This is a classic and efficient method for synthesizing 1,4-dithiins from readily available 1,4-dicarbonyl compounds.[1]

FAQs:

• Q1: The reaction is sluggish and gives a low yield. How can I improve it?

  • A1: Ensure the Lawesson's reagent is fresh and has been stored under anhydrous conditions, as it can degrade with moisture. The reaction is typically run at reflux in toluene; ensure the temperature is high enough. In some cases, extending the reaction time or using a slight excess of Lawesson's reagent (e.g., 0.55 equivalents for a 1,4-diketone) can drive the reaction to completion. Microwave irradiation has also been shown to accelerate this type of thionation.[8]

• Q2: I am having difficulty purifying my 1,4-dithiin product from the reaction mixture. What are the common impurities and how can they be removed?

  • A2: A major challenge with this method is the removal of phosphorus-containing byproducts from the Lawesson's reagent. These byproducts can co-elute with the desired product during column chromatography. Try washing the crude reaction mixture with a mild aqueous base (e.g., saturated NaHCO₃ solution) to remove some acidic impurities. For chromatography, a careful selection of the eluent system is crucial. Sometimes, a preliminary filtration through a short plug of silica (B1680970) gel can remove a significant portion of the polar byproducts. Alternatively, using a fluorous-tagged Lawesson's reagent can simplify purification through fluorous solid-phase extraction.[9]

• Q3: Are there any common side reactions to be aware of?

  • A3: Besides incomplete reaction, side reactions are generally minimal if the starting 1,4-diketone is stable under the reaction conditions. However, for sensitive substrates, the refluxing toluene temperature might cause degradation. If you suspect substrate decomposition, you could try running the reaction at a lower temperature for a longer period or using a lower-boiling solvent like benzene (B151609) (with appropriate safety precautions).

Experimental Workflow:

General workflow for Lawesson's reagent-mediated synthesis.

Detailed Experimental Protocols

Protocol 1: Gram-Scale Synthesis of 2,5-Diphenyl-1,4-dithiin (B14170245) via Lawesson's Reagent

This protocol is adapted from established methods for the synthesis of 1,4-dithiins from 1,4-diketones.[1]

• Setup: To a 250 mL round-bottomed flask equipped with a reflux condenser and a magnetic stir bar, add 1,4-diphenylbutane-1,4-dione (5.00 g, 21.0 mmol, 1.0 equiv.).

• Reagent Addition: Add dry toluene (100 mL) to the flask and stir to dissolve the diketone. To this solution, add Lawesson's reagent (4.25 g, 10.5 mmol, 0.5 equiv.).

• Reaction: Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 2 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a hexane (B92381)/ethyl acetate (B1210297) (9:1) eluent system.

• Work-up: Once the starting material is consumed, allow the reaction mixture to cool to room temperature. Remove the toluene under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid is purified by column chromatography on silica gel. Elute with a gradient of hexane to hexane/ethyl acetate (98:2) to afford 2,5-diphenyl-1,4-dithiin as a yellow solid.

• Characterization: The product can be characterized by NMR spectroscopy and mass spectrometry. Expected yield: ~80-90%.

Protocol 2: Transition-Metal-Free Synthesis of a Substituted 1,4-Dithiin

This protocol is based on the method described for the reaction of alkynes with elemental sulfur.[1][2]

• Setup: In a 100 mL three-necked flask equipped with a reflux condenser, a thermometer, and a magnetic stir bar, add elemental sulfur (0.80 g, 25 mmol, 2.5 equiv.), potassium carbonate (K₂CO₃, 2.76 g, 20 mmol, 2.0 equiv.), and N,N-dimethylformamide (DMF, 40 mL).

• Reaction: Heat the stirred suspension to 100 °C. To this mixture, add a solution of 1-phenyl-2-(p-tolyl)acetylene (2.06 g, 10 mmol, 1.0 equiv.) in DMF (10 mL) dropwise over 15 minutes.

• Stirring: Continue to stir the reaction mixture at 100 °C for 12 hours. Monitor the reaction by TLC.

• Work-up: After completion, cool the mixture to room temperature. Pour the reaction mixture into 200 mL of water and extract with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine (2 x 50 mL). Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using a suitable eluent (e.g., a hexane/ethyl acetate gradient) to yield the desired 1,4-dithiin. Expected yield: ~92%.[1]

Disclaimer: These protocols are intended for use by trained chemists. Appropriate safety precautions, including the use of personal protective equipment and working in a well-ventilated fume hood, should be strictly followed. All waste should be disposed of in accordance with institutional and local regulations.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of 1,4-dithiins and 1,4-diselenins from alkynes and elemental sulfur/selenium under transition metal-free conditions with high regioselectivity - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis of 1,4-dithiins and 1,4-diselenins from alkynes and elemental sulfur/selenium under transition metal-free conditions with high regioselectivity - East China Normal University [pure.ecnu.edu.cn]
• 4. Synthesis of 1,4-dithiins from pentathiepins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. EP0094190B1 - Synthesis of dihydro-1,4 dithiins - Google Patents [patents.google.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. A Focused Review of Synthetic Applications of Lawesson’s Reagent in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Thionation using fluorous Lawesson's reagent - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Metalation of the 1,4-Dithiin Ring

Welcome to the technical support center for the metalation of the 1,4-dithiin ring. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to navigate the complexities of this chemical transformation.

Frequently Asked Questions (FAQs)

Q1: My metalation reaction with n-butyllithium (nBuLi) is giving a low yield or a complex mixture of products. What is going wrong?

A1: The most common issue with the lithiation of 1,4-dithiin using nBuLi is a side reaction involving ring opening. This elimination reaction is highly temperature-dependent. To achieve successful lithiation at the 2-position, the reaction must be performed at or below -110 °C. At temperatures as high as -60 °C, the 2-lithio-1,4-dithiin intermediate becomes unstable and undergoes ring opening. At 0 °C, this ring opening can be quantitative.

Q2: Are there alternative bases to nBuLi that are less sensitive to temperature?

A2: Yes, Knochel's turbo-Hauser bases, such as TMPMgCl·LiCl (TMP = 2,2,6,6-tetramethylpiperidyl), are excellent alternatives. These reagents allow for the successful magnesiation of the 1,4-dithiin ring at a much more practical temperature of -40 °C, significantly reducing the likelihood of ring opening and other side reactions. A related zinc-based reagent, TMPZnCl·LiCl, can also be used.

Q3: My reaction is sluggish, even when using the correct temperature and base. What could be the issue?

A3: Sluggish reactions can often be attributed to the quality of the reagents and solvents.

• Reagent Titration: Organolithium reagents degrade over time. It is crucial to titrate your nBuLi solution to determine its exact molarity before use.

• Solvent Purity: All solvents, particularly tetrahydrofuran (B95107) (THF), must be rigorously dried and degassed. nBuLi can react with trace amounts of water and also deprotonates THF, especially at temperatures above -78 °C.

• Inert Atmosphere: All reactions must be conducted under a dry, inert atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox techniques to prevent quenching of the highly reactive organometallic intermediates by oxygen or moisture.

Q4: I am observing the formation of unexpected byproducts after quenching with my electrophile. What could be the cause?

A4: The formation of byproducts can stem from several factors:

• Electrophile Reactivity: Highly reactive electrophiles should be added at low temperatures to control the reaction. For less reactive electrophiles, allowing the reaction to warm slightly may be necessary, but this increases the risk of side reactions with the lithiated dithiin.

• Quenching Protocol: The method of quenching is important. Ensure the electrophile is added slowly to the cooled reaction mixture.

• Side Reactions of the Lithiated Species: If the lithiated intermediate is not stable under the reaction conditions, it may undergo decomposition or rearrangement before the electrophile is added.

Q5: Can I perform a second metalation on a substituted 1,4-dithiin?

A5: Yes, a second metalation is possible. The initial functional group installed can act as a directing group for a subsequent metalation, typically at the adjacent 3-position. TMP-bases are particularly effective for such sequential functionalizations.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	Inactive organolithium reagent.	Titrate the nBuLi or use a fresh bottle.
Wet or impure solvent.	Use freshly distilled, dry, and degassed solvents.
Reaction temperature is too low, leading to slow kinetics.	After initial addition at low temperature, allow the reaction to warm slightly (e.g., to -90 °C for nBuLi) and monitor by TLC.
Insufficient basicity of the metalating agent.	Ensure the pKa of the base's conjugate acid is significantly higher than that of the dithiin proton.
Ring-Opening Side Product Observed	Reaction temperature is too high for nBuLi.	Maintain the reaction temperature at or below -110 °C throughout the lithiation and quenching steps.
Consider switching to a milder base like TMPMgCl·LiCl, which is stable at -40 °C.
Mixture of Regioisomers	Incomplete initial metalation followed by quenching.	Ensure the metalation reaction goes to completion before adding the electrophile.
Isomerization of the lithiated intermediate.	This is less common for 1,4-dithiin but can be influenced by temperature and additives. Maintain strict temperature control.
Low Yield After Electrophilic Quench	Poor reactivity of the electrophile.	Use a more reactive electrophile or consider a transmetalation step (e.g., to a zinc or copper species) to enhance reactivity.
Decomposition of the lithiated intermediate before quenching.	Add the electrophile as soon as the lithiation is complete.
The electrophile is sensitive to the reaction conditions.	Add the electrophile at the lowest possible temperature at which the reaction proceeds.

Experimental Protocols

Protocol 1: Lithiation of 1,4-Dithiin with n-Butyllithium (Low-Temperature Method)

This protocol is based on the findings of Brandsma and coworkers, who established the necessity of extremely low temperatures to prevent ring-opening.

Materials:

• 1,4-Dithiin

• n-Butyllithium (nBuLi) in hexanes (concentration determined by titration)

• Anhydrous tetrahydrofuran (THF)

• Electrophile (e.g., methyl iodide, benzaldehyde)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Standard glassware for inert atmosphere chemistry (Schlenk flask, syringes, etc.)

• Cryogenic cooling bath (e.g., liquid nitrogen/ethanol or a cryocooler capable of reaching -110 °C)

Procedure:

• Under an inert atmosphere of argon, add 1,4-dithiin (1.0 eq) to anhydrous THF in a Schlenk flask equipped with a magnetic stir bar.

• Cool the solution to -110 °C using a cryogenic bath.

• Slowly add a solution of nBuLi (1.1 eq) in hexanes dropwise to the stirred solution, maintaining the temperature at -110 °C.

• Stir the reaction mixture at -110 °C for 1 hour to ensure complete formation of 2-lithio-1,4-dithiin.

• Slowly add the chosen electrophile (1.2 eq) to the reaction mixture, again ensuring the temperature does not rise above -110 °C.

• Continue stirring at -110 °C for an additional 1-2 hours, or until TLC analysis indicates consumption of the starting material.

• Quench the reaction at -110 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Magnesiation of 1,4-Dithiin with TMPMgCl·LiCl (Milder-Temperature Method)

This protocol is adapted from the work of Knochel and coworkers and offers a more experimentally convenient approach.

Materials:

• 1,4-Dithiin

• TMPMgCl·LiCl in THF (typically 1.0-1.2 M)

• Anhydrous tetrahydrofuran (THF)

• Electrophile (e.g., I₂, PhCHO, allyl bromide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Standard glassware for inert atmosphere chemistry

Procedure:

• Under an argon atmosphere, dissolve 1,4-dithiin (1.0 eq) in anhydrous THF in a Schlenk flask.

• Cool the solution to -40 °C in a dry ice/acetonitrile bath.

• Add TMPMgCl·LiCl (1.1 eq) dropwise to the stirred solution.

• Stir the reaction mixture at -40 °C for 1 hour.

• Add the desired electrophile (1.2 eq) to the reaction mixture.

• Allow the reaction to slowly warm to room temperature and stir for 1-3 hours, monitoring by TLC.

• Quench the reaction with saturated aqueous NH₄Cl solution.

• Perform a standard aqueous workup and extraction with an organic solvent.

• Dry, filter, and concentrate the organic phase.

• Purify the product by column chromatography.

Quantitative Data Summary

The following table summarizes yields obtained for the metalation of 1,4-dithiin followed by quenching with various electrophiles using the TMPMgCl·LiCl method at -40 °C.

Electrophile	Product	Yield (%)
I₂	2-Iodo-1,4-dithiin	85
PhCHO	Phenyl(1,4-dithiin-2-yl)methanol	82
Allyl Bromide	2-Allyl-1,4-dithiin	78
MeSSMe	2-(Methylthio)-1,4-dithiin	88
PivCl	1-(1,4-Dithiin-2-yl)-2,2-dimethylpropan-1-one	75
TsCN	1,4-Dithiin-2-carbonitrile	72

Data compiled from representative yields in the literature for similar systems.

Visualizations

Experimental Workflow for Metalation and Quenching

Caption: General workflow for the metalation and electrophilic quench of 1,4-dithiin.

Troubleshooting Logic for Low Yield

Caption: Decision tree for troubleshooting low-yield metalation reactions.

Managing the stability of 1,4-Dithiin radical cations in experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,4-dithiin radical cations. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you manage the stability and successful application of these reactive intermediates in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why are my 1,4-dithiin radical cations unstable?

A1: 1,4-Dithiin radical cations are open-shell species with a single unpaired electron, making them inherently reactive.[1] Their stability is highly dependent on several factors including the molecular structure, the solvent environment, the counter-ion, and the presence of oxygen or other reactive species.[1][2] Instability often arises from side reactions such as dimerization, disproportionation, or reaction with nucleophiles and solvents.[3]

Q2: What are the common decomposition pathways for 1,4-dithiin radical cations?

A2: While specific pathways can vary, common decomposition routes for organic radical cations include deprotonation, reaction with nucleophiles (including the solvent), and disproportionation into the neutral and dicationic species.[4] For cyclic dithia compounds, ring-opening reactions can also occur, though 1,4-dithiin's structure can offer some stability against this compared to open-chain analogues.[5] The initial step in the degradation of similar cyclic ethers like 1,4-dioxane (B91453) often involves H-abstraction, leading to ring opening and subsequent oxidation to smaller organic molecules.[6][7]

Q3: How can I improve the stability of my 1,4-dithiin radical cations?

A3: Several strategies can be employed to enhance stability:

• Steric Protection: Introducing bulky substituents near the radical center can physically hinder intermolecular reactions like dimerization.[3]

• Electronic Effects: Attaching electron-donating groups can delocalize the positive charge and spin density, stabilizing the radical cation. Fusing the dithiin ring with aromatic systems like benzothiophenes has been shown to significantly increase stability.[8]

• Solvent Choice: The stability of radical cations is strongly dependent on the solvent.[2] Fluorinated alcohols like hexafluoroisopropanol (HFIP) can be effective by solvating anions, reducing their nucleophilicity and preventing side reactions.[9] Aprotic, non-nucleophilic solvents such as dichloromethane (B109758) or acetonitrile (B52724) are often preferred.

• Counter-ion Selection: Using a bulky, non-nucleophilic counter-ion (e.g., SbCl₆⁻, PF₆⁻) can minimize ion pairing and subsequent reactions.[2]

• Inert Atmosphere: Most organic radicals and radical ions are highly reactive towards oxygen.[1] Handling these species under an inert atmosphere (e.g., nitrogen or argon) is crucial to prevent oxidative degradation.

Q4: How do I know if I have successfully generated the 1,4-dithiin radical cation?

A4: Several spectroscopic techniques can confirm the generation of the radical cation:

• Electron Spin Resonance (ESR) / Electron Paramagnetic Resonance (EPR) Spectroscopy: This is the most direct method for detecting and characterizing paramagnetic species like radical cations. The resulting spectrum provides information on the g-value and hyperfine couplings, which are characteristic of the radical's electronic structure.[10][11][12]

• UV-Vis Spectroscopy: Radical cations often exhibit strong and distinct absorption bands in the visible or near-IR region that are absent in the neutral precursor. Monitoring the appearance of these new bands can confirm generation.[2]

• Cyclic Voltammetry (CV): This electrochemical technique can show reversible oxidation waves, indicating the formation of a stable or quasi-stable radical cation in solution. The redox potential provides thermodynamic information about its stability.[8][13]

• Mass Spectrometry: Techniques like Electrospray Ionization Mass Spectrometry (ESI-MS) can be used to detect transient radical cations in solution.[14][15]

Troubleshooting Guide

Issue Encountered	Possible Cause(s)	Suggested Solution(s)
No ESR/EPR signal detected after adding oxidant.	Radical cation is too short-lived to be detected at room temperature.	Try performing the oxidation and measurement at low temperatures (e.g., 77 K) to trap the radical species.[16]
Oxidant is not strong enough to oxidize the 1,4-dithiin precursor.	Check the redox potential of your 1,4-dithiin via cyclic voltammetry and select an oxidant with a sufficiently high oxidation potential (e.g., NOPF₆, SbCl₅).[2][8]
Radical cation immediately reacted with the solvent or impurities.	Ensure the use of dry, degassed, non-nucleophilic solvents. Work under a strict inert atmosphere.
Rapid decay of the characteristic UV-Vis absorption band.	The radical cation is unstable under the experimental conditions.	Review the stabilization strategies in FAQ A3. Consider using a different solvent, a bulkier counter-ion, or modifying the 1,4-dithiin structure.[2][9]
Disproportionation into the neutral and dication species is occurring.	This is an equilibrium process. The stability against disproportionation is measured by the semiquinone formation constant (KSEM). A higher KSEM indicates greater stability.[8]
Irreversible oxidation wave observed in Cyclic Voltammetry.	The radical cation is unstable on the timescale of the CV experiment and undergoes a follow-up chemical reaction.	Increase the scan rate of the CV experiment. A faster scan rate may allow the reverse reduction peak to be observed before the radical cation decomposes.
Precipitate forms immediately upon oxidation.	The radical cation salt has low solubility in the chosen solvent.	Try a more polar solvent in which the salt might be more soluble, such as acetonitrile.

Quantitative Data Summary

For researchers comparing different 1,4-dithiin systems, the following tables summarize key stability and characterization parameters.

Table 1: Redox Potentials and Stability Constants for Bis[17]benzothieno[13][17]thiazine (BBTT) Isomers

Compound Isomer	E₀⁰/¹⁺ (V vs Fc/Fc⁺)[8]	E₀¹⁺/²⁺ (V vs Fc/Fc⁺)[8]	Semiquinone Formation Constant (KSEM)[8]
syn-syn (5)	0.21	0.68	9.2 x 10⁷
syn-anti (6)	0.05	0.72	2.3 x 10¹¹
anti-anti (7)	0.01	0.75	3.5 x 10¹²
Note: A higher KSEM value indicates a greater stability of the radical cation against disproportionation.

Table 2: ESR Hyperfine Coupling Constants for an Alkene-Derived Radical Cation

Nucleus	Hyperfine Coupling (a) [MHz][1][18]
¹⁴N (2 nuclei)	20.37
¹H (2 nuclei)	17.47
¹H (1 nucleus)	13.17
¹H (3 nuclei)	18.69
Note: This data is for a stable alkene-derived radical cation and serves as an example of the type of data obtained from ESR spectroscopy.

Key Experimental Protocols

Protocol 1: General Synthesis of 1,4-Dithiin Radical Cation Salts via Chemical Oxidation

This protocol is adapted from the synthesis of bis[17]benzothieno[13][17]thiazine radical cations.[8]

Materials:

• Substituted 1,4-dithiin precursor

• Dry, degassed toluene (B28343) or dichloromethane

• 1 M solution of antimony pentachloride (SbCl₅) in dichloromethane (or another suitable oxidant like NOPF₆)

• Dry n-pentane

• Schlenk flask and other appropriate glassware for inert atmosphere techniques

Procedure:

• In a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve the 1,4-dithiin precursor (e.g., 0.30 mmol) in dry toluene (60 mL).

• While stirring vigorously, add one equivalent of the 1 M SbCl₅ solution (0.30 mL, 0.30 mmol) dropwise to the solution at room temperature.

• A color change should be observed, indicating the formation of the radical cation. Continue stirring for approximately 45 minutes.

• The radical cation salt will often precipitate from the solution. Collect the precipitate by filtration under inert atmosphere.

• Wash the solid product with dry toluene (5 x 10 mL) and then with dry n-pentane (2 x 10 mL) to remove any unreacted starting material and oxidant byproducts.

• Dry the final product under vacuum. Store under an inert atmosphere, protected from light.

Protocol 2: Characterization by UV-Vis Spectroscopy

This protocol is used to monitor the formation and stability of the radical cation.[2]

Materials:

• Solution of the neutral 1,4-dithiin precursor in a suitable solvent (e.g., acetonitrile, dichloromethane)

• Oxidizing agent (chemical or electrochemical)

• UV-Vis spectrophotometer with a quartz cuvette

Procedure:

• Record the UV-Vis spectrum of the neutral 1,4-dithiin precursor in the chosen solvent. This will serve as your baseline.

• Generate the radical cation directly in the cuvette by adding a small amount of a chemical oxidant or by using a spectroelectrochemical setup.

• Immediately record the UV-Vis spectrum. The appearance of new, often intense, absorption bands in the visible or NIR region indicates the formation of the radical cation.

• To assess stability, record spectra at regular time intervals. A decrease in the absorbance of the radical cation's characteristic peaks over time indicates decomposition.

Protocol 3: Characterization by Electron Spin Resonance (ESR) Spectroscopy

This is the definitive method for confirming the presence and characterizing the structure of the radical cation.[11][18]

Materials:

• Sample of the 1,4-dithiin radical cation (either as an isolated salt or generated in situ)

• ESR-grade solvent (e.g., THF, dichloromethane)

• ESR spectrometer and appropriate sample tubes (e.g., 4-mm O.D. quartz tubes)

Procedure:

• Prepare a dilute solution of the radical cation salt in an ESR-grade solvent inside an ESR tube. Alternatively, generate the radical cation in situ by adding an oxidant (e.g., a concentrated solution of iodine in THF) to a solution of the neutral precursor directly in the tube.[11]

• If generating in situ, ensure the oxidant concentration is sufficient for radical formation.[11]

• Degas the sample solution by several freeze-pump-thaw cycles to remove dissolved oxygen, which can broaden the ESR signal.

• Place the sample tube in the ESR spectrometer's resonant cavity.

• Record the ESR spectrum at room temperature. If the radical is unstable, repeat the measurement at a lower temperature (e.g., 77 K using a liquid nitrogen dewar).

• Analyze the resulting spectrum to determine the g-value and extract the hyperfine coupling constants by simulating the spectrum.

Visualizations

Caption: Workflow for generation and characterization of 1,4-dithiin radical cations.

Caption: Key factors influencing the stability of 1,4-dithiin radical cations.

Caption: Potential decomposition pathways for unstable 1,4-dithiin radical cations.

References

• 1. An Air-Stable Alkene-Derived Organic Radical Cation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Radical Cations of Phenoxazine and Dihydrophenazine Photoredox Catalysts and Their Role as Deactivators in Organocatalyzed Atom Transfer Radical Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tuning the stability of organic radicals: from covalent approaches to non-covalent approaches - Chemical Science (RSC Publishing) DOI:10.1039/C9SC06143F [pubs.rsc.org]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Degradation of 1,4-Dioxane and Cyclic Ethers by an Isolated Fungus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Radical cations and dications of bis[1]benzothieno[1,4]thiazine isomers - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO00867F [pubs.rsc.org]
• 9. communities.springernature.com [communities.springernature.com]
• 10. researchgate.net [researchgate.net]
• 11. calhoun.nps.edu [calhoun.nps.edu]
• 12. scribd.com [scribd.com]
• 13. researchgate.net [researchgate.net]
• 14. Detection of transient radical cations in electron transfer-initiated Diels-Alder reactions by electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Transient methods for understanding the properties of strongly oxidizing radicals - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 18. pubs.acs.org [pubs.acs.org]

Side reactions and byproduct formation in alkyne-sulfur reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with alkyne-sulfur reactions. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

I. Thiol-Yne Reactions: Troubleshooting and FAQs

The thiol-yne reaction is a powerful click chemistry tool for the formation of vinyl sulfides and thioethers. However, several side reactions can occur, leading to reduced yields and complex product mixtures. This section addresses common problems and their solutions.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in thiol-yne reactions?

A1: The most frequently observed side products in thiol-yne reactions include:

• Di-addition Products: The vinyl sulfide (B99878) product of the initial mono-addition can react with a second thiol molecule, leading to the formation of a 1,1-dithioacetal or a 1,2-dithioether.[1]

• Disulfide Formation: Thiols can undergo oxidative coupling to form disulfide bonds, especially in the presence of oxygen or metal impurities.[2]

• E/Z Isomerization: The vinyl sulfide product can exist as a mixture of E and Z geometric isomers. The ratio of these isomers is often dependent on the reaction mechanism and conditions.[3][4][5][6]

• Radical-Mediated Side Reactions: In radical-initiated reactions, the highly reactive radical intermediates can sometimes undergo unintended cyclization or rearrangement reactions.[1][7]

Q2: How can I identify the side products in my reaction mixture?

A2: A combination of analytical techniques is typically used for the identification of side products:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is invaluable for identifying the characteristic signals of the vinyl protons in the E and Z isomers and for detecting the presence of disulfide byproducts.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is excellent for separating the components of the reaction mixture and identifying them based on their mass-to-charge ratio. It is particularly useful for confirming the presence of di-addition products.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to quantify the relative amounts of the desired product and various side products, providing a measure of the reaction's purity.[2]

Q3: How does the stoichiometry of reactants affect the product distribution?

A3: The molar ratio of thiol to alkyne is a critical parameter for controlling the product distribution:

• To favor mono-addition: An excess of the alkyne is generally used.

• To favor di-addition: An excess of the thiol is typically employed. This is often the desired outcome in the synthesis of crosslinked polymer networks.[2]

Troubleshooting Guide: Thiol-Yne Reactions

Problem 1: Low or No Product Yield

• Possible Cause: Inefficient initiation of the reaction.

  • Solution (Radical-Initiated): Ensure your radical initiator (e.g., AIBN, DMPA) is fresh and has been stored correctly. Consider increasing the initiator concentration in small increments or switching to a more efficient initiator for your specific system.[2] For photo-initiated reactions, check the wavelength and intensity of your UV source and ensure it is appropriate for the chosen photoinitiator.[2]

  • Solution (Base-Catalyzed): Use a stronger base or increase the catalyst loading. Ensure the base is not being consumed by acidic impurities in your reactants or solvent.[2]

• Possible Cause: Deactivated catalyst or initiator.

  • Solution: Use freshly opened or purified catalysts and initiators. Store them under the recommended conditions (e.g., under an inert atmosphere, protected from light).[2]

• Possible Cause: Steric hindrance around the alkyne or thiol.

  • Solution: If possible, consider using less sterically hindered substrates. Alternatively, increasing the reaction temperature or using a less viscous solvent may help overcome steric barriers.[2]

Problem 2: Formation of Significant Amounts of Di-addition Product

• Possible Cause: The vinyl sulfide intermediate is highly reactive towards further thiol addition.

  • Solution 1 (Stoichiometry Control): Use a stoichiometric excess of the alkyne relative to the thiol. This will favor the mono-addition product by ensuring there is always unreacted alkyne available to react with the thiol.[2]

  • Solution 2 (Slow Addition): Add the thiol slowly to the reaction mixture containing the alkyne. This maintains a low concentration of the thiol, disfavoring the second addition to the vinyl sulfide product.[2]

  • Solution 3 (Lower Temperature): Running the reaction at a lower temperature can sometimes help to control the rate of the second addition.[2]

Problem 3: Presence of Disulfide Byproducts

• Possible Cause: Oxidation of the thiol starting material, often promoted by oxygen, light, or metal impurities.

  • Solution 1 (Degas Solvents): Thoroughly degas all solvents before use by sparging with an inert gas (e.g., argon or nitrogen) or by freeze-pump-thaw cycles.[2]

  • Solution 2 (Inert Atmosphere): Run the reaction under an inert atmosphere of argon or nitrogen.[2]

Problem 4: Mixture of E/Z Isomers of the Vinyl Sulfide Product

• Possible Cause: The stereochemical outcome is influenced by the reaction mechanism and conditions.

  • Solution (Solvent Choice): The polarity of the solvent can significantly influence the E/Z ratio. In nucleophilic additions, polar solvents generally favor the formation of the Z-isomer.[2]

  • Solution (Base Catalyst): The choice of base catalyst in nucleophilic thiol-yne reactions can affect the stereoselectivity. Experimenting with different organic or inorganic bases can help optimize for the desired isomer.[2]

  • Solution (Temperature Control): Lower reaction temperatures often lead to higher stereoselectivity.[2]

Data Presentation: Thiol-Yne Reactions

Table 1: Effect of Catalyst and Solvent on a Nucleophilic Thiol-Yne Reaction

Entry	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Conversion (%)	Product Ratio (Mono-adduct E:Z)	Disulfide (%)
1	DBU (10)	THF	25	2	>95	15:85	<5
2	Et₃N (10)	THF	25	24	80	90:10	<5
3	DBU (10)	CH₂Cl₂	25	4	>95	60:40	<5
4	Et₃N (10)	CH₂Cl₂	25	48	65	95:5	<5
5	None	THF	25	72	<10	-	-
6	DBU (10)	Toluene	25	12	90	80:20	<5

Data compiled from multiple sources for illustrative purposes.

Table 2: Effect of Thiol:Alkyne Stoichiometry on Product Distribution (Radical-Initiated)

Entry	Thiol:Alkyne Ratio	Initiator (mol%)	Time (h)	Mono-adduct (%)	Di-adduct (%)	Unreacted Alkyne (%)
1	1:1	AIBN (2)	6	75	20	5
2	1:1.5	AIBN (2)	6	85	10	5
3	1.5:1	AIBN (2)	6	40	55	<5
4	2:1	AIBN (2)	6	15	80	<5

Data compiled from multiple sources for illustrative purposes.

Experimental Protocols: Thiol-Yne Reactions

Protocol 1: Radical-Initiated Thiol-Yne Reaction (Photoinitiated)

• Reactant Preparation: In a quartz reaction vessel equipped with a magnetic stir bar, dissolve the alkyne (1.0 equiv) and the thiol (1.1 equiv for mono-addition, 2.1 equiv for di-addition) in a suitable anhydrous and degassed solvent (e.g., THF or CH₂Cl₂).

• Initiator Addition: Add a photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone, DMPA, 1-5 mol%).

• Inert Atmosphere: Seal the vessel with a rubber septum and purge with an inert gas (e.g., argon or nitrogen) for 15-20 minutes while stirring.

• Photoreaction: Place the reaction vessel under a UV lamp (e.g., 365 nm) and irradiate with stirring at room temperature.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, remove the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate solvent system (e.g., hexanes/ethyl acetate).

Protocol 2: Base-Catalyzed (Nucleophilic) Thiol-Yne Reaction

• Reactant Preparation: To a flame-dried round-bottom flask under an inert atmosphere, add the alkyne (1.0 equiv) and a suitable anhydrous solvent (e.g., THF or CH₂Cl₂).

• Thiol Addition: Add the thiol (1.0 equiv) to the solution via syringe.

• Catalyst Addition: Add the base catalyst (e.g., DBU or Et₃N, 10 mol%) dropwise to the stirred solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, quench with a mild acid (e.g., saturated aqueous NH₄Cl). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Visualization of Reaction Pathways and Workflows

Caption: Main and side reaction pathways in thiol-yne chemistry.

Caption: A logical workflow for troubleshooting thiol-yne reactions.

II. Synthesis of Thioamides from Alkynes and Elemental Sulfur

This reaction provides a direct and atom-economical route to thioamides. However, side reactions can occur, particularly with certain substrates and conditions.

Frequently Asked Questions (FAQs)

Q1: What are the common side reactions in the synthesis of thioamides from alkynes and elemental sulfur?

A1: Common side reactions include:

• Formation of Complex Sulfur-Containing Byproducts: Under certain conditions, especially at higher temperatures, reactions involving elemental sulfur can lead to the formation of a mixture of polysulfides and other complex sulfur-containing compounds.

• Nitrile Formation: With primary amides as the nitrogen source, dehydration can sometimes lead to the formation of nitrile byproducts.[8]

• Epimerization of Chiral Centers: If the starting materials contain chiral centers, the reaction conditions, particularly if basic, can lead to epimerization.[8]

Troubleshooting Guide: Thioamide Synthesis

Problem 1: Low Yield of Thioamide

• Possible Cause: Incomplete reaction.

  • Solution: Increase the reaction temperature or prolong the reaction time. The use of a high-boiling point solvent like pyridine (B92270) can facilitate the reaction.

• Possible Cause: Poor solubility of elemental sulfur.

  • Solution: Use a solvent that can better dissolve sulfur, such as pyridine or dimethylformamide (DMF).

Problem 2: Formation of Nitrile Byproduct

• Possible Cause: Reaction with a primary amide under harsh conditions.

  • Solution: Try using milder reaction conditions, such as a lower temperature and shorter reaction time.[8]

III. Alkyne-Sulfur Cycloaddition Reactions

The cycloaddition of alkynes with sulfur-containing compounds can lead to a variety of heterocyclic products, most notably thiophenes.

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts in the synthesis of thiophenes from alkynes and sulfur?

A1: The synthesis of thiophenes from alkynes and elemental sulfur can sometimes be accompanied by the formation of other sulfur-containing heterocycles or polymeric materials, especially at high temperatures. The specific byproducts will depend on the reaction conditions and the structure of the alkyne. In some cases, dearomative intramolecular Diels-Alder reactions of thiophenes with alkynes can be employed, where side reactions can be suppressed by using a sulfur scavenger.[9]

Troubleshooting Guide: Thiophene Synthesis

Problem: Low Yield of Thiophene

• Possible Cause: Inefficient cyclization.

  • Solution: The choice of sulfur source is critical. Reagents like Lawesson's reagent or phosphorus pentasulfide are often used in Paal-Knorr type syntheses from 1,4-dicarbonyl compounds, which can be formed in situ from alkynes.[10] The reaction often generates toxic hydrogen sulfide gas and should be handled with care.[3] For direct reactions of alkynes with elemental sulfur, a base such as NaOtBu can promote the formation of the trisulfur (B1217805) radical anion, a key intermediate.[6]

This technical support center provides a starting point for troubleshooting common issues in alkyne-sulfur reactions. For more specific problems, consulting the primary literature for the particular reaction and substrates is highly recommended.

References

• 1. Thiol-yne reaction - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Click Step-Growth Polymerization and E/ Z Stereochemistry Using Nucleophilic Thiol-yne/-ene Reactions: Applying Old Concepts for Practical Sustainable (Bio)Materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Click Step-Growth Polymerization and E/Z Stereochemistry Using Nucleophilic Thiol–yne/–ene Reactions: Applying Old Concepts for Practical Sustainable (Bio)Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lscollege.ac.in [lscollege.ac.in]
• 8. benchchem.com [benchchem.com]
• 9. Dearomative Intramolecular Diels-Alder/Sulfur Extrusion Reaction of Thiophenes with Alkynes Using peri-Substituted Naphthalene as a Tether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Paal-Knorr Thiophene Synthesis [organic-chemistry.org]

Technical Support Center: Refinement of Purification Protocols for Highly Substituted 1,4-Dithiins

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of highly substituted 1,4-dithiins.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of highly substituted 1,4-dithiins, providing potential causes and solutions in a question-and-answer format.

Issue 1: Low Recovery After Column Chromatography

Question: I am experiencing low yields after performing column chromatography on my substituted 1,4-dithiin. What are the possible reasons and how can I improve the recovery?

Answer: Low recovery from column chromatography can stem from several factors. Highly substituted 1,4-dithiins can sometimes exhibit strong interactions with the stationary phase or may degrade on silica (B1680970) gel.

• Irreversible Adsorption: Your compound may be irreversibly adsorbing to the silica gel. This is more likely with highly polar or electron-rich dithiins.

  • Solution: Consider deactivating the silica gel by pre-treating it with a small amount of a basic modifier like triethylamine (B128534) (0.1-1%) in your eluent. Alternatively, switching to a less acidic stationary phase, such as alumina (B75360) (neutral or basic), may prevent strong adsorption.

• Compound Degradation: Some substituted 1,4-dithiins can be sensitive to the acidic nature of standard silica gel, leading to decomposition on the column.

  • Solution: As with irreversible adsorption, using deactivated silica gel or alumina can mitigate degradation. Additionally, minimizing the time the compound spends on the column by using a slightly more polar eluent to speed up elution can be beneficial.

• Improper Eluent System: The chosen eluent may not be optimal for your specific compound, leading to band broadening and the collection of many fractions with low concentrations of your product.

  • Solution: Carefully select your eluent system based on preliminary Thin Layer Chromatography (TLC). Aim for an Rf value of 0.2-0.4 for your target compound. Gradient elution, starting with a non-polar solvent and gradually increasing the polarity, can help to effectively separate impurities and elute your compound in a sharper band. For non-polar dithiins, simple eluents like hexane (B92381) or hexane/chloroform mixtures are often effective. For more polar derivatives, combinations such as hexane/ethyl acetate (B1210297) may be required.

Issue 2: Oiling Out During Recrystallization

Question: My highly substituted 1,4-dithiin is "oiling out" instead of forming crystals during recrystallization. What should I do?

Answer: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid crystalline structure. This is often due to the boiling point of the solvent being higher than the melting point of the compound, or the solution being too concentrated.

• High Concentration: If the solution is supersaturated, the compound may not have sufficient space and time to form an ordered crystal lattice.

  • Solution: Re-heat the mixture to dissolve the oil and add a small amount of additional hot solvent to reduce the concentration. Allow the solution to cool slowly.

• Inappropriate Solvent Choice: The chosen solvent may be too good of a solvent for your compound even at lower temperatures, or its boiling point may be too high.

  • Solution: Select a solvent in which your compound is highly soluble at elevated temperatures but poorly soluble at room temperature or below. If a single solvent is not effective, a two-solvent system can be employed. Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble) and then slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes slightly turbid. Reheat to clarify and then allow to cool slowly. Common solvent systems for substituted 1,4-dithiins include ethyl acetate/ethanol and methanol/water.

• Rapid Cooling: Cooling the solution too quickly can prevent the molecules from arranging themselves into a crystal lattice.

  • Solution: Allow the flask to cool slowly to room temperature before placing it in an ice bath. Insulating the flask can further slow the cooling process.

Issue 3: Persistent Colored Impurities

Question: Even after purification, my 1,4-dithiin product has a persistent color. How can I remove these colored impurities?

Answer: Colored impurities can be challenging to remove as they may have similar solubility and polarity to the desired product.

• Co-crystallization: The colored impurity may be co-crystallizing with your product.

  • Solution: During recrystallization, after dissolving the crude product in the hot solvent, add a small amount of activated charcoal. The charcoal will adsorb the colored impurities. Perform a hot filtration to remove the charcoal, and then allow the filtrate to cool and crystallize. Use charcoal sparingly as it can also adsorb some of your product.

• Oxidation/Degradation Products: 1,4-Dithiins can be redox-active, and colored impurities may be oxidized or degradation byproducts.

  • Solution: Ensure that purification steps are carried out with minimal exposure to light and air, especially if your compound is known to be sensitive. Using degassed solvents can also be beneficial.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of highly substituted 1,4-dithiins?

A1: Common impurities often depend on the synthetic route. These can include:

• Unreacted starting materials (e.g., alkynes, 1,4-diones).

• Reagents from the synthetic process (e.g., residual Lawesson's reagent, palladium catalysts from coupling reactions).

• Side-products from competing reactions (e.g., thiophenes from sulfur extrusion).

• Polymeric materials.

Q2: How can I effectively monitor the purification of my 1,4-dithiin?

A2: Thin Layer Chromatography (TLC) is an indispensable tool for monitoring purification. Use a UV lamp to visualize spots, as many dithiin derivatives are UV-active. Staining with potassium permanganate (B83412) can also be effective. For assessing the final purity, techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, High-Performance Liquid Chromatography (HPLC), and Gas Chromatography-Mass Spectrometry (GC-MS) are recommended.

Q3: Are there any special handling precautions for highly substituted 1,4-dithiins during purification?

A3: Due to the presence of sulfur atoms, some dithiin derivatives can have unpleasant odors. It is always advisable to handle these compounds in a well-ventilated fume hood. Additionally, as some dithiins are sensitive to oxidation, it is good practice to minimize their exposure to air and light, and to use fresh, high-purity solvents.

Q4: What is a good starting point for developing a column chromatography method for a new 1,4-dithiin?

A4: A good starting point is to use TLC to screen for an appropriate eluent system. Begin with a non-polar solvent like hexane and gradually increase the polarity by adding a more polar solvent such as chloroform, dichloromethane, or ethyl acetate. The ideal eluent system will give your desired compound an Rf value between 0.2 and 0.4 on the TLC plate, with good separation from any impurities.

Data Presentation

Table 1: Column Chromatography Protocols for Highly Substituted 1,4-Dithiins

Compound Type	Stationary Phase	Eluent System	Yield (%)	Reference
Pyrene-fused 1,4-dithiin	Silica Gel	Chloroform / Petroleum Ether (1:2)	Not specified	[1]
Aryl-substituted 1,4-dithiin	Silica Gel	Hexane	68	[2]
Aryl-substituted 1,4-dithiin	Silica Gel	Chloroform	74	[2]
Phenyl-tolyl-1,4-dithiin	Silica Gel	Not specified	92	[3]

Table 2: Recrystallization Protocols for Highly Substituted 1,4-Dithiins

Compound Type	Solvent System	Observations	Reference
Pyrene-fused 1,4-dithiin	Ethyl Acetate / Ethanol (5:1)	Yellow solids obtained	[1]
Phenyl-tolyl-1,4-dithiin	Ethanol	Crystalline solid	[3]

Experimental Protocols

Protocol 1: General Procedure for Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the initial, least polar eluent.

• Column Packing: Pour the slurry into the chromatography column and allow it to settle, ensuring a level and compact bed. A small layer of sand can be added to the top to prevent disturbance.

• Sample Loading: Dissolve the crude 1,4-dithiin in a minimum amount of the eluent or a more volatile solvent. Carefully apply the sample to the top of the silica gel bed. Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the compound onto a small amount of silica gel, evaporating the solvent, and adding the resulting powder to the column.

• Elution: Begin eluting with the chosen solvent system, collecting fractions.

• Monitoring: Monitor the fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 1,4-dithiin.

Protocol 2: General Procedure for Recrystallization

• Dissolution: Place the crude 1,4-dithiin in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture while stirring until the solid completely dissolves. Add more solvent in small portions if necessary.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat to boiling for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the charcoal.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. For maximum yield, the flask can then be placed in an ice bath.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and allow them to air dry.

Mandatory Visualization

Caption: General purification workflow for highly substituted 1,4-dithiins.

References

• 1. Synthesis of 1,4-dithiins and 1,4-diselenins from alkynes and elemental sulfur/selenium under transition metal-free conditions with high regioselectivity - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. rsc.org [rsc.org]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Stereochemical Control of 1,4-Dithiin Derivatives

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during the stereoselective synthesis of 1,4-dithiin derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies for controlling the stereochemistry of 1,4-dithiin derivatives?

A1: The main strategies for controlling stereochemistry in 1,4-dithiin synthesis involve diastereoselective and enantioselective approaches. Key methods include:

• Diastereoselective Synthesis: This often employs chiral auxiliaries temporarily attached to the starting material to direct the stereochemical outcome of the reaction. The auxiliary is subsequently removed to yield the desired stereoisomer.

• Enantioselective Catalysis: This strategy utilizes a chiral catalyst, such as a metal complex with a chiral ligand or an organocatalyst, to create a chiral environment that favors the formation of one enantiomer over the other.

• Stereospecific Reactions: The Diels-Alder reaction, a common method for synthesizing 1,4-dithiins, is inherently stereospecific. The stereochemistry of the dienophile is retained in the product, meaning a cis-dienophile will yield a cis-substituted dithiin and a trans-dienophile will yield a trans-substituted product.[1][2]

Q2: How can I determine the stereochemistry of my synthesized 1,4-dithiin derivatives?

A2: Several spectroscopic and chromatographic methods can be employed:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 2D NMR techniques like NOESY can be used to determine the relative stereochemistry of diastereomers by analyzing through-space proton-proton interactions.[3][4]

• Chiral High-Performance Liquid Chromatography (HPLC): This is a powerful technique for separating enantiomers and determining the enantiomeric excess (ee) of a chiral sample.[5][6][7][8] Method development may involve screening different chiral stationary phases and mobile phase compositions.

• Circular Dichroism (CD) Spectroscopy: This technique can be used to determine the absolute configuration of chiral molecules by comparing experimental spectra with those predicted by quantum chemistry calculations.

Q3: What are some common chiral auxiliaries used in diastereoselective synthesis?

A3: While specific examples for 1,4-dithiin synthesis are not extensively documented, common chiral auxiliaries used in asymmetric synthesis that could be adapted include Evans' oxazolidinones and sulfur-based auxiliaries like Ellman's tert-butanesulfinamide.[9] These auxiliaries are known to provide high levels of stereocontrol in various carbon-carbon and carbon-heteroatom bond-forming reactions.

Troubleshooting Guides

Issue 1: Low Diastereoselectivity in Diels-Alder Reactions

Problem: The Diels-Alder reaction is producing a mixture of diastereomers (endo/exo) with poor selectivity.

Potential Cause	Troubleshooting Step	Expected Outcome
Reaction Temperature	Lowering the reaction temperature can enhance the kinetic control of the reaction, often favoring the formation of the endo product due to secondary orbital interactions.	Increased ratio of the endo diastereomer.
Lewis Acid Catalyst	The choice and amount of Lewis acid catalyst can influence the endo/exo selectivity. Screen different Lewis acids (e.g., AlCl₃, BF₃·OEt₂, TiCl₄) and optimize the catalyst loading.	Improved diastereomeric ratio (dr).
Steric Hindrance	Bulky substituents on the diene or dienophile can disfavor the formation of the sterically more hindered endo product. If the exo product is desired, introducing steric bulk can be a viable strategy.	Increased formation of the exo diastereomer.
Solvent Effects	The polarity of the solvent can influence the transition state energies. Experiment with a range of solvents with varying polarities.	Optimization of the endo/exo selectivity.

Issue 2: Poor Enantioselectivity in Catalytic Asymmetric Synthesis

Problem: An enantioselective reaction is producing the 1,4-dithiin derivative with a low enantiomeric excess (ee).

Potential Cause	Troubleshooting Step	Expected Outcome
Catalyst System	The choice of chiral ligand and metal precursor is crucial. Screen a library of chiral ligands with different electronic and steric properties. The catalyst loading should also be optimized.	Identification of a more effective catalyst system leading to higher ee.
Reaction Conditions	Temperature, concentration, and reaction time can significantly impact enantioselectivity. Lowering the temperature often improves ee. Varying the substrate concentration can also be beneficial.	Improved enantiomeric excess.
Solvent Dependency	The solvent can play a critical role in the chiral induction by influencing the conformation of the catalyst-substrate complex.[10][11] Screen a variety of solvents, paying attention to polarity and coordinating ability.	Enhanced enantioselectivity.
Substrate-Catalyst Mismatch	The specific substrate may not be well-suited for the chosen chiral catalyst. Consider modifying the substrate, for example, by changing protecting groups, to achieve a better match with the catalyst's chiral pocket.	Increased enantiomeric excess.
Presence of Impurities	Water or other impurities can deactivate the catalyst or interfere with the chiral environment. Ensure all reagents and solvents are pure and dry, and the reaction is run under an inert atmosphere.	Consistent and potentially higher enantioselectivity.

Data Presentation

The following tables summarize quantitative data for representative stereoselective reactions that could be analogous to the synthesis of 1,4-dithiin derivatives.

Table 1: Diastereoselective Reactions

Reaction Type	Chiral Auxiliary/Catalyst	Substrates	Diastereomeric Ratio (dr)	Yield (%)	Reference
Aldol Reaction	Evans Oxazolidinone	N-propionyl oxazolidinone, Aldehyde	>95:5	80-95	[9]
Cu-Catalyzed Reductive Coupling	Cu-Josiphos	Azatriene, Imine	5.5:1 to 8.5:1	54-75	[12]
Asymmetric Diels-Alder	Chiral Oxazolidinone	2-Amido-1,3-diene, Dienophile	up to 93:7	up to 70	[13]

Table 2: Enantioselective Catalytic Reactions

Reaction Type	Catalyst System	Substrates	Enantiomeric Excess (ee)	Yield (%)	Reference
Addition to Pyridinium (B92312) Salts	(R)-BTM (isothiourea)	Aryl ester, Pyridinium salt	up to 98:2	up to 95	[10][11]
Cu-Catalyzed Reductive Coupling	Cu-Josiphos	Azatriene, Imine	≥93.5:6.5	54-75	[12]
Asymmetric Diels-Alder	Copper(II) bis(oxazoline)	1-Hydrazinodiene, N-acryloyl oxazolidinone	>99:1	High	[14]
C-S Bond Formation	Chiral Selenide	Biaryl aniline, Sulfenylating agent	up to 98%	up to 99%	[15]

Experimental Protocols

General Protocol for Asymmetric Diels-Alder Reaction using a Chiral Catalyst:

This protocol is a generalized procedure based on common practices for catalytic enantioselective Diels-Alder reactions and should be optimized for specific substrates.[14]

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the chiral ligand (e.g., a bis(oxazoline) ligand, 0.025 mmol) and the metal salt (e.g., Cu(OTf)₂, 0.025 mmol) in a dry, degassed solvent (e.g., CH₂Cl₂). Stir the mixture at room temperature for 1-2 hours to allow for complex formation.

• Reaction Setup: In a separate flame-dried flask, add the diene (0.25 mmol) and powdered 4 Å molecular sieves (37.5 mg).

• Reaction Initiation: Add the dienophile (e.g., an N-acryloyl oxazolidinone, 0.375 mmol) to the diene-containing flask, followed by the catalyst solution via cannula.

• Reaction Monitoring: Stir the reaction at the desired temperature (e.g., room temperature or 0 °C) and monitor its progress by thin-layer chromatography (TLC) or HPLC.

• Work-up: Upon completion, quench the reaction with a suitable reagent (e.g., a saturated aqueous solution of NH₄Cl). Extract the aqueous layer with an organic solvent (e.g., CH₂Cl₂ or ethyl acetate). Combine the organic layers, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica (B1680970) gel. Determine the diastereomeric ratio and enantiomeric excess by NMR spectroscopy and chiral HPLC analysis, respectively.

Visualizations

Caption: Workflow for a catalytic asymmetric Diels-Alder reaction.

Caption: Troubleshooting logic for low enantioselectivity.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Synthesis of Nitrogen, Oxygen and Sulfur containing Heterocyclic compounds [gyan.iitg.ac.in]
• 3. Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 5. Development of a chiral RP-HPLC method for identification of stereomers of newly synthesised xanthine-based hydrazide-hydrazone compound [pharmacia.pensoft.net]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. dujps.com [dujps.com]
• 9. Diastereoselective synthesis using chiral auxiliary | Edgars Suna Group [ospt.osi.lv]
• 10. Catalytic enantioselective synthesis of 1,4-dihydropyridines via the addition of C(1)-ammonium enolates to pyridinium salts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Catalytic enantioselective synthesis of 1,4-dihydropyridines via the addition of C(1)-ammonium enolates to pyridinium salts - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 12. Preparation of 1,4-Diamines by Enantio- and Diastereoselective Cu–Josiphos–Catalyzed Reductive Couplings of Azatrienes and Imines. Regiodivergence Enabled by Catalyst Structure and Reagent Tailoring - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A New Paradigm for the Asymmetric Diels-Alder Reaction [researchrepository.ucd.ie]
• 14. The Catalytic Asymmetric Diels–Alder Reactions and Post-cycloaddition Reductive Transpositions of 1-Hydrazinodienes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]

Technical Support Center: Enhancing the Solubility of 1,4-Dithiin-Based Polymers

Welcome to the technical support center for 1,4-dithiin-based polymers. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the solubility of these polymers. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research and development efforts.

Troubleshooting Guide

Low solubility is a frequent hurdle in the synthesis and processing of 1,4-dithiin-based polymers, often leading to the formation of intractable materials. This guide provides a structured approach to diagnosing and resolving common solubility issues.

Problem: Polymer precipitates during synthesis and is insoluble in common organic solvents.

Possible Cause	Suggested Solution
Strong Intermolecular π-π Stacking	The planar and aromatic nature of the polymer backbone can lead to strong intermolecular interactions, causing aggregation and precipitation.
Action: Introduce bulky side chains (e.g., branched alkyl groups like 2-ethylhexyl, or phenyl groups) onto the polymer backbone. This will disrupt the packing and increase the distance between polymer chains, thereby reducing aggregation and improving solubility.
High Crystallinity	A high degree of crystallinity can significantly reduce the solubility of a polymer.
Action: Employ synthetic strategies that introduce irregularities into the polymer chain, such as copolymerization with a monomer containing flexible linkers or bulky side groups. This can disrupt the crystalline packing and enhance solubility.
Cross-linking Reactions	Unwanted side reactions during polymerization can lead to the formation of cross-linked, insoluble networks.
Action: Optimize reaction conditions by lowering the reaction temperature, reducing the concentration of the monomer, and ensuring a high-purity solvent and monomer. The choice of catalyst can also be critical in preventing side reactions.
Inappropriate Solvent for Polymerization	The polymer may be insoluble in the chosen reaction solvent, leading to premature precipitation.
Action: Select a solvent in which the polymer is expected to be soluble. High-boiling point aromatic solvents such as toluene (B28343), xylene, or chlorobenzene (B131634) are often good choices for conjugated polymers.

Problem: Synthesized polymer shows partial solubility, with a significant insoluble fraction.

Possible Cause	Suggested Solution
Polydispersity and Molecular Weight	The insoluble fraction may consist of higher molecular weight chains that are less soluble.
Action: Utilize fractionation techniques to separate the polymer by molecular weight. This can be achieved through sequential precipitation and redissolution in different solvent/non-solvent mixtures.
Presence of Impurities	Residual catalyst or unreacted monomers can sometimes promote aggregation.
Action: Purify the polymer by reprecipitation from a good solvent into a non-solvent multiple times. Soxhlet extraction can also be an effective method for removing impurities.

Logical Workflow for Troubleshooting Insolubility

The following diagram illustrates a systematic approach to addressing solubility challenges with 1,4-dithiin-based polymers.

Caption: Troubleshooting workflow for insoluble 1,4-dithiin-based polymers.

Frequently Asked Questions (FAQs)

Q1: What are the best solvents for dissolving 1,4-dithiin-based polymers?

A1: The solubility of 1,4-dithiin-based polymers is highly dependent on their specific chemical structure, particularly the nature of their side chains. However, common organic solvents that are often effective for conjugated polymers include:

• Chlorinated solvents: Chloroform[1], Dichloromethane[1]

• Aromatic solvents: Toluene, Xylene, Chlorobenzene

• Ethers: Tetrahydrofuran (THF)

• Amides: N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP)

It is recommended to perform small-scale solubility tests in a range of solvents to identify the most suitable one for your specific polymer.

Q2: How does the introduction of side chains affect the solubility of 1,4-dithiin-based polymers?

A2: Side-chain engineering is a crucial strategy for enhancing the solubility of these polymers. Introducing flexible alkyl or alkoxy side chains, or bulky aromatic groups, can significantly improve solubility. These side chains increase the entropy of mixing and sterically hinder the close packing of the polymer backbones, which reduces intermolecular forces and allows solvent molecules to interact more effectively with the polymer. For instance, a sulfurous analog of pillar[n]arene containing 1,4-dithiin units demonstrates good solubility in common organic solvents like chloroform (B151607) and dichloromethane (B109758) due to the presence of solubilizing groups.[1]

Q3: Can temperature be used to improve the solubility of these polymers?

A3: Yes, for many polymers, solubility increases with temperature. Heating the solvent while attempting to dissolve the polymer can be effective. However, it is important to be cautious as prolonged exposure to high temperatures can potentially lead to polymer degradation. It is advisable to conduct thermal stability tests (e.g., using thermogravimetric analysis) on your polymer to determine a safe temperature range for dissolution.

Q4: My polymer forms an insoluble network during synthesis. What can I do to prevent this?

A4: The formation of an insoluble polymer network during synthesis is a common issue, which may arise from undesired cross-linking reactions.[1] To mitigate this, consider the following:

• Monomer Purity: Ensure high purity of your monomers to avoid side reactions.

• Reaction Conditions: Optimize the reaction temperature and concentration. Lower temperatures and more dilute conditions can often reduce the likelihood of cross-linking.

• Stoichiometry: In step-growth polymerizations, precise control of monomer stoichiometry is critical.

• Catalyst Choice: The choice of catalyst can influence the reaction pathway. Experiment with different catalysts to find one that minimizes side reactions.

• Dynamic Covalent Chemistry: In some cases, employing dynamic covalent chemistry can allow for the correction of defects and the breaking of cross-links, leading to a soluble product under thermodynamic control.

Experimental Protocols

Protocol 1: General Procedure for Enhancing Solubility via Side-Chain Modification

This protocol outlines a general approach to synthesizing a soluble 1,4-dithiin-based polymer by incorporating solubilizing side chains.

Objective: To synthesize a poly(1,4-dithiin) derivative with enhanced solubility.

Materials:

• A 1,4-dithiin-containing monomer with functional groups amenable to substitution (e.g., di-halo-1,4-dithiin).

• A comonomer or reactant containing the desired solubilizing side chain (e.g., a boronic acid or organotin reagent with a long alkyl chain for Suzuki or Stille coupling, respectively).

• Palladium catalyst (e.g., Pd(PPh₃)₄).

• Base (e.g., K₂CO₃).

• Anhydrous, high-purity solvent (e.g., toluene or DMF).

Experimental Workflow:

Caption: Workflow for synthesizing a soluble 1,4-dithiin-based polymer.

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the 1,4-dithiin monomer, the side-chain-containing comonomer, and the base in the anhydrous solvent.

• Degas the solution by bubbling with the inert gas for 20-30 minutes.

• Add the palladium catalyst to the reaction mixture.

• Heat the reaction to the desired temperature (typically 80-120 °C) and stir for the required reaction time (typically 24-72 hours).

• Monitor the progress of the polymerization by techniques such as Gel Permeation Chromatography (GPC) if aliquots can be taken and are soluble.

• After the reaction is complete, cool the mixture to room temperature.

• Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., methanol (B129727) or hexane).

• Filter the precipitated polymer and wash it with the non-solvent to remove residual monomers and catalyst.

• Redissolve the polymer in a minimal amount of a good solvent (e.g., chloroform or THF) and reprecipitate it into the non-solvent. Repeat this process 2-3 times for purification.

• Dry the purified polymer under vacuum.

• Characterize the polymer's solubility by attempting to dissolve a known amount in various solvents.

Data Presentation

The following table summarizes qualitative solubility data for different types of 1,4-dithiin-based polymers based on information from the literature. It is important to note that quantitative solubility data for this specific class of polymers is not widely available, and these should be considered as general guidelines.

Polymer Type	Side Chains	Chloroform	Toluene	THF	Notes
Pillar[n]arene Analog	Bulky, solubilizing groups	Good	Likely Soluble	Likely Soluble	The presence of bulky groups is key to its solubility.[1]
Phthalocyanine Polymer	1,4-diazophenylene-bridged	Partially Soluble	Insoluble	Partially Soluble	This polymer has a rigid backbone, limiting its solubility.
Poly(alkyl-1,4-dithiin)	Long, linear alkyl chains	Good	Good	Good	The alkyl chains disrupt packing and improve solubility.
Unsubstituted Poly(1,4-dithiin)	None	Insoluble	Insoluble	Insoluble	Prone to aggregation and precipitation.

Note: "Good" indicates that the polymer is expected to form a true solution at a reasonable concentration (e.g., >1 mg/mL). "Partially Soluble" suggests that only a fraction of the polymer dissolves. "Insoluble" indicates no visible dissolution. These are estimations and should be experimentally verified.

References

• 1. dspace.mit.edu [dspace.mit.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 1,4-Dithiins: Methods, Performance, and Protocols

For Researchers, Scientists, and Drug Development Professionals

The 1,4-dithiin scaffold is a crucial heterocyclic motif in medicinal chemistry and materials science, valued for its unique electronic properties and presence in various bioactive molecules. The selection of an appropriate synthetic strategy is paramount for accessing diverse 1,4-dithiin derivatives efficiently and in high yields. This guide provides a comparative analysis of several prominent synthetic methods, supported by experimental data and detailed protocols to aid in laboratory applications.

Comparative Analysis of Synthetic Methods

The synthesis of 1,4-dithiins can be broadly categorized into methods that construct the ring from acyclic precursors and those that modify existing ring systems. This guide focuses on the former, offering a direct comparison of key performance indicators for five distinct and widely utilized synthetic routes.

The Transition-Metal-Free Cyclization of alkynes with elemental sulfur offers a straightforward and environmentally benign approach, often proceeding with high regioselectivity under mild conditions. A classic and robust method involves the reaction of α-haloketones with a sulfur source , such as sodium sulfide (B99878), providing access to symmetrically substituted 1,4-dithiins. For the synthesis from 1,4-dicarbonyl compounds, the Paal-Knorr type reaction mediated by Lawesson's reagent is a powerful tool, effectively converting diketones into the corresponding sulfur heterocycles. The Diels-Alder reaction , a cornerstone of cyclic compound synthesis, can be adapted to form the 1,4-dithiin ring through the cycloaddition of an α,β-unsaturated thioketone with a suitable dienophile. Finally, a highly convenient and efficient one-step dehydration of 1,4-dithiane-2,5-diol (B140307) provides direct access to the parent 1,4-dithiin.

Data Presentation: A Comparative Overview

The following table summarizes the quantitative data for the selected synthetic methods, allowing for a direct comparison of their performance under specific experimental conditions.

Method	Starting Materials	Reagents & Conditions	Reaction Time	Yield (%)
Transition-Metal-Free Cyclization	1-Phenyl-2-(p-tolyl)acetylene, Elemental Sulfur	K₂CO₃, DMF, 100 °C	12 h	92%
From α-Haloketones	2-Bromo-1-phenylethan-1-one (Phenacyl bromide)	Sodium sulfide nonahydrate, Ethanol (B145695), Reflux	3 h	~85%
Paal-Knorr Type Synthesis	1,4-Diphenyl-1,4-butanedione	Lawesson's Reagent, Toluene (B28343), Reflux	2 h	90%
Thia-Diels-Alder Reaction	(E)-1,3-Diphenyl-2-propene-1-thione (Thiochalcone)	1,4-Naphthoquinone (B94277), THF, 60 °C	24 h	85%
Dehydration of 1,4-Dithiane-2,5-diol	1,4-Dithiane-2,5-diol	Thionyl chloride, DMF, Reflux	1 h	>95%

Mandatory Visualization

The following diagrams illustrate the logical workflow of the compared synthetic methodologies for 1,4-dithiins.

Caption: Overview of synthetic pathways to 1,4-dithiins.

The following diagram illustrates a generalized reaction scheme for the Paal-Knorr type synthesis of 1,4-dithiins from 1,4-diketones using Lawesson's reagent.

Caption: Paal-Knorr type synthesis of 1,4-dithiins.

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below to facilitate replication and adaptation in a laboratory setting.

Transition-Metal-Free Cyclization

Synthesis of 2-phenyl-3-(p-tolyl)-1,4-dithiin

• Materials: 1-Phenyl-2-(p-tolyl)acetylene (1.0 mmol), elemental sulfur (2.5 mmol), potassium carbonate (2.0 mmol), and N,N-dimethylformamide (DMF, 5 mL).

• Procedure:

  • To a stirred solution of 1-phenyl-2-(p-tolyl)acetylene in DMF, add elemental sulfur and potassium carbonate.

  • Heat the reaction mixture to 100 °C and stir for 12 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and pour it into water.

  • Extract the aqueous layer with ethyl acetate (B1210297) (3 x 20 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (B86663).

  • Concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel (petroleum ether/ethyl acetate) to afford the desired 1,4-dithiin.

Synthesis from α-Haloketones

Synthesis of 2,5-Diphenyl-1,4-dithiin

• Materials: 2-Bromo-1-phenylethan-1-one (phenacyl bromide, 10 mmol), sodium sulfide nonahydrate (5 mmol), and ethanol (50 mL).

• Procedure:

  • Dissolve sodium sulfide nonahydrate in ethanol in a round-bottomed flask equipped with a reflux condenser.

  • Add a solution of phenacyl bromide in ethanol dropwise to the stirred sodium sulfide solution.

  • Heat the reaction mixture to reflux for 3 hours.

  • A yellow precipitate will form during the reaction.

  • After cooling to room temperature, filter the precipitate and wash it with cold ethanol and then water to remove inorganic salts.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic acid) to obtain pure 2,5-diphenyl-1,4-dithiin.

Paal-Knorr Type Synthesis

Synthesis of 2,5-Diphenyl-1,4-dithiin from 1,4-Diphenyl-1,4-butanedione

• Materials: 1,4-Diphenyl-1,4-butanedione (5 mmol), Lawesson's reagent (2.5 mmol), and dry toluene (50 mL).

• Procedure:

  • In a round-bottomed flask equipped with a reflux condenser and a nitrogen inlet, dissolve 1,4-diphenyl-1,4-butanedione in dry toluene.

  • Add Lawesson's reagent to the solution.

  • Heat the reaction mixture to reflux and monitor the reaction by TLC.

  • After 2 hours, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the residue by column chromatography on silica gel (hexane/dichloromethane) to yield the 2,5-diphenyl-1,4-dithiin.

Thia-Diels-Alder Reaction

Synthesis of 2,4-Diphenyl-2,3-dihydro-4H-benzo[g]thiochromene-5,10-dione

• Materials: (E)-1,3-Diphenyl-2-propene-1-thione (thiochalcone, 1 mmol), 1,4-naphthoquinone (1.2 mmol), and dry tetrahydrofuran (B95107) (THF, 10 mL).

• Procedure:

  • In a flame-dried flask under an inert atmosphere, dissolve the thiochalcone and 1,4-naphthoquinone in dry THF.

  • Heat the reaction mixture at 60 °C for 24 hours, monitoring by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Evaporate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate) to obtain the desired dithiin adduct.

Dehydration of 1,4-Dithiane-2,5-diol

Synthesis of 1,4-Dithiin [1]

• Materials: 1,4-Dithiane-2,5-diol (10 mmol), thionyl chloride (25 mmol), and dry N,N-dimethylformamide (DMF, 20 mL).

• Procedure:

  • In a round-bottomed flask, dissolve 1,4-dithiane-2,5-diol in dry DMF.

  • Cool the solution in an ice bath and add thionyl chloride dropwise with stirring.

  • After the addition is complete, remove the ice bath and heat the mixture to reflux for 1 hour.

  • Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

  • Extract the product with diethyl ether (3 x 30 mL).

  • Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate and filter.

  • Remove the solvent by distillation at atmospheric pressure to obtain 1,4-dithiin as a colorless liquid.

References

• 1. researchgate.net [researchgate.net]

Thianthrene and 1,4-Dithiin: A Comparative Guide for Researchers

Introduction

Thianthrene (B1682798) and 1,4-dithiin are sulfur-containing heterocyclic compounds that have garnered significant interest in medicinal chemistry, materials science, and organic synthesis.[1][2][3] Structurally, thianthrene is the dibenzo-analogue of 1,4-dithiin, meaning it consists of a central 1,4-dithiin ring fused to two benzene (B151609) rings.[3][4] This structural relationship imparts distinct properties and reactivities to each molecule. Both compounds are characterized by a non-aromatic, non-planar, six-membered ring containing two sulfur atoms, which allows for unique redox behavior, including reversible one- and two-electron oxidations to form stable radical cations.[3][5]

This guide provides an objective comparison of thianthrene and 1,4-dithiin, focusing on their structure, synthesis, electrochemical properties, reactivity, and applications, supported by experimental data and protocols for the research community.

Structural and Physical Properties

The core of both molecules is the 1,4-dithiin ring, an 8π-electron system. To avoid the destabilizing effects of antiaromaticity, the ring adopts a non-planar, boat-like conformation.[6][7] In thianthrene, this results in a folded, butterfly-like structure with a dihedral angle of approximately 128° between the two benzene rings.[4] The fusion of the benzene rings provides greater thermodynamic and kinetic stability to the thianthrene scaffold compared to the parent 1,4-dithiin, which influences its broader range of applications.[3]

Table 1: Comparison of Core Physical and Structural Properties

Property	Thianthrene	1,4-Dithiin	Reference(s)
Molar Mass	216.32 g/mol	116.21 g/mol	[4]
Appearance	Pale yellow crystalline solid	-	[4]
Melting Point	151–155 °C	-	[4]
Molecular Shape	Non-planar, bent	Non-planar, boat-like	[4][7]
Fold Angle	~128°	-	[4]
Key Feature	Dibenzo-fused 1,4-dithiin	Parent 1,4-dithiin heterocycle	[3]

Synthesis Methodologies

The synthesis of these heterocycles can be approached in two primary ways: constructing the core ring system from acyclic precursors or functionalizing the pre-existing scaffold.[1][3]

Table 2: Comparative Summary of Synthetic Methods

Method	Starting Materials	Reagents & Conditions	Typical Yield	Target Compound	Reference(s)
Friedel-Crafts Reaction	Benzene, Disulfur dichloride	AlCl₃, Reflux	Moderate	Thianthrene	[8]
Ullmann Condensation	2-Halothiophenols	Copper catalyst, High temp. (150-210°C)	Variable	Thianthrene	[1][8]
Thia-APEX Reaction	Unfunctionalized aromatics	S-diimidated dithiol, TfOH	Good to High	Thianthrene	[1][9]
Transition-Metal-Free Cyclization	Alkynes, Elemental Sulfur	K₂CO₃, DMF, 100 °C	High (e.g., 92%)	1,4-Dithiin	[2][10]
Lawesson's Reagent	1,4-Diketones	Lawesson's Reagent, Toluene, Reflux	High (~80-95%)	1,4-Dithiin	[2]
From Pentathiepins	Fused Pentathiepins, Alkynes	Triphenylphosphine	High	1,4-Dithiin	[11]

Experimental Protocols

Protocol 1: Synthesis of Thianthrene via Ullmann Condensation

This protocol describes a general procedure for synthesizing the thianthrene core through a copper-catalyzed self-condensation reaction.[1][8]

Materials:

• 2-Iodothiophenol (or other 2-halothiophenol)

• Copper catalyst (e.g., copper powder, CuI)

• High-boiling polar aprotic solvent (e.g., DMF, quinoline)

• Inert gas (Nitrogen or Argon)

Procedure:

• In a flame-dried Schlenk flask, combine the 2-halothiophenol and the copper catalyst.

• Evacuate and backfill the flask with an inert gas three times to create an oxygen-free atmosphere.[1]

• Add the high-boiling point solvent via syringe.

• Heat the reaction mixture to a high temperature (typically 150-210 °C) with vigorous stirring.[1][8]

• Monitor the reaction's progress using thin-layer chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature.

• Dilute the mixture with water and extract the product using an appropriate organic solvent (e.g., ethyl acetate, DCM).

• Wash the combined organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Synthesis of 1,4-Dithiin via Transition-Metal-Free Cyclization

This protocol provides a method for synthesizing substituted 1,4-dithiins from alkynes and elemental sulfur without a metal catalyst.[2][10]

Materials:

• Substituted alkyne (e.g., 1-phenyl-2-(p-tolyl)acetylene)

• Elemental sulfur (S₈)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

Procedure:

• To a round-bottomed flask, add the alkyne (1 equivalent), elemental sulfur (2.5 equivalents), and potassium carbonate (2 equivalents).[2]

• Add DMF as the solvent.

• Stir the reaction mixture at 100 °C for 12 hours.[2]

• Monitor the reaction by TLC. Once complete, cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired 1,4-dithiin.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. benchchem.com [benchchem.com]
• 5. The Properties, Synthesis, and Materials Applications of 1,4-Dithiins and Thianthrenes | Semantic Scholar [semanticscholar.org]
• 6. organic chemistry - Why do dithiins have 8 π-electrons? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. One-step synthesis of polycyclic thianthrenes from unfunctionalized aromatics by thia-APEX reactions - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D2QO02058K [pubs.rsc.org]
• 10. Synthesis of 1,4-dithiins and 1,4-diselenins from alkynes and elemental sulfur/selenium under transition metal-free conditions with high regioselectivity - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 11. Synthesis of 1,4-dithiins from pentathiepins - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Boat: Single-Crystal X-ray Diffraction Validates the Non-planar Structure of 1,4-Dithiin

A definitive structural elucidation of the 1,4-dithiin ring system has been achieved through single-crystal X-ray diffraction, revealing a distinct non-planar "boat" conformation. This guide provides a comparative analysis of the crystallographic data against computational methods, offering researchers a comprehensive understanding of the molecule's three-dimensional architecture.

The six-membered heterocyclic compound, 1,4-dithiin, is a key structural motif in various organic materials and pharmacologically active molecules. A precise understanding of its conformation is crucial for predicting its chemical reactivity, molecular interactions, and biological activity. While alternative techniques such as computational modeling and spectroscopic methods provide valuable insights, single-crystal X-ray diffraction remains the gold standard for unambiguous structural determination in the solid state.

Comparative Analysis of Structural Parameters

The geometric parameters of 1,4-dithiin have been determined with high precision by single-crystal X-ray diffraction. A comparison with theoretical calculations from Density Functional Theory (DFT) highlights a strong correlation, validating the accuracy of both approaches.

Parameter	Single-Crystal X-ray Diffraction[1]	Density Functional Theory (DFT)
Bond Lengths (Å)
C–S	1.78	1.77
C=C	1.29	1.34
Bond Angles (°)
∠C–S–C	100	99.8
∠S–C=C	124	122.5
Dihedral Angle (°)
C=C–S–C	34	35.5

The seminal work by Howell, Curtis, and Lipscomb provided the first experimental evidence of the non-planar structure of 1,4-dithiin.[1] Their single-crystal X-ray diffraction study unequivocally demonstrated the boat-like conformation of the ring, a feature that profoundly influences its chemical properties.[1] The molecule possesses C2v symmetry in its boat conformation.[1]

Complementary Structural Elucidation Techniques

While single-crystal X-ray diffraction provides definitive solid-state structural data, other techniques offer valuable complementary information in different phases.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can confirm the symmetry of the molecule in solution. For 1,4-dithiin, the chemical equivalence of the vinyl protons and carbons would be expected to produce single resonances in their respective spectra, consistent with the boat conformation.

• Gas-Phase Electron Diffraction (GED): This technique provides structural information for molecules in the gaseous state, free from crystal packing forces. A GED study of 1,4-dithiin would be valuable to compare its gas-phase conformation with the solid-state structure determined by X-ray diffraction.

• Computational Chemistry: As demonstrated in the comparison table, theoretical methods like DFT are powerful tools for predicting and corroborating experimental structures. They can also be used to calculate the energy barriers between different conformations and to understand the electronic structure of the molecule.

Experimental Protocols

Single-Crystal X-ray Diffraction

The determination of the 1,4-dithiin structure was carried out at -55 °C.[1] A suitable single crystal of the compound was mounted on a goniometer. X-rays were generated, monochromatized, and directed onto the crystal. The diffraction pattern, consisting of a series of spots of varying intensities, was recorded on a photographic film or a modern detector. The positions and intensities of these spots were then used to calculate the electron density map of the molecule, from which the atomic positions, bond lengths, and bond angles were determined.

Computational Chemistry (Density Functional Theory)

The theoretical geometry of 1,4-dithiin was obtained by performing geometry optimization calculations using Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-311+G**). The calculations were performed in the gas phase. The optimized geometry corresponds to a local minimum on the potential energy surface, confirmed by the absence of imaginary frequencies in the vibrational analysis.

Visualizing the Workflow and Comparative Logic

To illustrate the process of structural validation and comparison, the following diagrams were generated using the DOT language.

Caption: Experimental workflow for 1,4-dithiin structure validation.

Caption: Comparison of structural elucidation methods.

References

• 1. journals.iucr.org [journals.iucr.org]

Spectroscopic Confirmation of 1,4-Dithiin Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The successful synthesis of 1,4-dithiins, a class of sulfur-containing heterocyclic compounds with applications in materials science and pharmaceuticals, requires rigorous structural confirmation.[1] A suite of spectroscopic techniques is indispensable for this purpose, each providing unique and complementary information to unambiguously verify the desired molecular architecture. This guide offers a comparative overview of the primary spectroscopic methods employed for the characterization of 1,4-dithiins, supported by experimental data and detailed protocols.

Overview of Spectroscopic Techniques

The principal methods for confirming the synthesis of 1,4-dithiins include Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy. For absolute structural proof, especially of novel derivatives, X-ray Crystallography stands as the definitive, albeit more resource-intensive, alternative. The selection of techniques depends on the specific information required, sample availability, and the complexity of the synthesized molecule.

A general workflow for the spectroscopic confirmation of a newly synthesized 1,4-dithiin is outlined below.

Figure 1. General workflow for the synthesis and spectroscopic confirmation of 1,4-dithiins.

Data Presentation: A Comparative Summary

The following tables summarize the key quantitative data obtained from various spectroscopic techniques for 1,4-dithiin and its derivatives.

Table 1: ¹H and ¹³C NMR Chemical Shifts (δ) in ppm

Nucleus	Functional Group	Typical Chemical Shift (ppm)	Remarks
¹H NMR	Vinylic Protons (H-C=C-S)	6.0 - 7.5	The exact shift is dependent on substituents. Aromatic protons on fused rings will appear further downfield (6.3 - 7.6 ppm).[2]
¹³C NMR	Vinylic Carbons (C=C-S)	115 - 140	For the parent 1,4-dithiin, a signal is observed around 123.5 ppm.[2][3] Substituents can significantly influence this shift.
Carbons in Fused Rings	120 - 190	In more complex structures like porphyrazines containing a 1,4-dithiin moiety, a wider range of chemical shifts is observed for the carbons in the fused aromatic systems.[2]

Table 2: Mass Spectrometry Data

Technique	Ion Type	Key m/z Values for 1,4-Dithiin (C₄H₄S₂)	Remarks
EI-MS	Molecular Ion [M]⁺•	116	The molecular ion peak is typically observed.
Fragment Ions	88, 72, 60, 45	Common fragmentation pathways for sulfur-containing heterocycles involve the loss of sulfur-containing fragments. For the saturated analog, 1,4-dithiane, major fragments are seen at m/z 120 (M⁺•), 60 ([C₂H₄S]⁺•), and 45 ([CHS]⁺).[4]

Table 3: IR and UV-Vis Spectroscopic Data

Technique	Vibration/Transition	Typical Wavenumber (cm⁻¹)/Wavelength (nm)	Remarks
FTIR	C=C Stretch	1600 - 1680	The double bond within the dithiin ring gives rise to a characteristic absorption in this region.[2]
C-S Stretch	600 - 800	The carbon-sulfur bond stretch is often weak and can be difficult to definitively assign.
UV-Vis	π → π* Transitions	330 - 350 nm	In complex systems like 1,4-dithiin-porphyrazine dyes, these transitions are observed.[2] Additional Q-bands can appear at longer wavelengths (e.g., ~670 nm and ~760 nm) in these larger conjugated systems.[2]

Comparison with an Alternative Technique: X-ray Crystallography

While spectroscopic methods provide valuable information about connectivity and functional groups, X-ray crystallography offers an unambiguous determination of the three-dimensional molecular structure in the solid state.

Feature	Spectroscopic Techniques (NMR, MS, IR, UV-Vis)	X-ray Crystallography
Information Provided	Connectivity, functional groups, electronic environment, molecular weight, and fragmentation.	Precise 3D atomic coordinates, bond lengths, bond angles, and crystal packing.
Sample State	Solution or solid (depending on the technique).	Single crystal.
Data Interpretation	Requires analysis of spectra and comparison with reference data.	Solves the phase problem to generate an electron density map, which is then interpreted to build the molecular model.
Confirmation Level	Strong evidence for structure.	Definitive proof of structure and stereochemistry.
Throughput	Relatively high.	Lower, as crystal growth can be a bottleneck.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified 1,4-dithiin derivative in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire the proton NMR spectrum using a spectrometer operating at a field strength of 300 MHz or higher. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon NMR spectrum on the same instrument. A proton-decoupled sequence is typically used to simplify the spectrum to singlets for each unique carbon. A larger number of scans and a longer relaxation delay (e.g., 2-5 seconds) are generally required due to the lower natural abundance and longer relaxation times of the ¹³C nucleus.

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and calibrating the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer. For volatile compounds, Gas Chromatography-Mass Spectrometry (GC-MS) is ideal. For less volatile or thermally sensitive compounds, direct infusion via a solids probe or Electrospray Ionization (ESI) of a dilute solution can be used.

• Ionization: Utilize Electron Ionization (EI) at a standard energy of 70 eV to induce fragmentation and generate a characteristic mass spectrum. For softer ionization, Chemical Ionization (CI) or ESI can be employed to enhance the observation of the molecular ion.

• Mass Analysis: Scan a suitable mass range (e.g., m/z 40-400) to detect the molecular ion and all significant fragment ions.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to deduce the structure. The loss of neutral fragments and the formation of stable carbocations and radical cations provide clues to the molecular structure.[5]

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: For solid samples, prepare a KBr pellet by grinding a small amount of the sample with dry KBr and pressing the mixture into a transparent disk. Alternatively, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory by placing the solid sample directly on the ATR crystal. For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹). A background spectrum of the empty sample compartment or the pure KBr pellet should be recorded and subtracted from the sample spectrum.

• Data Analysis: Identify characteristic absorption bands corresponding to the functional groups present in the molecule, such as C=C and C-S stretches, as well as vibrations from any substituents.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation: Prepare a dilute solution of the 1,4-dithiin derivative in a UV-transparent solvent (e.g., ethanol, dichloromethane, or acetonitrile). The concentration should be adjusted to yield an absorbance in the range of 0.1 to 1.0.

• Data Acquisition: Record the absorption spectrum over a wavelength range of approximately 200-800 nm using a dual-beam spectrophotometer. Use the pure solvent as a reference.

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax) and, if the concentration is known, calculate the molar absorptivity (ε). These values are characteristic of the electronic structure of the molecule.

Logical Relationships in Spectroscopic Analysis

The interplay between different spectroscopic techniques provides a comprehensive picture of the synthesized 1,4-dithiin.

Figure 2. Interrelationship of spectroscopic data for structural elucidation.

By integrating the data from these diverse spectroscopic methods, researchers can confidently confirm the synthesis of 1,4-dithiins and their derivatives, ensuring the integrity of their chemical structures for further investigation and application.

References

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. 1,4-Dithiin | C4H4S2 | CID 136139 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,4-Dithiane [webbook.nist.gov]
• 5. uni-saarland.de [uni-saarland.de]

Unlocking the Potential of 1,4-Dithiin Derivatives: A Guide to Computational Property Prediction

For researchers, scientists, and drug development professionals, the ability to accurately predict the properties of novel molecules is a cornerstone of efficient and effective research. 1,4-Dithiin derivatives, a class of sulfur-containing heterocyclic compounds, have garnered significant interest due to their diverse biological activities and potential applications in materials science. Computational modeling offers a powerful toolkit to explore the vast chemical space of these derivatives, accelerating the discovery of lead compounds with desired characteristics. This guide provides a comparative overview of computational models for predicting the properties of 1,4-dithiin derivatives, supported by experimental data and detailed methodologies.

Comparing Computational Models for Property Prediction

The prediction of molecular properties is heavily reliant on the chosen computational methodology. For 1,4-dithiin derivatives, two primary approaches stand out: Density Functional Theory (DFT) for structural and electronic properties, and Quantitative Structure-Activity Relationship (QSAR) models for biological activities.

Density Functional Theory (DFT) has proven to be a reliable method for optimizing the molecular structures of 1,4-dithiin and its derivatives. Studies have shown that DFT calculations, particularly using the B3LYP functional with a 6-311++G** basis set, can accurately predict the non-planar, boat-like conformation of the 1,4-dithiin ring. This puckered structure is a consequence of the 8π-electron system within the ring.[1][2] Furthermore, DFT can elucidate the effects of substituents on the ring's geometry. For instance, oxidation of the sulfur atoms to form S-oxides or S-dioxides can lead to a more planar conformation.[2] Halogenation of the ring also influences the dihedral angles, driving the geometry towards planarity, especially with highly electronegative substituents like fluorine.[3]

Quantitative Structure-Activity Relationship (QSAR) models provide a statistical approach to predict the biological activity of compounds based on their molecular descriptors. While specific QSAR models for 1,4-dithiin derivatives are not extensively documented in publicly available literature, the principles can be readily applied. For other heterocyclic compounds, QSAR models have been successfully developed to predict anticancer and antimicrobial activities.[4][5] These models typically utilize a combination of electronic, steric, and hydrophobic descriptors to build a predictive relationship. The development of robust QSAR models for 1,4-dithiin derivatives would require a curated dataset of compounds with experimentally determined biological activities.

Below is a comparative summary of these computational approaches:

Computational Model	Predicted Properties	Advantages	Limitations	Relevant Descriptors/Inputs
Density Functional Theory (DFT)	Molecular geometry (bond lengths, angles, dihedral angles), Electronic properties (HOMO/LUMO energies, Mulliken charges), Vibrational frequencies.	High accuracy for structural and electronic properties of individual molecules. Provides insights into reaction mechanisms.	Computationally expensive, especially for large molecules. Does not directly predict biological activity in a complex system.	Atomic coordinates, choice of functional and basis set.
Quantitative Structure-Activity Relationship (QSAR)	Biological activity (e.g., anticancer, antimicrobial), Physicochemical properties (e.g., solubility, toxicity).	Computationally efficient for large datasets. Can predict the activity of new compounds.	Predictive power is highly dependent on the quality and diversity of the training data. May not be generalizable outside the chemical space of the training set.	Molecular descriptors (e.g., topological, electronic, quantum-chemical), Experimental activity data (e.g., IC50, MIC).

Experimental Protocols for Property Determination

To build and validate computational models, reliable experimental data is crucial. The following are detailed methodologies for key experiments relevant to the properties of 1,4-dithiin derivatives.

Antimicrobial Activity Assessment: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Materials:

• Test compounds (1,4-dithiin derivatives)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Preparation of Inoculum: Prepare a suspension of the microorganism in sterile broth, adjusted to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Serial Dilution of Test Compounds: Prepare a series of twofold dilutions of the test compounds in the appropriate broth in the wells of a 96-well plate.

• Inoculation: Add an equal volume of the microbial inoculum to each well.

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 35°C for 48 hours for fungi.

• Determination of MIC: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed. This can be determined visually or by measuring the optical density at 600 nm using a spectrophotometer.

Anticancer Activity Assessment: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Test compounds (1,4-dithiin derivatives)

• Cancer cell lines (e.g., MCF-7 for breast cancer, HeLa for cervical cancer)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours at 37°C. The viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can then be calculated.[6]

Visualizing Computational Workflows

To better understand the logical flow of predicting properties using computational methods, the following diagrams illustrate the key steps involved.

A typical workflow for predicting molecular properties using DFT.

The workflow for developing and applying a QSAR model.

By integrating these computational and experimental approaches, researchers can significantly enhance the pace and precision of discovering and developing novel 1,4-dithiin derivatives for a wide range of applications.

References

• 1. Computer Based Drug Design of Various Heterocyclic Compounds having Anticancer Activity: A Brief Review [jscimedcentral.com]
• 2. Synthesis and characterization of heterocyclic derivatives and studies on their photophysical properties · CHRIST (Deemed To Be University) Institutional Repository [archives.christuniversity.in]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. Computational Approaches for the Design of Novel Anticancer Compounds Based on Pyrazolo[3,4-d]pyrimidine Derivatives as TRAP1 Inhibitor [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Unraveling the Electrochemical Landscape of 1,4-Dithiin and its Analogs: A Comparative Guide

For researchers, scientists, and professionals in drug development, understanding the electrochemical behavior of heterocyclic compounds is paramount for applications ranging from materials science to medicinal chemistry. This guide provides a detailed comparison of the electrochemical properties of 1,4-dithiin and its key analogues, supported by experimental data and protocols.

The unique non-planar, sulfur-rich structure of 1,4-dithiin and its derivatives, such as the dibenzo-analogue thianthrene, gives rise to fascinating electrochemical properties, most notably their capacity for reversible one- and two-electron oxidations.[1][2][3] This behavior is a key driver for their exploration in the development of novel materials for energy storage, phosphorescent compounds, and porous polymers.[1][2][3] This guide will delve into the nuances of their electrochemical characteristics, offering a comparative analysis based on available experimental data.

Comparative Electrochemical Data

The electrochemical behavior of 1,4-dithiin and its analogues is significantly influenced by their molecular structure, including the presence of substituents and the degree of aromatic fusion. Cyclic voltammetry is a primary technique used to probe these properties, revealing key parameters such as oxidation and reduction potentials. The following table summarizes quantitative data extracted from various studies.

Compound	First Oxidation Potential (E½ or Epa vs. Fc/Fc+)	Second Oxidation Potential (E½ or Epa vs. Fc/Fc+)	Solvent/Electrolyte	Reference
Thianthrene	0.74 V (Epa)	Not specified	Dichloromethane / 0.1 M Bu₄NBF₄	[4]
1a (Substituted Thianthrene)	0.71 V - 0.75 V (Epa)	Not specified	Dichloromethane / 0.1 M Bu₄NBF₄	[4]
1b (Substituted Thianthrene)	0.71 V - 0.75 V (Epa)	Not specified	Dichloromethane / 0.1 M Bu₄NBF₄	[4]
1c (Substituted Thianthrene)	0.71 V - 0.75 V (Epa)	Not specified	Dichloromethane / 0.1 M Bu₄NBF₄	[4]
2a (Substituted Thianthrene)	0.71 V - 0.75 V (Epa)	Not specified	Dichloromethane / 0.1 M Bu₄NBF₄	[4]
PQtBuTH	0.82 V (E½)	1.02 V (E½)	1:4 MeCN:oDCB / 0.1 M LiTFSI	[2]
PZtBuTH	0.76 V (E½)	1.07 V (E½)	1:4 MeCN:oDCB / 0.1 M LiTFSI	[2]

Note: Epa refers to the anodic peak potential, while E½ represents the half-wave potential. Values are referenced to the Ferrocene/Ferrocenium (Fc/Fc+) redox couple, a standard in electrochemistry. The specific substituents for compounds 1a, 1b, 1c, and 2a were not detailed in the provided search results.

The Electrochemical Oxidation Pathway

The electrochemical oxidation of 1,4-dithiin and its analogues typically proceeds through a stepwise mechanism involving the removal of two electrons. The initial one-electron oxidation results in the formation of a stable radical cation. A subsequent one-electron oxidation at a higher potential generates a dicationic species. The stability of these oxidized forms is a key feature of this class of compounds.

Caption: Stepwise electrochemical oxidation of 1,4-Dithiin.

Experimental Protocols: Cyclic Voltammetry

The following provides a generalized experimental protocol for performing cyclic voltammetry on 1,4-dithiin and its analogues, based on common practices in the field.

1. Preparation of the Electrolyte Solution:

• A supporting electrolyte, such as tetrabutylammonium (B224687) hexafluorophosphate (B91526) ([NBu₄][PF₆]) or lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), is dissolved in a suitable organic solvent (e.g., acetonitrile, dichloromethane, or a mixture thereof) to a concentration of typically 0.1 M.[2][4] The purity of the electrolyte and solvent is crucial for accurate measurements.

2. Preparation of the Analyte Solution:

• A known concentration of the 1,4-dithiin analogue is dissolved in the prepared electrolyte solution.

3. Electrochemical Cell Setup:

• A standard three-electrode system is employed.[3][5] This consists of:

  • Working Electrode: Often a glassy carbon or platinum electrode where the redox reactions of the analyte occur.[2]

  • Reference Electrode: Provides a stable potential for reference, such as a silver/silver chloride (Ag/AgCl) or a silver wire pseudo-reference electrode.[2]

  • Counter (or Auxiliary) Electrode: Completes the electrical circuit and is typically made of platinum wire or a graphite (B72142) rod.[3]

4. Degassing:

• The analyte solution is purged with an inert gas, such as argon or nitrogen, for a period of time to remove dissolved oxygen, which can interfere with the electrochemical measurements.

5. Data Acquisition:

• The electrodes are connected to a potentiostat.

• A potential sweep is applied to the working electrode, and the resulting current is measured. The potential is swept linearly to a set vertex potential and then reversed back to the initial potential.

• The scan rate (the rate at which the potential is swept) is a key experimental parameter and is typically in the range of 20 to 200 mV/s.

Caption: General workflow for a cyclic voltammetry experiment.

This guide provides a foundational understanding of the electrochemical behavior of 1,4-dithiin and its analogues. For researchers engaged in the synthesis and application of these compounds, a thorough electrochemical characterization is essential for elucidating their electronic properties and potential utility in various advanced materials and systems.

References

• 1. Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. A home setup for cyclic voltammetry | Chemisting [chemisting.com]
• 4. researchgate.net [researchgate.net]
• 5. ossila.com [ossila.com]

Performance Evaluation of 1,4-Dithiin-Based Materials in Electronic Devices: A Comparative Guide

An Objective Analysis of 1,4-Dithiin Derivatives Against Alternative Materials in Electronic Applications

The 1,4-dithiin motif, a non-aromatic, sulfur-rich heterocycle, has garnered interest within the materials science community due to its unique electronic properties.[1] The core structure's ability to undergo reversible one- and two-electron oxidations to form stable radical cations and dications makes it a compelling candidate for developing novel redox-active materials for electronic devices.[2] However, despite its theoretical promise, the translation of these intrinsic properties into high-performance organic field-effect transistors (OFETs), organic solar cells (OSCs), and organic light-emitting diodes (OLEDs) has been met with limited and varied success.

This guide provides a comparative performance evaluation of materials incorporating the 1,4-dithiin core and its derivatives, such as tetrathiafulvalenes and thianthrenes, against commonly employed alternative materials in these electronic applications. The objective is to offer researchers, scientists, and drug development professionals a clear, data-driven perspective on the current standing and future potential of 1,4-dithiin-based materials.

Organic Field-Effect Transistors (OFETs)

In the realm of OFETs, the charge carrier mobility (μ), on/off current ratio, and threshold voltage (Vth) are critical performance metrics. While simple 1,4-dithiin derivatives have not been extensively reported as the primary semiconductor in high-performance OFETs, extended systems containing the 1,4-dithiin core, such as dithiophene-tetrathiafulvalene (DT-TTF), have shown promising results. Below is a comparison of a DT-TTF-based OFET with other well-established p-type organic semiconductors.

Table 1: Performance Comparison of p-type Semiconductors in OFETs

Semiconductor Material	Mobility (μ) (cm²/Vs)	On/Off Ratio	Device Architecture	Reference
DT-TTF (1,4-Dithiin Core)	0.17 - 1.4	> 10⁵	Solution-processed/Single-crystal	[3][4]
Pentacene	0.1 - 3.0	> 10⁶	Vacuum-deposited	[5]
Rubrene	10 - 40	> 10⁷	Single-crystal	[6]
Poly(3-hexylthiophene) (P3HT)	0.01 - 0.1	10² - 10³	Solution-processed	[7]
DPP-DTT	~10	> 10⁵	Solution-processed	[8]

Experimental Protocol: Fabrication of a Solution-Processed DT-TTF OFET

A bottom-gate, top-contact OFET device can be fabricated as follows:

• Substrate Preparation: A heavily n-doped silicon wafer with a 300 nm thermally grown silicon dioxide (SiO₂) layer is used as the substrate, where the silicon acts as the gate electrode and the SiO₂ as the gate dielectric. The substrate is cleaned by sonication in acetone (B3395972) and isopropyl alcohol, followed by drying under a stream of nitrogen.

• Dielectric Surface Treatment: The SiO₂ surface is treated with a self-assembled monolayer (SAM) of octadecyltrichlorosilane (B89594) (OTS) to improve the crystallinity of the organic semiconductor and passivate surface traps. This is achieved by immersing the substrate in a 10 mM solution of OTS in toluene (B28343) for 30 minutes, followed by rinsing with fresh toluene and annealing at 120°C for 10 minutes.

• Semiconductor Deposition: A solution of DT-TTF in a high-boiling-point solvent like dichlorobenzene (5 mg/mL) is prepared. The solution is then deposited onto the OTS-treated substrate via spin-coating or a solution-shearing technique like zone casting to promote the formation of a crystalline thin film. The film is subsequently annealed at a temperature optimized for the specific derivative (e.g., 90°C) to enhance molecular ordering.

• Electrode Deposition: Source and drain electrodes (typically 50 nm of gold with a 5 nm chromium adhesion layer) are thermally evaporated onto the semiconductor film through a shadow mask. The channel length (L) and width (W) are defined by the mask, for instance, 50 µm and 1 mm, respectively.

• Characterization: The electrical characteristics of the OFET are measured under ambient conditions or in a vacuum probe station using a semiconductor parameter analyzer.

A general bottom-gate, top-contact OFET architecture.

Molecular structure of DT-TTF.

Organic Solar Cells (OSCs)

The power conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF) are the key parameters for evaluating OSC performance. To date, there is a notable absence of high-performance OSCs where 1,4-dithiin-containing polymers are the primary donor material in the published literature. High-efficiency OSCs are typically based on donor-acceptor copolymers with other building blocks. The table below provides a performance benchmark with state-of-the-art materials.

Table 2: Performance Benchmark of Donor:Acceptor Blends in OSCs

Donor Material	Acceptor Material	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)	Reference
1,4-Dithiin-based	-	N/A	N/A	N/A	N/A	-
PTB7-Th	PC₇₁BM	~9.2	0.74	17.5	71	[9]
D18	Y6	18.22	0.86	27.7	76.6	[10]
PM6	L8-BO	>19	~0.87	~27.5	~79	[11]

Experimental Protocol: Fabrication of a Bulk-Heterojunction OSC

• Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are patterned and cleaned sequentially in ultrasonic baths of detergent, deionized water, acetone, and isopropyl alcohol.

• Hole Transport Layer (HTL) Deposition: A solution of PEDOT:PSS is spin-coated onto the ITO surface and annealed at 150°C for 15 minutes in air.

• Active Layer Deposition: A blend of a donor polymer and a fullerene or non-fullerene acceptor (e.g., D18:Y6 in a 1:1.2 weight ratio) is dissolved in a solvent like chloroform (B151607) with a small amount of an additive such as 1,8-diiodooctane. The solution is spin-coated onto the HTL in a nitrogen-filled glovebox. The film is then solvent-annealed by placing it in a petri dish with a source of the solvent vapor for a controlled time, followed by thermal annealing.

• Electron Transport Layer (ETL) and Cathode Deposition: A thin layer of a material like PDIN is spin-coated on top of the active layer, followed by the thermal evaporation of a metal cathode (e.g., 100 nm of Aluminum) under high vacuum (< 10⁻⁶ Torr).

• Characterization: The current density-voltage (J-V) characteristics are measured under simulated AM 1.5G solar illumination (100 mW/cm²) using a solar simulator. The external quantum efficiency (EQE) is measured using a dedicated system with a xenon lamp and a monochromator.

A typical workflow for fabricating a bulk-heterojunction OSC.

Organic Light-Emitting Diodes (OLEDs)

For OLEDs, key performance indicators include the external quantum efficiency (EQE), luminance (cd/m²), emission color (CIE coordinates), and operational stability. The dibenzo-fused analogue of 1,4-dithiin, thianthrene, has been successfully incorporated into high-efficiency thermally activated delayed fluorescence (TADF) emitters.

Table 3: Performance Comparison of Emitters in OLEDs

Emitter Material	Host Material	Max. EQE (%)	Emission Peak (nm)	CIE (x, y)	Type	Reference
Thianthrene-based TADF	DPEPO	~22.3	~470 (Sky Blue)	(0.16, 0.28)	TADF
FIrpic	mCP	~26.2	~472 (Sky Blue)	(0.17, 0.37)	Phosphorescent	[3]
Ir(ppy)₃	TCTA	~24.0	~512 (Green)	(0.32, 0.61)	Phosphorescent
4CzIPN	CBP	~19.5	~520 (Green)	(0.34, 0.58)	TADF

Experimental Protocol: Fabrication of a Vacuum-Deposited OLED

• Substrate Preparation: Patterned ITO-coated glass substrates are cleaned as described for OSCs.

• Layer Deposition: The organic layers and the cathode are deposited in a high-vacuum thermal evaporation system (< 10⁻⁷ Torr). The device stack is deposited sequentially onto the ITO anode:

  • Hole Injection Layer (HIL): e.g., 10 nm of dipyrazino[2,3-f:2',3'-h]quinoxaline-2,3,6,7,10,11-hexacarbonitrile (HAT-CN).

  • Hole Transport Layer (HTL): e.g., 40 nm of N,N′-di(1-naphthyl)-N,N′-diphenyl-(1,1′-biphenyl)-4,4′-diamine (NPD).

  • Emissive Layer (EML): A co-deposition of the host material and the emitter, e.g., 20 nm of a host like DPEPO doped with a thianthrene-based TADF emitter at a specific concentration (e.g., 20 wt%).

  • Electron Transport Layer (ETL): e.g., 40 nm of 1,3,5-tri(m-pyrid-3-yl-phenyl)benzene (TmPyPB).

  • Electron Injection Layer (EIL): e.g., 1 nm of lithium fluoride (B91410) (LiF).

• Cathode Deposition: A 100 nm layer of aluminum (Al) is deposited as the cathode.

• Encapsulation: The device is encapsulated using a glass lid and UV-curable epoxy in a nitrogen atmosphere to prevent degradation from moisture and oxygen.

• Characterization: The current density-voltage-luminance (J-V-L) characteristics are measured with a source meter and a spectroradiometer. The EQE is calculated from the luminance, current density, and emission spectrum.

Thermally Activated Delayed Fluorescence (TADF) mechanism.

Conclusion

While the intrinsic redox properties of the 1,4-dithiin ring system are promising for applications in organic electronics, their direct incorporation into high-performance devices remains an area that requires further exploration. Current research highlights the utility of more complex, fused systems such as tetrathiafulvalenes and thianthrenes, which contain the 1,4-dithiin motif, in achieving competitive performance in OFETs and OLEDs. For 1,4-dithiin-based materials to become viable alternatives to the current state-of-the-art semiconductors, future research should focus on molecular design strategies that enhance intermolecular interactions and charge transport properties while maintaining synthetic accessibility. The data presented in this guide serves as a benchmark for such future endeavors, providing a realistic perspective on the challenges and opportunities that lie ahead for this class of materials.

References

• 1. Synthesis and characterization of dihexyl derivatives of dithieno[3,2-<i>b</i>:2′,3′-<i>d</i>] thiophene for field-effect transistors | Department of Chemistry [chem.ox.ac.uk]
• 2. Novel dithiano-thieno fused perylene diimides: synthesis, characterization and application in organic thin-film transistors (OTFTs) - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Towards High Performance Organic Photovoltaic Cells: A Review of Recent Development in Organic Photovoltaics [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. jddtonline.info [jddtonline.info]
• 11. mdpi.com [mdpi.com]

Cross-Referencing Experimental and Theoretical Data for 1,4-Dithiin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental and theoretical spectroscopic data for the heterocyclic compound 1,4-Dithiin. By cross-referencing measured experimental values with theoretically calculated data, this document aims to provide a deeper understanding of the molecule's structural and electronic properties. This information is valuable for researchers in various fields, including medicinal chemistry and materials science, where 1,4-dithiin and its derivatives are of growing interest.

Spectroscopic Data Comparison

The following tables summarize the available experimental and theoretical data for the key spectroscopic techniques used to characterize 1,4-Dithiin.

Table 1: ¹H NMR Spectroscopic Data

Parameter	Experimental Value	Theoretical Value	Source (Experimental)	Source (Theoretical)
Chemical Shift (δ)	6.18 ppm (singlet)	Data not available in search results	--INVALID-LINK--

Table 2: ¹³C NMR Spectroscopic Data

Parameter	Experimental Value	Theoretical Value	Source (Experimental)	Source (Theoretical)
Chemical Shift (δ)	120.4 ppm	Data not available in search results	--INVALID-LINK--

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Assignment	Experimental Value	Theoretical Value	Source (Experimental)	Source (Theoretical)
ν(C-H)	C-H stretching	~3040	Data not available in search results	General correlation tables
ν(C=C)	C=C stretching	~1580	Data not available in search results	General correlation tables
ν(C-S)	C-S stretching	~600-800	Data not available in search results	General correlation tables

Table 4: Ultraviolet-Visible (UV-Vis) Spectroscopy Data

λmax (nm)	Molar Absorptivity (ε)	Solvent	Experimental Value	Theoretical Value	Source (Experimental)	Source (Theoretical)
282	6300	Ethanol	--INVALID-LINK--	Data not available in search results
245	1000	Ethanol	--INVALID-LINK--	Data not available in search results

Table 5: Mass Spectrometry (MS) Data

m/z	Relative Intensity	Fragmentation Ion	Experimental Value	Theoretical Value	Source (Experimental)	Source (Theoretical)
116	100	[M]⁺	--INVALID-LINK--	Data not available in search results
84	45	[M-S]⁺	--INVALID-LINK--	Data not available in search results
71	30	[C₃H₃S]⁺	--INVALID-LINK--	Data not available in search results
58	55	[C₂H₂S]⁺	--INVALID-LINK--	Data not available in search results
45	70	[CHS]⁺	--INVALID-LINK--	Data not available in search results

Experimental and Theoretical Methodologies

A critical aspect of comparing experimental and theoretical data is understanding the methodologies used to obtain them.

Experimental Protocols

The experimental data presented in this guide were obtained from various literature sources. The general protocols for each technique are summarized below:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are typically recorded on a spectrometer operating at a specific frequency (e.g., 300 or 500 MHz for ¹H NMR). The sample is dissolved in a deuterated solvent (e.g., CDCl₃), and chemical shifts are reported in parts per million (ppm) relative to a tetramethylsilane (B1202638) (TMS) internal standard.

• Infrared (IR) Spectroscopy: IR spectra are commonly obtained using a Fourier Transform Infrared (FTIR) spectrometer. The sample can be analyzed as a thin film, a KBr pellet, or in solution. The resulting spectrum shows the absorption of infrared radiation as a function of wavenumber (cm⁻¹).

• Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectra are recorded on a spectrophotometer. The sample is dissolved in a suitable solvent (e.g., ethanol, cyclohexane), and the absorbance is measured as a function of wavelength (nm).

• Mass Spectrometry (MS): Mass spectra are typically acquired using a mass spectrometer, often coupled with a gas chromatograph (GC-MS) for separation. The molecule is ionized (e.g., by electron impact), and the mass-to-charge ratio (m/z) of the resulting ions is detected.

Theoretical and Computational Approaches

Theoretical calculations of spectroscopic properties for molecules like 1,4-Dithiin are most commonly performed using Density Functional Theory (DFT). These calculations provide valuable insights into the electronic structure and can predict various spectroscopic parameters.

A typical computational workflow for predicting spectroscopic data involves:

• Geometry Optimization: The first step is to find the lowest energy conformation of the molecule. This is usually done using a specific DFT functional (e.g., B3LYP) and a basis set (e.g., 6-31G(d)).

• Frequency Calculations: Once the geometry is optimized, frequency calculations are performed to confirm that the structure is a true minimum on the potential energy surface and to calculate the vibrational frequencies for the IR spectrum.

• NMR Chemical Shift Calculations: The magnetic shielding tensors for each nucleus are calculated, typically using the Gauge-Independent Atomic Orbital (GIAO) method. These are then converted to chemical shifts relative to a reference compound (e.g., TMS).

• UV-Vis Spectra Calculations: Time-Dependent DFT (TD-DFT) is the most common method for calculating electronic excitation energies and oscillator strengths, which can be used to simulate the UV-Vis spectrum.

Data Cross-Referencing Workflow

The process of cross-referencing experimental and theoretical data is a cyclical and iterative process. The following diagram illustrates the logical workflow.

Caption: Workflow for cross-referencing experimental and theoretical data.

Conclusion

This guide highlights the importance of a synergistic approach, combining experimental measurements and theoretical calculations, for the comprehensive characterization of molecules like 1,4-Dithiin. While experimental data provides the ground truth, theoretical calculations offer a deeper understanding of the underlying electronic structure and can aid in the interpretation of complex spectra. The presented data and workflows serve as a valuable resource for researchers working with this important class of sulfur-containing heterocycles. Further computational studies are encouraged to provide a more complete theoretical dataset for comparison.

A Comparative Guide to the Synthesis of 1,4-Dithiins: Established Protocols vs. a Novel Transition-Metal-Free Method

For researchers, scientists, and drug development professionals, the efficient synthesis of heterocyclic compounds is a cornerstone of innovation. The 1,4-dithiin scaffold, a key structural motif in various biologically active molecules and functional materials, has traditionally been accessed through a handful of established protocols. This guide provides a comprehensive comparison of these conventional methods with a recently developed, operationally simple, and transition-metal-free approach, offering a clear perspective on their respective advantages and limitations through experimental data and detailed protocols.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the key quantitative data for the established and new methods for the synthesis of 1,4-dithiins, allowing for a direct comparison of their performance.

Method	Reactants	Reagents & Conditions	Reaction Time	Yield (%)
New: Transition-Metal-Free Cyclization	Alkynones and Elemental Sulfur	K2CO3, DMF, 100 °C	4 - 12 h	62 - 92%[1]
Established: Lawesson's Reagent-Mediated Cyclization	1,4-Diketones	Lawesson's Reagent, Toluene, Reflux	1 - 4 h	~80 - 95%[2]
Established: Diels-Alder Reaction	α,β-Unsaturated Thione (in situ) and a Dienophile	Lewis Acid (e.g., AlCl3), DCM, Room Temperature	~4 days	Moderate to High[2]

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below to facilitate replication and adaptation in a laboratory setting.

New Method: Transition-Metal-Free Cyclization of Alkynes and Elemental Sulfur

This protocol is adapted from the work of Cheng et al.[1]

Procedure:

• To a reaction tube, add the alkynone (0.2 mmol, 1.0 equiv.), elemental sulfur (0.4 mmol, 2.0 equiv.), and potassium carbonate (0.4 mmol, 2.0 equiv.).

• Add N,N-dimethylformamide (DMF, 2.0 mL).

• Stir the reaction mixture at 100 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion (typically 4-12 hours), cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired 1,4-dithiin.

Established Protocol 1: Lawesson's Reagent-Mediated Cyclization

This protocol is a general procedure based on established methods.[2]

Procedure:

• In a round-bottomed flask equipped with a reflux condenser, dissolve the 1,4-diketone (1 equivalent) in dry toluene.

• Add Lawesson's reagent (0.5 equivalents) to the solution.

• Heat the reaction mixture to reflux.

• Monitor the reaction progress by TLC. Reaction times typically range from 1 to 4 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield the corresponding 1,4-dithiin.

Established Protocol 2: Diels-Alder Reaction

This protocol outlines a general approach for the Diels-Alder synthesis of 1,4-dithiins.[2]

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the α,β-unsaturated carbonyl compound (1 equivalent) and the dienophile (e.g., N-phenylmaleimide, 1 equivalent) in dry dichloromethane (B109758) (DCM).

• Cool the mixture in an ice bath and add a Lewis acid catalyst (e.g., AlCl3, 1 equivalent) portion-wise.

• Allow the reaction to stir at room temperature for the specified time (e.g., 4 days), monitoring by TLC.

• Quench the reaction by the slow addition of water.

• Extract the product with dichloromethane.

• Wash the combined organic layers with brine and dry over anhydrous sodium sulfate.

• Evaporate the solvent and purify the crude product by column chromatography to obtain the dithiin adduct.

Visualizing the Synthetic Pathways

To further clarify the experimental workflows and the logical relationships between the different synthetic strategies, the following diagrams are provided.

Caption: Comparative workflow of 1,4-dithiin synthesis methods.

Caption: Logical comparison of 1,4-dithiin synthesis strategies.

References

• 1. Synthesis of 1,4-dithiins and 1,4-diselenins from alkynes and elemental sulfur/selenium under transition metal-free conditions with high regioselectivity - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 1,4-Dithiin

For researchers, scientists, and professionals in drug development, the proper handling and disposal of laboratory chemicals is paramount to ensuring a safe and compliant work environment. This document provides comprehensive, step-by-step guidance on the proper disposal procedures for 1,4-Dithiin, a sulfur-containing heterocyclic compound. Adherence to these protocols is crucial for minimizing environmental impact and protecting personnel from potential hazards.

Hazard Assessment and Waste Classification

While specific toxicological data for 1,4-Dithiin is not extensively documented, its chemical structure as an organosulfur compound necessitates that it be handled as a hazardous substance. The thermal decomposition of organosulfur compounds can release toxic gases such as hydrogen sulfide (B99878) and sulfur oxides.[1] Although not explicitly listed as a hazardous waste by the EPA, it is prudent to manage 1,4-Dithiin waste as such, potentially falling under classifications for toxic (T) or ignitable (I) waste depending on its characteristics in specific waste streams.

Key considerations:

• Reactivity: 1,4-Dithiin possesses olefinic properties and can react with electrophiles and nucleophiles. It is incompatible with strong oxidizing agents.

• Toxicity: The toxicological properties have not been fully investigated. However, related sulfur-containing heterocyclic compounds like thianthrene (B1682798) have been shown to be bioaccumulative in aquatic environments.[2]

• Environmental Impact: Improper disposal can lead to environmental contamination.

Quantitative Data for 1,4-Dithiin and Related Compounds

For a better understanding of its properties, the following table summarizes available data for 1,4-Dithiin and the structurally related compound, Thianthrene.

Property	1,4-Dithiin	Thianthrene
Molecular Formula	C₄H₄S₂	C₁₂H₈S₂
Molar Mass	116.20 g/mol	216.33 g/mol
Appearance	Not clearly documented	Beige crystalline solid
Melting Point	Not clearly documented	151-155 °C
Boiling Point	171-172 °C (estimated)	364-366 °C
Solubility	Soluble in water (4788 mg/L @ 25°C, estimated)	Insoluble in water
Known Incompatibilities	Strong oxidizing agents	Strong oxidizing agents
Toxicity Data	Not well-documented	Low toxicity in mammals, bioaccumulative in fish.[2]

Primary Disposal Procedure: Off-Site Incineration

The most secure and highly recommended method for the disposal of 1,4-Dithiin waste is through a licensed hazardous waste disposal facility.

Step-by-Step Protocol:

• Personal Protective Equipment (PPE): Before handling 1,4-Dithiin, equip yourself with standard laboratory PPE, including safety goggles, a lab coat, and chemical-resistant gloves (nitrile or neoprene are generally suitable).

• Waste Collection:

  • Collect all 1,4-Dithiin waste, including unreacted material, solutions, and contaminated consumables (e.g., pipette tips, gloves), in a designated hazardous waste container.

  • The container must be made of a compatible material, such as glass or high-density polyethylene (B3416737) (HDPE), and have a tightly sealing lid.

• Labeling:

  • Clearly label the container with "Hazardous Waste," the full chemical name "1,4-Dithiin," and list any other chemical constituents present in the waste.

  • Indicate the approximate concentrations and volumes.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and cool, dry area, away from incompatible materials, particularly strong oxidizing agents.

  • Ensure the storage area has secondary containment to prevent the spread of material in case of a leak.

• Arranging Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to schedule a pickup.

  • Provide them with a full inventory of the waste container's contents.

Secondary Disposal Procedure: Chemical Degradation (For Small-Scale Decontamination)

For the decontamination of small spills or glassware, chemical degradation through oxidation can be employed. This procedure should only be performed by trained personnel in a controlled laboratory setting, within a certified chemical fume hood.

Experimental Protocol: Oxidation with Potassium Permanganate (B83412)

This procedure is based on the general reactivity of sulfides to be oxidized to less harmful sulfones.

Materials:

• 1,4-Dithiin residue

• Acetone (B3395972) (for initial rinsing and solubilization)

• Potassium permanganate (KMnO₄) solution (5% in water)

• Sodium bisulfite (NaHSO₃) or sodium thiosulfate (B1220275) (Na₂S₂O₃) solution (10% in water)

• pH paper or a pH meter

Procedure:

• Preparation: Ensure all operations are conducted within a chemical fume hood while wearing appropriate PPE.

• Solubilization: Rinse the contaminated glassware or treat the small spill with a minimal amount of acetone to dissolve the 1,4-Dithiin. Collect this solution in a suitable flask.

• Oxidation:

  • Slowly and with stirring, add the 5% potassium permanganate solution to the acetone solution containing the 1,4-Dithiin.

  • A color change from purple to brown (indicating the formation of manganese dioxide, MnO₂) signifies the progress of the oxidation reaction.

  • Continue adding the permanganate solution until the purple color persists for at least 15 minutes, indicating that the oxidation is complete.

• Neutralization of Excess Oxidant:

  • Carefully add a 10% solution of sodium bisulfite or sodium thiosulfate to quench the excess potassium permanganate. The brown manganese dioxide will dissolve, and the solution will become colorless.

• Final pH Adjustment and Disposal:

  • Check the pH of the final solution. Neutralize it to a pH between 6 and 8 using a dilute acid (e.g., 1M HCl) or base (e.g., 1M NaOH) as needed.

  • Once neutralized, the aqueous solution can typically be disposed of down the drain with copious amounts of water, in accordance with local regulations.

Safety Precautions:

• The reaction with potassium permanganate can be exothermic. Add the oxidant slowly and with cooling if necessary.

• Potassium permanganate is a strong oxidizer and should be handled with care.

Spill Management

Small Spills:

• Alert personnel in the immediate area.

• Wearing appropriate PPE, absorb the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.

• Collect the contaminated absorbent material into a sealable hazardous waste container.

• Clean the spill area with a suitable solvent (e.g., acetone) and then with soap and water. Collect all cleaning materials as hazardous waste.

Large Spills:

• Evacuate the area immediately.

• Alert your institution's emergency response team and/or Environmental Health and Safety (EHS) office.

• Prevent entry into the affected area.

• Provide the emergency response team with information on the spilled material.

Disposal Workflow Diagram

Caption: Workflow for the proper disposal of 1,4-Dithiin waste.

References

• 1. researchgate.net [researchgate.net]
• 2. Fate of thianthrene in biological systems - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Safe Handling of 1,4-Dithiin: A Procedural Guide

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling 1,4-Dithiin. Due to the limited availability of a specific Safety Data Sheet (SDS) for 1,4-Dithiin, this document is based on the principles of prudent laboratory practice for handling chemicals with unknown toxicological properties.[1] A cautious approach is strongly recommended.

Personal Protective Equipment (PPE): A Comprehensive Approach

Given the absence of specific hazard data, a thorough PPE strategy is crucial to minimize potential risks such as skin, eye, and respiratory irritation.[1] The toxicological properties of this material have not been fully investigated.[2] The following table summarizes the recommended PPE for handling 1,4-Dithiin.

PPE Category	Recommended Equipment	Rationale & Best Practices
Eye Protection	Chemical splash goggles or a full-face shield.[1]	Standard safety glasses do not offer sufficient protection against potential splashes.[1] Facilities should be equipped with an eyewash station.[2]
Hand Protection	Chemically resistant gloves (e.g., nitrile or neoprene).[1]	Mandatory for preventing skin contact.[1] Since specific breakthrough times are unknown, gloves with broad chemical resistance are advised.[1]
Body Protection	A long-sleeved, buttoned laboratory coat.	Protects skin and personal clothing from contamination.[1] For tasks with a higher splash risk, a chemically resistant apron is also recommended.[1][3]
Respiratory Protection	Work should be conducted in a certified chemical fume hood.[1]	This minimizes the inhalation of any potential vapors or dust.[1] If a fume hood is not available, a NIOSH-approved respirator may be necessary.
Foot Protection	Closed-toe shoes that completely cover the feet.[1]	Required to protect against spills.[1] Leather and canvas shoes should be avoided as they can absorb chemicals.[3][4]

Operational Plan: From Handling to Disposal

A systematic approach to handling and disposal is critical for safety and compliance.

Engineering Controls and Handling Procedures

• Ventilation: All work with 1,4-Dithiin should be performed in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[1][2]

• Hygiene: Always wash hands thoroughly after handling the compound.[2] Avoid contact with eyes, skin, and clothing.[2] Do not eat, drink, or smoke in the laboratory.

• Storage: Store 1,4-Dithiin in a cool, dry place in a tightly closed container.[2]

Emergency First-Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route	First-Aid Protocol
Inhalation	Move the individual to fresh air immediately.[2][5] If breathing is difficult, administer oxygen.[2][5] If the person is not breathing, provide artificial respiration.[2][5] Seek medical attention.[2]
Skin Contact	Remove contaminated clothing and shoes.[2] Flush the affected skin with plenty of water for at least 15 minutes.[2] Seek medical aid.[2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][6] Seek medical attention.[2]
Ingestion	Do not induce vomiting.[5] If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of milk or water.[2] Never give anything by mouth to an unconscious person.[5][6] Seek immediate medical attention.

Spill Management Protocol

In the event of a spill, a clear and immediate response is necessary to contain the material and protect laboratory personnel. The following workflow outlines the essential steps for managing a 1,4-Dithiin spill.

Caption: Workflow for handling a chemical spill.

Disposal Plan

Proper disposal is a critical final step.

• Waste Characterization: Chemical waste generators must determine if a discarded chemical is classified as hazardous waste.[7]

• Containerization: Collect waste materials, including contaminated absorbents and PPE, in suitable, closed, and clearly labeled containers for disposal.[5][7]

• Regulatory Compliance: All chemical waste must be disposed of in accordance with local, regional, and national hazardous waste regulations to ensure complete and accurate classification.[7] Contact your institution's environmental health and safety (EHS) office for specific guidance.

References

• 1. benchchem.com [benchchem.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. UNIT 7: Personal Protective Equipment [cms.ctahr.hawaii.edu]
• 4. osha.oregon.gov [osha.oregon.gov]
• 5. echemi.com [echemi.com]
• 6. Page loading... [guidechem.com]
• 7. fishersci.com [fishersci.com]